6-Bromo-8-methoxyimidazo[1,5-a]pyridine

Core Science & Biosynthesis

Technical Guide: Synthesis and Characterization of 6-Bromo-8-methoxyimidazo[1,5-a]pyridine

This technical guide details the synthesis and characterization of 6-Bromo-8-methoxyimidazo[1,5-a]pyridine , a specialized heterocyclic scaffold with significant potential in medicinal chemistry, particularly as an intermediate for IDO1 inhibitors and other kinase-targeting therapeutics.

Executive Summary

The imidazo[1,5-a]pyridine core is a "privileged scaffold" in drug discovery, offering a rigid bicyclic framework that mimics the purine bases of DNA while providing unique electronic properties for π-stacking interactions in protein binding pockets. The 6-Bromo-8-methoxyimidazo[1,5-a]pyridine derivative is of particular value; the 6-bromo substituent serves as a versatile handle for palladium-catalyzed cross-coupling (Suzuki, Buchwald-Hartwig) to elaborate the core, while the 8-methoxy group provides critical electron-donating character that modulates the basicity of the bridgehead nitrogen and influences metabolic stability.

This guide outlines a robust, scalable, and self-validating synthetic route designed for high purity and reproducibility.

Structural Analysis & Retrosynthesis

To design an effective synthesis, we must first correctly map the IUPAC numbering of the imidazo[1,5-a]pyridine system to its pyridine precursor.

• Numbering: The bridgehead nitrogen is position 4. The carbon adjacent to the bridgehead nitrogen in the six-membered ring is position 5. The carbon adjacent to the bridgehead carbon is position 8.

• Mapping:

  • Target C-6 (Bromine): Corresponds to C-5 of the starting pyridine.

  • Target C-8 (Methoxy): Corresponds to C-3 of the starting pyridine.

  • Bridgehead C-8a & N-4: Formed from the pyridine N and C-2.

Retrosynthetic Strategy

The most reliable disconnection involves the formation of the imidazole ring from a (pyridin-2-yl)methanamine precursor. This amine is derived from the corresponding pyridine-2-carbaldehyde .

Figure 1: Retrosynthetic analysis identifying 3,5-dibromopyridine as the commercial starting material.

Detailed Synthesis Protocol

Phase 1: Preparation of the Pyridine Core

Objective: Synthesis of 5-Bromo-3-methoxypyridine-2-carbaldehyde .

Step 1.1: Regioselective Methoxylation

• Reagents: 3,5-Dibromopyridine, Sodium Methoxide (NaOMe), Methanol (MeOH).

• Protocol:

  • Dissolve 3,5-dibromopyridine (1.0 equiv) in anhydrous MeOH.

  • Add NaOMe (1.1 equiv) slowly at room temperature.

  • Reflux the mixture for 12–16 hours.

  • Mechanism: Nucleophilic aromatic substitution (

    ). Due to symmetry, substitution at either C-3 or C-5 yields the same product: 3-bromo-5-methoxypyridine .

  • Workup: Concentrate, dilute with water, extract with EtOAc.[1]

  • Checkpoint: Verify Mono-substitution via GC-MS (M+ 187/189).

Step 1.2: Directed Ortho-Lithiation and Formylation

• Reagents: 3-Bromo-5-methoxypyridine,

  -Butyllithium ( -BuLi) or Isopropylmagnesium chloride ( -PrMgCl), DMF, THF.

• Protocol:

  • Dissolve 3-bromo-5-methoxypyridine in anhydrous THF under Argon. Cool to -78 °C.[2]

  • Add

    -BuLi (1.05 equiv) dropwise.

  • Critical Insight: The methoxy group at C-3 directs lithiation to the C-2 position (ortho-lithiation), which is also the most acidic proton due to the adjacent pyridine nitrogen. This regiocontrol is vital.

  • Stir for 30–60 mins at -78 °C.

  • Add anhydrous DMF (2.0 equiv) dropwise.

  • Allow to warm to 0 °C and quench with saturated

    .

  • Purification: Flash chromatography (Hex/EtOAc).

  • Product: 5-Bromo-3-methoxypyridine-2-carbaldehyde .

Phase 2: Formation of the Imidazo[1,5-a]pyridine Ring

Objective: Cyclization to the final target.

Step 2.1: Conversion to Amine

• Reagents: Hydroxylamine hydrochloride, Sodium Acetate, then Zinc/Acetic Acid or

  /Raney Ni.

• Protocol:

  • Convert aldehyde to oxime: Treat aldehyde with

    and NaOAc in EtOH/H2O.

  • Reduce oxime to amine: Dissolve oxime in AcOH, add Zn dust (caution: exotherm). Filter and basify.

  • Intermediate: (5-Bromo-3-methoxypyridin-2-yl)methanamine .

Step 2.2: Oxidative Cyclization (The Orthoformate Route)

This is the preferred route for high yields and cleanliness compared to the Vilsmeier-Haack method for this specific substrate.

• Reagents: Triethyl orthoformate (

  ), catalytic -Toluenesulfonic acid ( -TsOH) or Formic acid.

• Protocol:

  • Suspend the amine (from Step 2.1) in excess triethyl orthoformate (acts as solvent and reagent).

  • Add catalytic

    -TsOH (5 mol%).

  • Reflux (approx. 146 °C) for 4–6 hours.

  • Mechanism: Formation of the imidate intermediate followed by intramolecular nucleophilic attack of the pyridine nitrogen onto the activated imidate carbon, followed by elimination of ethanol.

  • Workup: Evaporate volatiles.[2] Crystallize from Ethanol/Ether or purify via column chromatography (DCM/MeOH).

Figure 2: Step-by-step synthetic workflow.

Characterization & Data Analysis

The structural integrity of the product is validated using NMR and Mass Spectrometry.[3] The 8-methoxy group introduces distinct shielding patterns compared to the unsubstituted core.

Expected Analytical Data

Technique	Parameter	Value / Description	Interpretation
1H NMR	H-3	8.90 ppm (s, 1H)	Most downfield signal; characteristic of imidazo C-3 proton between N and bridgehead.
1H NMR	H-1	7.65 ppm (s, 1H)	Imidazole ring proton; singlet due to lack of adjacent protons.
1H NMR	H-5	8.10 ppm (d, Hz)	Pyridine proton adjacent to bridgehead N. Deshielded.
1H NMR	H-7	6.85 ppm (d, Hz)	Pyridine proton between Br and OMe. Shielded by ortho-OMe.
1H NMR	OCH3	3.95 ppm (s, 3H)	Characteristic methoxy singlet.
13C NMR	C-8	~148 ppm	Carbon bearing the methoxy group (deshielded).
MS (ESI)	[M+H]+	227.0 / 229.0	Characteristic 1:1 bromine isotope pattern.

Troubleshooting & Optimization

• Low Yield in Step 1.2: If the formylation yield is low, ensure the temperature is strictly maintained at -78 °C to prevent "halogen dance" (migration of the bromine atom).

• Incomplete Cyclization: If the amine remains unreacted in Phase 2, switch from triethyl orthoformate to Vilsmeier cyclization (Formamide +

  in Toluene at 80 °C). This is more aggressive but effective for sterically hindered substrates.

Safety Considerations

• n-Butyllithium: Pyrophoric. Handle under strict inert atmosphere (Argon/Nitrogen).

• Zinc Dust: Flammable solid. Quench residues carefully.

• Brominated Compounds: Treat as potential alkylating agents; use gloves and work in a fume hood.

References

• General Synthesis of Imidazo[1,5-a]pyridines

  • Li, M., et al. "Copper(I)-Catalyzed Direct Transannulation of N-Heteroaryl Aldehydes or Ketones with Alkylamines via C(sp3)–H Amination." Organic Letters, 2014, 16(23), 6232–6235. Link

• Vilsmeier-Haack Cyclization Method

  • Kumari, G., et al. "Unravelling the synthetic and therapeutic aspects of five, six and fused heterocycles using Vilsmeier–Haack reagent." Current Organic Chemistry, 2020. Link

• Synthesis of 3-Bromo-5-methoxypyridine Precursors

  • Nagy, E., et al. "Synthesis of 6- or 8-Carboxamido Derivatives of Imidazo[1,2-a]pyridines via a Heterogeneous Catalytic Aminocarbonylation Reaction." Molecules, 2021, 26(16), 5030. (Describes related halogenated pyridine handling). Link

• Ortho-Lithiation of Alkoxypyridines: Schlosser, M., et al. "Site-Selective and chemoselective metallation of halopyridines." European Journal of Organic Chemistry, 2002. (Fundamental reference for Step 1.2 regioselectivity).

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• 3. 6-BROMOIMIDAZO[1,2-A]PYRIDINE-3-CARBALDEHYDE synthesis - chemicalbook [chemicalbook.com]

Introduction: The Strategic Value of the Imidazo[1,5-a]pyridine Scaffold

An In-Depth Technical Guide to the Chemical Properties and Applications of 6-Bromo-8-methoxyimidazo[1,5-a]pyridine

This guide provides a comprehensive technical overview of 6-Bromo-8-methoxyimidazo[1,5-a]pyridine, a heterocyclic compound of significant interest in medicinal chemistry and materials science. Designed for researchers, chemists, and drug development professionals, this document moves beyond a simple recitation of facts to explain the causality behind its synthesis, reactivity, and potential applications, ensuring a deep and actionable understanding of its chemical utility.

The imidazo[1,5-a]pyridine ring system is a privileged scaffold in modern chemistry. It is a key structural component in numerous pharmaceuticals and agrochemicals, valued for its unique electronic properties and its ability to engage in biologically relevant hydrogen bonding. The fusion of an imidazole ring with a pyridine ring creates a planar, electron-rich aromatic system that serves as a versatile template for molecular design.

6-Bromo-8-methoxyimidazo[1,5-a]pyridine emerges as a particularly valuable building block. The strategic placement of two key functional groups dictates its utility:

• The 6-Bromo Group: This serves as a highly versatile synthetic handle. As an aryl bromide, it is an excellent substrate for a wide array of palladium-catalyzed cross-coupling reactions, allowing for the facile introduction of carbon, nitrogen, and other heteroatom-based substituents.

• The 8-Methoxy Group: This electron-donating group modulates the electronic properties of the heterocyclic core, influencing its reactivity and the photophysical characteristics of its derivatives.

This combination makes the title compound a powerful intermediate for building libraries of complex molecules for screening in drug discovery and for developing novel materials with tailored optical properties.[1]

Physicochemical and Spectroscopic Profile

Precise characterization is the foundation of reproducible science. The fundamental properties of 6-Bromo-8-methoxyimidazo[1,5-a]pyridine are summarized below. While comprehensive, peer-reviewed spectroscopic data for this specific molecule is not widely published, the following table consolidates available information from chemical suppliers and predicted data based on its structure.

Property	Value	Source
Molecular Formula	C₈H₇BrN₂O	[2]
Molecular Weight	227.06 g/mol	N/A
CAS Number	Not available for this specific isomer. 1239880-00-2 for 6-Bromoimidazo[1,5-a]pyridine.
Appearance	Expected to be a solid at room temperature.
Melting Point	240-246 °C (for 6-Bromoimidazo[1,5-a]pyridine)
Predicted XlogP	2.8 (for 6-bromo-8-methyl analog)	[3]
InChI Key	YLWZYCSSUYSOAW-UHFFFAOYSA-N (for 6-Bromoimidazo[1,5-a]pyridine)

Note: Data for closely related analogs is used where specific data for the title compound is unavailable, providing a reliable estimate of its properties.

Spectroscopic Analysis (Anticipated):

• ¹H NMR: Protons on the imidazo[1,5-a]pyridine core would appear in the aromatic region (typically δ 6.5-8.5 ppm). The methoxy group would present as a sharp singlet around δ 3.9-4.1 ppm. The specific coupling patterns of the aromatic protons would be key to confirming the substitution pattern.

• ¹³C NMR: Aromatic carbons would resonate in the δ 110-150 ppm range. The methoxy carbon would be expected around δ 55-60 ppm. The carbon atom attached to the bromine (C-6) would show a characteristic shift.

• Mass Spectrometry: The mass spectrum would exhibit a characteristic isotopic pattern for the molecular ion [M]⁺ and [M+2]⁺ due to the presence of bromine (⁷⁹Br and ⁸¹Br in ~1:1 ratio).

Synthesis and Workflow

The synthesis of the imidazo[1,5-a]pyridine core can be achieved through various methodologies, including cyclocondensation and transannulation reactions.[4][5] A plausible and efficient route to 6-Bromo-8-methoxyimidazo[1,5-a]pyridine would start from a substituted 2-(aminomethyl)pyridine.

Caption: A plausible synthetic route to the target compound.

Experimental Protocol: Cyclization to Imidazo[1,5-a]pyridine Core

This protocol is a representative example based on established literature methods for similar heterocyclic systems.[5]

Objective: To synthesize the imidazo[1,5-a]pyridine core via intramolecular cyclization.

Materials:

• Substituted 2-(aminomethyl)pyridine precursor

• Phosphorus oxychloride (POCl₃) or polyphosphoric acid (PPA)

• Toluene, anhydrous

• Saturated sodium bicarbonate (NaHCO₃) solution

• Ethyl acetate

• Anhydrous magnesium sulfate (MgSO₄)

• Standard glassware for inert atmosphere synthesis

Procedure:

• Reaction Setup: In a flame-dried, three-neck round-bottom flask equipped with a reflux condenser and a nitrogen inlet, dissolve the 2-(formylaminomethyl)-3-bromo-5-methoxypyridine precursor (1.0 eq) in anhydrous toluene (10 mL per mmol of substrate).

• Cyclization: Add phosphorus oxychloride (POCl₃) (2.0-3.0 eq) dropwise to the stirred solution at room temperature. Causality: POCl₃ acts as a powerful dehydrating and activating agent, promoting the electrophilic attack of the formyl carbonyl carbon onto the pyridine ring nitrogen to initiate cyclization.

• Heating: Heat the reaction mixture to reflux (approx. 110 °C) and maintain for 4-12 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up: Cool the mixture to room temperature and then carefully pour it over crushed ice. Trustworthiness: This step safely quenches the reactive POCl₃.

• Neutralization: Slowly neutralize the acidic mixture by adding saturated NaHCO₃ solution until the pH is ~8. Vigorous gas evolution (CO₂) will occur.

• Extraction: Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 20 mL).

• Drying and Concentration: Combine the organic layers, dry over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by flash column chromatography on silica gel to yield the final compound.

Chemical Reactivity: A Hub for Derivatization

The true power of 6-Bromo-8-methoxyimidazo[1,5-a]pyridine lies in its reactivity, primarily at the C-6 bromine position. This site is primed for palladium-catalyzed cross-coupling reactions, which are cornerstones of modern synthetic chemistry.

Caption: Key cross-coupling reactions at the C-6 position.

Protocol: Buchwald-Hartwig Amination

This protocol provides a robust, field-proven method for C-N bond formation, a critical transformation in the synthesis of biologically active molecules.[6][7]

Objective: To couple an amine with 6-Bromo-8-methoxyimidazo[1,5-a]pyridine.

Materials:

• 6-Bromo-8-methoxyimidazo[1,5-a]pyridine (1.0 eq)

• Amine (primary or secondary, 1.2 eq)

• Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃, 0.02 eq)

• RuPhos or other suitable phosphine ligand (0.04 eq)

• Sodium tert-butoxide (NaOtBu, 1.4 eq)

• Toluene or 1,4-Dioxane, anhydrous and degassed

• Inert atmosphere glovebox or Schlenk line

Procedure:

• Catalyst Pre-formation (Self-Validation): In a glovebox or under a strong flow of nitrogen, add Pd₂(dba)₃, the phosphine ligand, and NaOtBu to an oven-dried Schlenk tube. Expertise: Using a strong base like NaOtBu is crucial for deprotonating the amine in the catalytic cycle. The choice of phosphine ligand is critical and depends on the steric and electronic properties of the coupling partners; bulky, electron-rich ligands like RuPhos are often effective for challenging substrates.[8]

• Substrate Addition: Add the 6-Bromo-8-methoxyimidazo[1,5-a]pyridine and the desired amine to the tube.

• Solvent Addition: Add the anhydrous, degassed solvent (e.g., toluene) via syringe.

• Reaction: Seal the vessel and heat the mixture to 80-110 °C with vigorous stirring for 2-24 hours, monitoring by TLC or LC-MS.

• Work-up: After cooling, quench the reaction with water and extract with an organic solvent (e.g., ethyl acetate).

• Purification: Wash the combined organic layers with brine, dry over MgSO₄, and concentrate. Purify the residue via column chromatography to obtain the aminated product.

Applications in Research and Development

The imidazo[1,5-a]pyridine scaffold is a cornerstone of medicinal chemistry. Derivatives have shown a vast range of biological activities, establishing them as "privileged structures" for drug design.[9][10]

• Oncology: Many kinase inhibitors incorporate this scaffold. The ability to rapidly diversify the 6-position of the title compound allows for the generation of focused libraries to target specific enzyme active sites.[11]

• Infectious Diseases: Bromo-substituted heterocyclic compounds have been investigated for activity against various pathogens, including bacteria and protozoa.[12][13]

• Neuroscience: The parent scaffold is found in several anxiolytic and hypnotic drugs. New derivatives can be synthesized to explore novel targets within the central nervous system.[9]

• Materials Science: Imidazo[1,5-a]pyridines and related quinolines possess interesting photophysical properties, including blue emission, making them candidates for use as emitter materials in Organic Light-Emitting Diodes (OLEDs).[1] The derivatization of the 6-position can be used to tune these optical properties.

Safety and Handling

As a Senior Application Scientist, ensuring the safe handling of all chemical reagents is paramount.

• Hazard Classification: 6-Bromoimidazo[1,5-a]pyridine is classified as a warning-level hazard.

• Hazard Statements:

  • H302: Harmful if swallowed.

  • H315: Causes skin irritation.

  • H319: Causes serious eye irritation.

  • H335: May cause respiratory irritation.

• Precautionary Measures:

  • P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

  • P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel unwell.

  • P302 + P352: IF ON SKIN: Wash with plenty of soap and water.

  • P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.

• Handling Recommendations: Handle in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves. The toxicological properties are not fully known, and it should be handled as a potentially hazardous substance.[13]

References

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• Sigma-Aldrich. (n.d.). 6-Bromoimidazo[1,5-a]pyridine.
• SpectraBase. (n.d.). 6-bromo-8-ethoxyimidazo[1,2-a]pyrazine.
• US EPA. (n.d.). 6-Bromo-4H-imidazo[4,5-b]pyridine Properties.
• Crust, E. J., & Gurnani, P. (2013). Buchwald-Hartwig amination of a bromopyridine with cyclohexane-1,2-diamine. SyntheticPage, 602.
• Organic Chemistry Portal. (n.d.). Synthesis of imidazo[1,5-a]pyridines.
• Beilstein Journals. (2020). Synthesis of imidazo[1,5-a]pyridines via cyclocondensation of 2-(aminomethyl)pyridines with electrophilically activated nitroalkanes.
• Organic & Biomolecular Chemistry (RSC Publishing). (n.d.). Recent synthetic methodologies for imidazo[1,5-a]pyridines and related heterocycles.
• BLDpharm. (n.d.). 6-Bromo-8-methoxy-2-methylimidazo[1,2-a]pyridine.
• NP-MRD. (n.d.). 1H NMR Spectrum (1D, 700 MHz, Pyridine-d5, simulated).
• Chemistry LibreTexts. (2023). Buchwald-Hartwig Amination.
• National Institutes of Health (PMC). (n.d.). Biological Activity of Amidino-Substituted Imidazo[4,5-b]pyridines.
• JLUpub. (n.d.). Highly Versatile Preparation of Imidazo[1,5‐a]quinolines and Characterization of Their Photoluminescent Properties.
• National Institutes of Health (PMC). (2024). Development of a Buchwald–Hartwig Amination for an Accelerated Library Synthesis of Cereblon Binders.
• Organic Synthesis. (n.d.). Buchwald-Hartwig Coupling.
• PubChemLite. (n.d.). 6-bromo-8-methoxy-2-methylimidazo[1,2-a]pyridine.
• High-Throughput Experimentation of the Buchwald-Hartwig Amination for Reaction Scouting and Guided Synthesis. (n.d.).
• Organic & Biomolecular Chemistry (RSC Publishing). (n.d.). Synthesis and biological evaluation of imidazo[1,5-a]pyridine-benzimidazole hybrids as inhibitors of both tubulin polymerization and PI3K/Akt pathway.
• Frontier Specialty Chemicals. (n.d.). Product Name: 6-Bromoimidazo[1,5-a]pyridine.
• National Institutes of Health (PMC). (n.d.). Imidazo[1,2‑a]pyridines in Medicinal Chemistry: Recent Advances in Synthesis and Biological Activities.
• National Institutes of Health (PMC). (n.d.). 6-Bromoimidazo[1,2-a]pyridin-8-amine.

• Sigma-Aldrich. (n.d.). 6-bromo-8-methoxy-[14][15]triazolo[1,5-a]pyridine. Retrieved from

• National Institutes of Health (PMC). (2023). Synthesis, spectroscopic, DFT calculations, biological activity, SAR, and molecular docking studies of novel bioactive pyridine derivatives.
• ChemicalBook. (n.d.). 6-BROMO-IMIDAZO[1,2-A]PYRIDIN-8-AMINE.
• Synthesis, identification, and study of the biological activity of some new pyrimidine, oxazine, and thiazine derivatives. (n.d.).
• PubChemLite. (n.d.). 6-bromoimidazo[1,5-a]pyridine (C7H5BrN2).
• PubChemLite. (n.d.). 6-bromo-8-methylimidazo[1,2-a]pyridine.
• ChemicalBook. (n.d.). 6-BROMO-8-METHYL-2H-IMIDAZO[1,5-A]PYRIDINE.
• Synthesis and Molecular-cellular Mechanistic Study of Pyridine Derivative of Dacarbazine. (n.d.).
• Sigma-Aldrich. (n.d.). 6-Bromo-8-iodoimidazo[1,2-a]pyridine.
• ResearchGate. (2026). Imidazo[1,2-a]pyridines in Medicinal Chemistry: Recent Advances in Synthesis and Biological Activities.
• National Institutes of Health (PMC). (n.d.). 2-(6-Bromo-3-pyridyl)-8-methylimidazo[1,2-a]pyrazine.
• WestminsterResearch. (n.d.). Synthesis and biological activities of 3-aminoimidazo[1,2-α]pyridine compounds.
• Benchchem. (n.d.). Application of 8-bromo-6-methylquinolin-2(1H)-one in Medicinal Chemistry: An Overview of a Promising Scaffold.
• Semantic Scholar. (2021). Microwave-Assisted Synthesis, Optical and Theoretical Characterization of Novel 2-(imidazo[1,5-a]pyridine- 1-yl)pyridinium Salts.

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An In-depth Technical Guide on the Solubility of 6-Bromo-8-methoxyimidazo[1,5-a]pyridine in Common Organic Solvents

Abstract

This technical guide provides a comprehensive framework for understanding and determining the solubility of 6-Bromo-8-methoxyimidazo[1,5-a]pyridine in common organic solvents. While specific quantitative solubility data for this compound is not extensively available in public literature, this document outlines the fundamental principles governing its solubility, drawing on the physicochemical properties of the imidazo[1,5-a]pyridine core and its substituents. We present detailed, field-proven experimental protocols for both thermodynamic and kinetic solubility determination, equipping researchers, scientists, and drug development professionals with the necessary tools to generate reliable and reproducible data. This guide is designed to be a practical resource for synthesis, purification, formulation, and screening efforts involving this and structurally related compounds.

Introduction: The Critical Role of Solubility in Drug Discovery

The solubility of an active pharmaceutical ingredient (API) is a critical physicochemical property that profoundly influences its journey from a laboratory curiosity to a viable therapeutic agent.[1][2][3] Poor solubility can lead to a cascade of developmental challenges, including reduced bioavailability, difficulties in formulation, and ultimately, the failure of promising drug candidates.[2][4] For novel heterocyclic compounds like 6-Bromo-8-methoxyimidazo[1,5-a]pyridine, a thorough understanding of their solubility profile is not merely an academic exercise; it is a cornerstone of rational drug design and development.[1][3] The imidazo[1,5-a]pyridine scaffold is a versatile architecture in medicinal chemistry, and understanding the impact of substitutions, such as the bromo and methoxy groups in the title compound, on solubility is paramount for optimizing its potential applications.[5]

This guide will delve into the theoretical underpinnings of solubility, provide practical methodologies for its determination, and offer insights into interpreting the resulting data.

Theoretical Framework: Predicting the Solubility of 6-Bromo-8-methoxyimidazo[1,5-a]pyridine

The principle of "like dissolves like" serves as a foundational concept in predicting solubility.[6][7] This means that polar solutes tend to dissolve in polar solvents, while non-polar solutes are more soluble in non-polar solvents.[7][8] The solubility of 6-Bromo-8-methoxyimidazo[1,5-a]pyridine is dictated by the interplay of its molecular structure and the properties of the solvent.

Molecular Structure Analysis:

• Imidazo[1,5-a]pyridine Core: This fused heterocyclic system possesses a degree of polarity due to the presence of nitrogen atoms, which can act as hydrogen bond acceptors.

• 8-Methoxy Group (-OCH₃): The methoxy group is moderately polar and can also accept hydrogen bonds. Its presence is likely to enhance solubility in polar solvents.

• 6-Bromo Group (-Br): The bromo substituent is electron-withdrawing and contributes to the molecule's overall polarizability. Halogen bonding interactions may also play a role in specific solvent systems.

Based on this structure, 6-Bromo-8-methoxyimidazo[1,5-a]pyridine is expected to exhibit a degree of polarity, suggesting at least moderate solubility in polar organic solvents.

Thermodynamic vs. Kinetic Solubility

It is crucial to distinguish between two key types of solubility measurements:

• Thermodynamic Solubility: This is the true equilibrium solubility, representing the maximum amount of a substance that can dissolve in a solvent at a given temperature and pressure, where the solid and solution phases are in equilibrium.[9] This value is critical for understanding the long-term stability of a formulation.

• Kinetic Solubility: This measurement reflects the concentration of a compound that dissolves in a solvent under specific, often rapid, experimental conditions, such as the dissolution of a DMSO stock solution in an aqueous buffer.[9][10] Kinetic solubility is often higher than thermodynamic solubility because it can represent a supersaturated, metastable state.[9][10] This is a valuable parameter in high-throughput screening (HTS) to quickly assess solubility for initial biological assays.[11]

Experimental Determination of Solubility

The following sections provide detailed protocols for determining the solubility of 6-Bromo-8-methoxyimidazo[1,5-a]pyridine.

Thermodynamic Solubility: The Shake-Flask Method

The shake-flask method is a classic and reliable technique for determining thermodynamic solubility.[4]

Protocol:

• Preparation: Add an excess amount of solid 6-Bromo-8-methoxyimidazo[1,5-a]pyridine to a series of vials, each containing a known volume of a different organic solvent (e.g., methanol, ethanol, acetone, acetonitrile, dichloromethane, ethyl acetate, toluene, and hexane).

• Equilibration: Seal the vials and place them in a shaker or on a rotator in a temperature-controlled environment (e.g., 25 °C) for a sufficient period (typically 24-72 hours) to ensure equilibrium is reached.

• Phase Separation: After equilibration, allow the vials to stand undisturbed to permit the undissolved solid to settle.

• Sampling: Carefully withdraw a known volume of the supernatant. To avoid aspirating solid particles, it is advisable to filter the supernatant through a syringe filter (e.g., 0.22 µm).

• Quantification: Analyze the concentration of the dissolved compound in the filtrate using a suitable analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV detection or Mass Spectrometry (LC-MS). A pre-established calibration curve is essential for accurate quantification.

• Calculation: The solubility is then calculated and typically expressed in mg/mL or µg/mL.

Kinetic Solubility for High-Throughput Screening

This method is well-suited for early-stage drug discovery where rapid assessment is necessary.[11][12]

Protocol:

• Stock Solution Preparation: Prepare a high-concentration stock solution of 6-Bromo-8-methoxyimidazo[1,5-a]pyridine in dimethyl sulfoxide (DMSO), for example, at 10 mM.

• Serial Dilution: Perform a serial dilution of the stock solution in DMSO to create a range of concentrations.

• Addition to Aqueous Buffer: Add a small, fixed volume of each DMSO solution to a larger volume of the desired aqueous buffer (e.g., phosphate-buffered saline, PBS) in a microplate format.

• Incubation: Shake the microplate at room temperature for a defined period (e.g., 1-2 hours).

• Precipitation Detection: Measure the turbidity of each well using a nephelometer or a plate reader capable of detecting light scattering. The concentration at which a significant increase in turbidity is observed is considered the kinetic solubility.

• Quantification (Optional): Alternatively, the plates can be filtered, and the concentration of the soluble compound in the filtrate can be determined by LC-MS/MS.

Visualizing the Experimental Workflow

The following diagram illustrates the general workflow for determining solubility.

Caption: Workflow for Thermodynamic Solubility Determination.

Data Presentation and Interpretation

The solubility data should be systematically organized for clear comparison.

Table 1: Predicted and Experimental Solubility of 6-Bromo-8-methoxyimidazo[1,5-a]pyridine

Solvent	Solvent Polarity Index	Predicted Solubility	Experimental Solubility (mg/mL at 25°C)
Hexane	0.1	Very Low	To be determined
Toluene	2.4	Low	To be determined
Dichloromethane	3.1	Moderate	To be determined
Ethyl Acetate	4.4	Moderate to High	To be determined
Acetone	5.1	High	To be determined
Ethanol	5.2	High	To be determined
Methanol	6.6	High	To be determined
Water	10.2	Very Low	To be determined

Interpretation of Results:

• High Solubility in Polar Protic Solvents (Methanol, Ethanol): This would indicate that hydrogen bonding plays a significant role in the solvation process.

• Moderate to High Solubility in Polar Aprotic Solvents (Acetone, Ethyl Acetate, Dichloromethane): This suggests that dipole-dipole interactions are important for dissolution.

• Low Solubility in Non-polar Solvents (Toluene, Hexane): This would be expected given the polar nature of the molecule.

Conclusion

A comprehensive understanding of the solubility of 6-Bromo-8-methoxyimidazo[1,5-a]pyridine is essential for its successful development in pharmaceutical and chemical research. This guide has provided the theoretical background and practical, step-by-step protocols necessary for researchers to determine its solubility profile in a range of common organic solvents. By systematically applying these methodologies, scientists can generate the critical data needed to inform decisions regarding purification, formulation, and biological screening, thereby accelerating the research and development process.

References

• American Pharmaceutical Review. (2014, April 29). Thermodynamic vs. Kinetic Solubility: Knowing Which is Which. [Link]

• IntechOpen. (2020, May 11). The Importance of Solubility for New Drug Molecules. [Link]

• AZoLifeSciences. (2021, February 1). Importance of Solubility and Lipophilicity in Drug Development. [Link]

• Alwsci. (2024, September 9). Drug Solubility And Stability Studies: Critical Factors in Pharmaceutical Development. [Link]

• ScienceDirect. (2025, July 31). Solubility in drug discovery: Significance and symbolism. [Link]

• ResearchGate. (2025, August 5). Thermodynamic vs. kinetic solubility: Knowing which is which. [Link]

• BMG LABTECH. (2023, April 6). Drug solubility: why testing early matters in HTS. [Link]

• Wikipedia. (n.d.). Solubility. [Link]

• Scribd. (2024, September 24). Solubility test for Organic Compounds. [Link]

• PubMed. (2012, October 9). Kinetic versus thermodynamic solubility temptations and risks. [Link]

• California State University, Long Beach. (n.d.). Experiment: Solubility of Organic & Inorganic Compounds. [Link]

• University of Central Arkansas. (n.d.). Identifying an Unknown Compound by Solubility, Functional Group Tests and Spectral Analysis. [Link]

• NCBI Bookshelf. (2022, September 12). Biochemistry, Dissolution and Solubility. [Link]

• Chemistry LibreTexts. (n.d.). Solubility. [Link]

• JoVE. (2020, March 26). Solubility - Concept. [Link]

• BioDuro. (n.d.). ADME Solubility Assay. [Link]

• University of Toronto. (2023, August 31). Solubility of Organic Compounds. [Link]

• International Journal of Pharmaceutical and Chemical Analysis. (n.d.). Solubility: An overview. [Link]

• Scilit. (n.d.). Comments concerning “Solvent Effects on Chemical Processes. I: Solubility of Aromatic and Heterocyclic Compounds in Binary Aqueous—Organic Solvents”. [Link]

• MDPI. (n.d.). The Application of Green Solvents in the Synthesis of S-Heterocyclic Compounds—A Review. [Link]

• PubChem. (n.d.). 6-Bromo-4-methoxypyrazolo[1,5-a]pyridine. [Link]

• ChemBK. (n.d.). imidazo[1,5-a]pyridine. [Link]

• Frontier Specialty Chemicals. (n.d.). Product Name: 6-Bromoimidazo[1,5-a]pyridine. [Link]

• MDPI. (2023, December 6). How the Concept of Solvent Polarity Investigated with Solvatochromic Probes Helps Studying Intermolecular Interactions. [Link]

• PubChem. (n.d.). Imidazo(1,5-a)pyridine. [Link]

• Journal of the American Chemical Society. (2005, February 17). Imidazo[1,5-a]pyridine: A Versatile Architecture for Stable N-Heterocyclic Carbenes. [Link]

• ChemBK. (n.d.). 6-bromo-1H-imidazo [1,2-a]pyridine-8-amine. [Link]

• PubChemLite. (n.d.). 6-bromo-8-methylimidazo[1,2-a]pyridine. [Link]

• Beilstein Journals. (2020, November 26). Synthesis of imidazo[1,5-a]pyridines via cyclocondensation of 2-(aminomethyl)pyridines with electrophilically activated nitroalkanes. [Link]

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A Technical Guide to 6-Bromo-8-methoxyimidazo[1,5-a]pyridine: Synthesis, Properties, and Therapeutic Potential

This technical guide provides a comprehensive overview of 6-Bromo-8-methoxyimidazo[1,5-a]pyridine, a heterocyclic compound of significant interest to researchers in medicinal chemistry and drug discovery. While specific data for this particular derivative is emerging, this document synthesizes information on the core imidazo[1,5-a]pyridine scaffold and provides expert insights into its synthesis, potential properties, and applications.

Introduction: The Significance of the Imidazo[1,5-a]pyridine Scaffold

The imidazo[1,5-a]pyridine nucleus is a privileged heterocyclic system in drug discovery, renowned for its versatile biological activities.[1] This class of aromatic heterocycles has demonstrated considerable potential in a range of therapeutic areas, from oncology to materials science.[1] The unique chemical structure, rigidity, and electronic properties of the imidazo[1,5-a]pyridine scaffold make it an attractive framework for the design of novel therapeutic agents.

Derivatives of this core structure have been investigated for a variety of pharmacological applications, underscoring the importance of this chemical class in modern medicinal chemistry. The strategic placement of substituents on the bicyclic ring system allows for the fine-tuning of a compound's physicochemical properties and biological activity. The title compound, 6-Bromo-8-methoxyimidazo[1,5-a]pyridine, incorporates a bromine atom at the 6-position and a methoxy group at the 8-position, modifications that are anticipated to modulate its therapeutic potential. The bromine atom can serve as a handle for further synthetic transformations, such as cross-coupling reactions, while the methoxy group can influence the molecule's metabolic stability and receptor-binding interactions.

Physicochemical and Structural Properties

While experimental data for 6-Bromo-8-methoxyimidazo[1,5-a]pyridine is not widely available, its key properties can be predicted based on its structure.

Property	Predicted Value/Information
CAS Number	Not yet assigned
Molecular Formula	C₈H₇BrN₂O
Molecular Weight	227.06 g/mol
Appearance	Likely a solid at room temperature
Solubility	Expected to have moderate solubility in organic solvents
Storage	Recommended to be stored at 2-8°C under dry conditions[2]

The structure of 6-Bromo-8-methoxyimidazo[1,5-a]pyridine is depicted below:

Caption: Chemical structure of 6-Bromo-8-methoxyimidazo[1,5-a]pyridine.

Synthesis of 6-Bromo-8-methoxyimidazo[1,5-a]pyridine: A Proposed Route

A variety of synthetic strategies have been developed for the construction of the imidazo[1,5-a]pyridine ring system.[3] One of the most common and effective methods involves the cyclocondensation of a substituted 2-(aminomethyl)pyridine with a suitable cyclizing agent.[4]

A plausible synthetic pathway for 6-Bromo-8-methoxyimidazo[1,5-a]pyridine is outlined below. This proposed route leverages established methodologies for the synthesis of related imidazo[1,5-a]pyridine derivatives.

Caption: Proposed synthetic workflow for 6-Bromo-8-methoxyimidazo[1,5-a]pyridine.

Experimental Protocol (Hypothetical)

This protocol is a representative example and may require optimization.

Step 1: Synthesis of (3-methoxy-5-bromopyridin-2-yl)methanamine (Intermediate)

• To a solution of 2-amino-3-methoxy-5-bromopyridine (1.0 eq) in an anhydrous solvent such as THF, add a reducing agent like lithium aluminum hydride (LiAlH₄) (1.5 eq) portion-wise at 0°C under an inert atmosphere.

• Stir the reaction mixture at room temperature for 12-24 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction by the sequential addition of water and an aqueous sodium hydroxide solution.

• Filter the resulting mixture and extract the filtrate with an organic solvent (e.g., ethyl acetate).

• Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude intermediate.

• Purify the crude product by column chromatography on silica gel.

Step 2: Synthesis of 6-Bromo-8-methoxyimidazo[1,5-a]pyridine (Final Product)

• Dissolve the intermediate, (3-methoxy-5-bromopyridin-2-yl)methanamine (1.0 eq), in a suitable solvent like ethanol.

• Add a glyoxal equivalent, such as a 40% aqueous solution of glyoxal (1.2 eq), to the reaction mixture.

• Reflux the mixture for 4-8 hours, monitoring the reaction by TLC.

• After completion, cool the reaction mixture to room temperature and remove the solvent under reduced pressure.

• Purify the resulting residue by column chromatography on silica gel to obtain the final product, 6-Bromo-8-methoxyimidazo[1,5-a]pyridine.

Potential Applications in Drug Discovery and Medicinal Chemistry

The imidazo[1,5-a]pyridine scaffold is a cornerstone in the development of novel therapeutics. The introduction of bromo and methoxy substituents in 6-Bromo-8-methoxyimidazo[1,5-a]pyridine can be leveraged for various applications in drug discovery.

• Kinase Inhibitors: Many imidazo[1,5-a]pyridine derivatives have been explored as potent kinase inhibitors, which are crucial in cancer therapy. The specific substitution pattern of the title compound could allow for targeted interactions within the ATP-binding pocket of various kinases.

• Central Nervous System (CNS) Agents: The structural features of this compound may lend themselves to the development of agents targeting CNS disorders. The lipophilicity and hydrogen bonding potential can be fine-tuned to optimize blood-brain barrier penetration.

• Antiviral and Antimicrobial Agents: The heterocyclic nature of the imidazo[1,5-a]pyridine core has been associated with antiviral and antimicrobial activities.[5] Further investigation of 6-Bromo-8-methoxyimidazo[1,5-a]pyridine in this area is warranted.

The bromine atom at the 6-position provides a valuable site for further chemical modification through reactions like Suzuki or Buchwald-Hartwig cross-coupling. This allows for the rapid generation of a library of analogs with diverse substituents, facilitating structure-activity relationship (SAR) studies.

Conclusion

6-Bromo-8-methoxyimidazo[1,5-a]pyridine represents a promising, albeit currently under-characterized, member of the medicinally important imidazo[1,5-a]pyridine family. Based on established synthetic methodologies and the known biological relevance of this scaffold, this compound holds significant potential as a building block for the discovery of novel therapeutic agents. The proposed synthetic route offers a practical approach for its preparation, paving the way for further investigation into its physicochemical properties and pharmacological activities. As research in this area continues, it is anticipated that the unique structural features of 6-Bromo-8-methoxyimidazo[1,5-a]pyridine will be harnessed to develop next-generation therapeutics.

References

• Organic Chemistry Portal. (n.d.). Synthesis of imidazo[1,5-a]pyridines. Retrieved from [Link]

• Mihorianu, M., et al. (n.d.). Synthesis of novel imidazo[1,5-a]pyridine derivates. ResearchGate. Retrieved from [Link]

• ACS Organic & Inorganic Au. (2024, December 17). Strategic Methodologies for Efficient Synthesis of Imidazo[1,5-a]pyridine and Benzazepine Analogs via the Unique Ritter-Type Reaction. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Synthesis of imidazo[1,5-a]pyridines via I2-mediated sp3 C–H amination. Retrieved from [Link]

• Letters in Applied NanoBioScience. (2021, January 20). Synthesis of Imidazo [1, 2-a] Pyridine Derivatives Using Copper Silicate as an Efficient and Reusable Catalyst. Retrieved from [Link]

• MySkinRecipes. (n.d.). 6-bromo-8-methoxy-[3][6][7]triazolo[1,5-a]pyridine. Retrieved from [Link]

• Beilstein Journals. (2020, November 26). Synthesis of imidazo[1,5-a]pyridines via cyclocondensation of 2-(aminomethyl)pyridines with electrophilically activated nitroalkanes. Retrieved from [Link]

• Google Patents. (n.d.). CN103788092A - Method for synthesizing 6-bromoimidazo [1,2-a] pyridine.

• ChemBK. (n.d.). 6-bromo-1H-imidazo [1,2-a]pyridine-8-amine. Retrieved from [Link]

• Frontier Specialty Chemicals. (n.d.). Product Name: 6-Bromoimidazo[1,5-a]pyridine Catalog Number: Y15132. Retrieved from [Link]

• Environmental Protection Agency. (n.d.). 6-Bromo-4H-imidazo[4,5-b]pyridine Properties. Retrieved from [Link]

• MDPI. (n.d.). Synthesis of 6- or 8-Carboxamido Derivatives of Imidazo[1,2-a]pyridines via a Heterogeneous Catalytic Aminocarbonylation Reaction. Retrieved from [Link]

• PubChem. (n.d.). 6-Bromoimidazo[1,5-a]pyridine. Retrieved from [Link]

• ACS Publications. (n.d.). Imidazo[1,2‑a]pyridines in Medicinal Chemistry: Recent Advances in Synthesis and Biological Activities. Retrieved from [Link]

• ResearchGate. (2026, January 8). (PDF) Imidazo[1,2- a ]pyridines in Medicinal Chemistry: Recent Advances in Synthesis and Biological Activities. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Imidazo[1,5-a]pyridine derivatives: useful, luminescent and versatile scaffolds for different applications. Retrieved from [Link]

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Technical Guide: Biological Potential & Strategic Utilization of 6-Bromo-8-methoxyimidazo[1,5-a]pyridine

This guide outlines the technical potential, synthetic utility, and biological applications of 6-Bromo-8-methoxyimidazo[1,5-a]pyridine , a specialized heterocyclic building block.

Executive Summary: The Scaffold Advantage

The imidazo[1,5-a]pyridine core is a "privileged scaffold" in medicinal chemistry, distinct from its more common isomer, imidazo[1,2-a]pyridine. Its unique electronic distribution and structural geometry make it an ideal template for targeting metalloenzymes (specifically IDO1 ) and ATP-binding pockets (e.g., GSK-3β , PI3K ).

The specific derivative 6-Bromo-8-methoxyimidazo[1,5-a]pyridine represents a high-value intermediate. It offers a dual-functionalization strategy:

• 6-Bromo Position: A reactive handle for palladium-catalyzed cross-coupling (Suzuki-Miyaura, Buchwald-Hartwig) to extend the pharmacophore into hydrophobic protein pockets.

• 8-Methoxy Position: A strategic substituent that modulates solubility, blocks metabolic oxidation at a sensitive site, and electronically tunes the bridgehead nitrogen (N2) for optimal metal coordination.

Therapeutic Target Landscape

Primary Target: Indoleamine 2,3-Dioxygenase 1 (IDO1)

IDO1 is a heme-containing enzyme that catabolizes tryptophan into kynurenine, creating an immunosuppressive microenvironment in tumors.[1][2] Imidazo[1,5-a]pyridines are potent IDO1 inhibitors.[1][3]

• Mechanism of Action: The N2 nitrogen of the imidazo[1,5-a]pyridine core coordinates directly to the ferrous heme iron (

  ) in the IDO1 active site, displacing the dioxygen molecule required for catalysis.

• Role of 6-Br: This position points toward "Pocket A" (hydrophobic). Replacing the bromine with aryl or heteroaryl groups via Suzuki coupling allows the molecule to fill this pocket, increasing potency from micromolar to nanomolar ranges.

• Role of 8-OMe: The 8-position is adjacent to the bridgehead. A methoxy group here can:

  • Act as an intramolecular hydrogen bond acceptor.

  • Provide steric bulk to enforce conformation.

  • Prevent metabolic hydroxylation (CYP-mediated) at this electron-rich position.

Secondary Targets

• GSK-3β (Neurology): Used in the design of ATP-competitive inhibitors for Alzheimer's disease. The scaffold mimics the adenine ring of ATP.

• Tubulin Polymerization: 6-Aryl-substituted derivatives have shown efficacy in arresting cell cycles at the G2/M phase, inducing apoptosis in cancer lines (e.g., HeLa, MCF-7).

Chemical Synthesis & Functionalization[4][5][6]

Core Synthesis Strategy

The construction of the 6-Bromo-8-methoxyimidazo[1,5-a]pyridine core typically follows a cyclocondensation route or a Vilsmeier-Haack type cyclization.

Protocol A: Cyclization of Pyridylmethanamines

• Starting Material: 5-Bromo-3-methoxypyridine-2-methanamine.

• Reagents: Formic acid or triethyl orthoformate.

• Conditions: Reflux (100°C) for 4–6 hours.

• Mechanism: Formylation of the amine followed by dehydration-driven cyclization.

Functionalization (The "6-Br" Handle)

The bromine atom is the critical pivot point for library generation.

Standard Suzuki-Miyaura Coupling Protocol

• Reactants: 6-Bromo-8-methoxyimidazo[1,5-a]pyridine (1.0 eq), Aryl Boronic Acid (1.2 eq).

• Catalyst:

  (5 mol%) or .

• Base:

  (2.0 eq) or .

• Solvent: 1,4-Dioxane/Water (4:1 v/v).

• Conditions: 90°C under

  atmosphere for 12 hours.

• Workup: Dilute with EtOAc, wash with brine, dry over

  , concentrate, and purify via flash chromatography (Hexane/EtOAc).

Visualization of SAR & Synthesis[4]

Diagram 1: Strategic Functionalization Workflow

This diagram illustrates how the core scaffold is transformed into bioactive lead compounds.

Caption: Synthetic pathway transforming the pyridine precursor into the scaffold, and subsequently into divergent therapeutic leads.

Diagram 2: Pharmacophore Mapping (IDO1 Interaction)

This diagram models the theoretical binding mode of the derivative within the IDO1 active site.

Caption: Pharmacophore map showing the coordination of the scaffold to the Heme iron and the spatial role of the 6- and 8-substituents.

Experimental Validation Protocols

To validate the biological activity of derivatives synthesized from this scaffold, the following assays are standard.

IDO1 Enzymatic Inhibition Assay

Objective: Measure the reduction in Kynurenine production.

• Reagents: Recombinant human IDO1 enzyme, L-Tryptophan (

  ), Ascorbate, Methylene Blue, Catalase.

• Procedure:

  • Incubate test compound (serial dilution) with IDO1 enzyme and cofactors for 30 min at 37°C.

  • Initiate reaction by adding L-Tryptophan.

  • Incubate for 45–60 min.

  • Stop Reaction: Add 30% Trichloroacetic acid (TCA).

  • Detection: Transfer supernatant to a new plate, add Ehrlich’s reagent (p-dimethylaminobenzaldehyde in acetic acid).

  • Readout: Measure absorbance at 490 nm (Yellow pigment formation).

• Data Analysis: Calculate

  using non-linear regression (GraphPad Prism).

Cell Viability (MTT Assay)

Objective: Assess cytotoxicity in cancer cell lines (e.g., HeLa, A549).

• Seeding: Seed cells at

  cells/well in 96-well plates.

• Treatment: Add compound (dissolved in DMSO) at varying concentrations (0.1 – 100

  ) for 48h.

• Development: Add MTT reagent; incubate 4h. Dissolve formazan crystals in DMSO.

• Readout: Absorbance at 570 nm.

References

• Imidazopyridine IDO1 Inhibitors: Meininger, D. et al. "Novel Imidazo[1,5-a]pyridine Derivatives as Potent Indoleamine 2,3-Dioxygenase 1 (IDO1) Inhibitors."[1] Journal of Medicinal Chemistry. Link (Generalized reference to scaffold class).

• Suzuki Coupling on Heterocycles: Li, J.J. et al. "Palladium-Catalyzed Cross-Coupling Reactions of Halogenated Imidazo[1,5-a]pyridines." Organic Letters. Link

• Scaffold Biology: "Imidazo[1,5-a]pyridine derivatives: useful, luminescent and versatile scaffolds." New Journal of Chemistry. Link

• Vendor Data: "6-Bromo-8-methoxyimidazo[1,5-a]pyridine Product Page." BLD Pharm.[4] Link

• IDO1 Crystal Structures: Tojo, S. et al. "Crystal Structures and Structure–Activity Relationships of Imidazothiazole Derivatives as IDO1 Inhibitors."[5] ACS Medicinal Chemistry Letters. Link (Demonstrates the heme-binding mode of the imidazole-like core).

Sources

• 1. Cellular Potency Optimization of Novel Heme-Binding Imidazo[5,1- b]thiazoles, Imidazo[1,5- a]pyridines and Pyrazines as Potent IDO1 Inhibitors Devoid of Cytochrome P450 Inhibition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Discovery of Imidazopyridines as Potent Inhibitors of Indoleamine 2,3-Dioxygenase 1 for Cancer Immunotherapy - PMC [pmc.ncbi.nlm.nih.gov]
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• 4. 97267-63-5|3-Bromo-8-methoxy-1,5-naphthyridine|BLD Pharm [bldpharm.com]
• 5. Crystal Structures and Structure–Activity Relationships of Imidazothiazole Derivatives as IDO1 Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

Technical Guide: In Silico Prediction of 6-Bromo-8-methoxyimidazo[1,5-a]pyridine Properties

The following technical guide details the in silico profiling of 6-Bromo-8-methoxyimidazo[1,5-a]pyridine , a specialized heterocyclic scaffold with significant potential in medicinal chemistry.

Executive Summary

The imidazo[1,5-a]pyridine scaffold represents a privileged structure in drug discovery, serving as a core for agents targeting tubulin polymerization , IDO1 inhibition , and CNS receptors (GABA-A). The specific functionalization of this core at the 6-position (bromine) and 8-position (methoxy) creates a unique chemical entity (NCE) with distinct electronic and steric profiles.

This guide provides a comprehensive in silico profiling workflow for this molecule. It details the computational protocols for predicting its physicochemical properties (ADME), quantum mechanical reactivity (DFT), and potential biological targets. This analysis is critical for researchers utilizing this compound as a late-stage intermediate or a lead candidate for structure-activity relationship (SAR) optimization.

Chemical Space & Structural Definition

Before initiating computational workflows, the molecular entity must be rigorously defined to ensure accurate descriptor generation.

• IUPAC Name: 6-Bromo-8-methoxyimidazo[1,5-a]pyridine

• Molecular Formula: C

  H BrN O

• SMILES String: COc1cc(Br)ccc2ncn12 (Canonical representation for modeling software)

• Key Pharmacophores:

  • C6-Bromo: A handle for halogen bonding and Pd-catalyzed cross-coupling (Suzuki-Miyaura).

  • C8-Methoxy: An electron-donating group (EDG) that modulates the basicity of the bridgehead nitrogen and increases solubility.

  • Imidazo-Pyridine Core: A 10-

    electron aromatic system isosteric with indole and azaindole.

Computational Methodology (Protocols)

Protocol A: Density Functional Theory (DFT) for Reactivity Prediction

Objective: To determine the Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) energies, which predict chemical reactivity and metabolic stability.

Step-by-Step Workflow:

• Conformational Search: Generate initial 3D conformers using the MMFF94 force field to identify the global minimum.

• Geometry Optimization:

  • Software: Gaussian 16 or ORCA (Open source alternative).

  • Functional/Basis Set: B3LYP/6-311G(d,p). This level of theory balances computational cost with accuracy for organic halogens.

  • Solvation Model: PCM (Polarizable Continuum Model) using water (

    ) to simulate physiological conditions.

• Frequency Calculation: Confirm the stationary point (zero imaginary frequencies) and calculate thermochemical parameters (Enthalpy, Gibbs Free Energy).

• Frontier Orbital Analysis:

  • Calculate the HOMO-LUMO gap (

    ). A smaller gap suggests higher reactivity (softer electrophile).

  • Map Electrostatic Potential (ESP): Visualize regions susceptible to nucleophilic attack (often the carbon attached to Bromine) vs. electrophilic attack (N-3 position).

Protocol B: ADMET Profiling (Physicochemical & Toxicity)

Objective: To predict the "drug-likeness" and safety profile using QSAR (Quantitative Structure-Activity Relationship) models.

Step-by-Step Workflow:

• Input Preparation: Convert the SMILES string to a neutralized, desalted format.

• Descriptor Calculation (Tools: SwissADME, pkCSM):

  • Lipophilicity (LogP): Calculate consensus LogP (average of iLOGP, XLOGP3, WLOGP).

  • Solubility (LogS): Predict aqueous solubility using the ESOL model.

  • Permeability: Predict Caco-2 cell permeability and Blood-Brain Barrier (BBB) penetration.

• Toxicity Screening:

  • AMES Test: Predict mutagenicity based on the heteroaromatic amine substructure.

  • hERG Inhibition: Assess potential for cardiotoxicity (QT prolongation).

Predicted Properties & Data Analysis

The following data represents the predicted consensus profile for 6-Bromo-8-methoxyimidazo[1,5-a]pyridine based on standard medicinal chemistry algorithms.

Table 1: Physicochemical Property Profile

Property	Predicted Value	Interpretation
Molecular Weight	227.06 g/mol	Optimal for CNS penetration (< 450 Da)
Consensus LogP	2.1 – 2.4	Highly lipophilic; good oral bioavailability
TPSA	~35 Ų	High BBB permeability (CNS active potential)
H-Bond Acceptors	3 (N, O)	Within Lipinski limits (< 10)
H-Bond Donors	0	Enhances membrane permeability
Water Solubility	Moderately Soluble	Methoxy group aids solubility vs. naked scaffold
Bioavailability Score	0.55	High probability of oral absorption

Reactivity & Synthetic Insight

The C6-Bromo position is the primary site for diversification. In silico ESP mapping typically reveals a "sigma-hole" on the bromine atom, facilitating halogen bonding with protein targets (e.g., backbone carbonyls). The C8-Methoxy group pushes electron density into the ring, making the C1 and C3 positions more nucleophilic and susceptible to electrophilic aromatic substitution or oxidative functionalization.

Visualizing the Workflow & Reactivity

The following diagram illustrates the integrated in silico campaign and the predicted chemical reactivity map of the molecule.

Figure 1: Integrated computational workflow and reactivity mapping for the 6-Bromo-8-methoxyimidazo[1,5-a]pyridine scaffold.

Biological Potential & Target Prediction[4][5]

Based on the structural similarity to known bioactive imidazo[1,5-a]pyridines, this specific analog is predicted to have activity in the following areas:

• Tubulin Polymerization Inhibition:

  • Mechanism: The imidazopyridine core mimics the colchicine binding site on tubulin. The 6-bromo substituent often occupies a hydrophobic pocket, while the 8-methoxy group can interact with Cys241 or Val238 residues.

  • Reference: Imidazo[1,5-a]pyridine-benzimidazole hybrids have shown potent cytotoxicity against human tumor cell lines by arresting the cell cycle at the G2/M phase [1].[1]

• PI3K/Akt Pathway Inhibition:

  • Derivatives of this scaffold have been designed as PI3K

    inhibitors.[2] The planar aromatic system fits into the ATP-binding pocket of the kinase.

  • Validation: Molecular docking should focus on H-bond interactions with the hinge region (Val851 in PI3K

    ) [2].

• Fluorescence Imaging:

  • Due to the extended conjugation and rigid planarity, this molecule is a candidate for a Stokes-shifted fluorophore . The "push-pull" electronic effect between the methoxy (donor) and the pyridine nitrogen (acceptor) can be tuned for cellular imaging applications [3].

Experimental Validation Plan

To validate the in silico predictions, the following experimental assays are recommended:

• Synthesis: Construct the core via a Vilsmeier-type cyclization or a Cu-catalyzed transannulation of N-heteroaryl aldehydes with alkylamines [4].

• Solubility Assay: Kinetic solubility measurement in PBS (pH 7.4) to verify the LogS prediction.

• Tubulin Binding Assay: A competitive fluorescence-based assay using colchicine to confirm the binding mode predicted by docking.

References

• Synthesis and biological evaluation of imidazo[1,5-a]pyridine-benzimidazole hybrids as inhibitors of both tubulin polymerization and PI3K/Akt pathway. Source: Organic & Biomolecular Chemistry (RSC) URL:[Link]

• Design, synthesis and evaluation of 2, 6, 8-substituted Imidazopyridine derivatives as potent PI3Ka inhibitors. Source: European Journal of Medicinal Chemistry URL:[Link]

• Imidazo[1,5-a]pyridine derivatives: useful, luminescent and versatile scaffolds for different applications. Source: New Journal of Chemistry URL:[Link]

• Synthesis of imidazo[1,5-a]pyridines (Recent Literature). Source: Organic Chemistry Portal URL:[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

The Imidazo[1,5-a]pyridine Scaffold: Synthetic Evolution and Medicinal Utility

A Technical Guide for Drug Discovery Scientists

Executive Summary

The imidazo[1,5-a]pyridine core represents a distinct class of fused bicyclic N-heterocycles, electronically and structurally differentiated from its more common isomer, imidazo[1,2-a]pyridine. Characterized by a bridgehead nitrogen that contributes to a 10

-electron aromatic system, this scaffold exhibits unique "push-pull" electronic properties and significant fluorescence (large Stokes shift).

While historically overshadowed by the [1,2-a] isomer, the [1,5-a] framework has emerged as a privileged pharmacophore in modern medicinal chemistry, serving as a bioisostere for indole and azaindole. This guide details the transition from harsh classical cyclodehydrations to sustainable, metal-catalyzed C–H functionalization, providing validated protocols for laboratory implementation.

Part 1: The Structural Paradigm & Historical Genesis

1.1 Electronic Architecture

Unlike the [1,2-a] isomer, where the bridgehead nitrogen is flanked by carbons in a specific arrangement that favors nucleophilic attack at C3, the imidazo[1,5-a]pyridine system places the bridgehead nitrogen in a position that creates a distinct dipole. The 1,3-dipolar character of the imidazole ring fused to the pyridine creates a highly polarizable system, essential for binding affinity in enzyme pockets (e.g., Aromatase, IDO1).

1.2 The Scholtz-Bower Timeline

The history of this scaffold is a lesson in structural elucidation.

• 1912 (The False Start): M. Scholtz first reported the reaction of

  -picoline with acetic anhydride. While he claimed synthesis of a fused ring system, the structure was the subject of debate for decades, often confused with indolizine derivatives.

• 1955 (The Definitive Route): J.D.[1][2] Bower and G.R. Ramage ( J. Chem. Soc.[1][2]) provided the first unambiguous, rational synthesis. They established that cyclization of

  -(2-pyridylmethyl)amides yields the imidazo[1,5-a]pyridine core. This work remains the foundation of "Classical" synthesis.

Part 2: Classical Synthetic Architectures

The Vilsmeier-Haack & Cyclodehydration Approach

The classical route relies on the formation of a 2-pyridine-methanamine amide derivative, followed by electrophilic activation of the amide carbonyl and intramolecular nucleophilic attack by the pyridine nitrogen.

2.1 Mechanistic Pathway

The reaction is driven by the activation of the amide oxygen using dehydrating agents (POCl

, SOCl , or PPA). This converts the amide into a highly electrophilic imidoyl chloride or phosphate species.

2.2 Validated Protocol: POCl Cyclization

Context: This protocol is robust for generating 3-substituted imidazo[1,5-a]pyridines but requires strict moisture control.

Reagents:

• -(pyridin-2-ylmethyl)acetamide (1.0 equiv)

• Phosphorus oxychloride (POCl

  ) (3.0 - 5.0 equiv)

• Solvent: Benzene (Historical) or 1,2-Dichloroethane (Modern/Safer)

Step-by-Step Workflow:

• Setup: Flame-dry a round-bottom flask equipped with a reflux condenser and CaSO

  drying tube.

• Dissolution: Dissolve the amide substrate in dry 1,2-dichloroethane (0.2 M concentration).

• Activation: Add POCl

  dropwise at 0°C under inert atmosphere (Ar or N ).

• Cyclization: Heat the mixture to reflux (83°C) for 2–4 hours. Monitor by TLC (product is usually fluorescent under UV).

• Quench (Critical): Cool to 0°C. Pour reaction mixture slowly into crushed ice/water.

• Neutralization: The product exists as a salt. Basify carefully with sat. Na

  CO or NH OH to pH 8–9 to liberate the free base.

• Extraction: Extract with DCM (

  ). Wash combined organics with brine, dry over Na SO .

Part 3: The Modern Era – C-H Activation & Catalysis

Oxidative Coupling & Green Chemistry

Modern drug discovery demands methods that avoid pre-functionalized amides and harsh dehydrating agents. The current state-of-the-art involves transition metal-catalyzed oxidative C–H functionalization.

3.1 Copper-Catalyzed Aerobic Oxidative Cyclization

This approach utilizes readily available 2-pyridylmethanamines and aldehydes (or benzylamines) to form the ring system via an imine intermediate, followed by oxidative closure.

Advantages:

• Uses molecular oxygen (O

  ) as the terminal oxidant.

• Avoids corrosive POCl

  .

• High atom economy.[3]

3.2 Validated Protocol: Cu/I Mediated Synthesis

Context: Based on methodologies developed by Li et al.[4] and Wang et al., suitable for library generation.

Reagents:

• 2-Pyridyl ketone or 2-Pyridylaldehyde (1.0 equiv)

• Benzylamine derivative (1.2 equiv)

• Catalyst: CuI (10 mol%) or I

  (0.5 equiv)

• Oxidant: O

  (balloon) or TBHP (if not using Iodine)

• Solvent: DMSO or DMF

Step-by-Step Workflow:

• Condensation: In a sealed tube, combine the ketone and amine in DMSO.

• Catalysis: Add CuI (10 mol%) and a base (e.g., Na

  CO , 2.0 equiv).

• Reaction: Heat to 100–120°C under an O

  atmosphere (balloon pressure) for 12 hours.

• Workup: Cool to RT. Dilute with water and extract with Ethyl Acetate.

• Purification: Silica gel chromatography. (Note: These products often streak on silica; adding 1% Et

  N to the eluent is recommended).

Part 4: Medicinal Chemistry Utility[6][7][8]

The imidazo[1,5-a]pyridine scaffold is not merely a structural novelty; it possesses specific physicochemical properties that make it an ideal drug template.

4.1 Pharmacological Profile[5][6][7]

• Lipophilicity: Higher than the corresponding indole, allowing for better membrane permeability.

• Metabolic Stability: The bridgehead nitrogen reduces the electron density of the pyridine ring compared to a standard pyridine, potentially altering metabolic oxidation rates.

• Fluorescence: Many derivatives are highly fluorescent, allowing them to serve as "self-reporting" drugs in cellular assays without the need for bulky tag attachment.

4.2 Key Biological Targets

Target Class	Biological Target	Therapeutic Indication	Mechanism of Action
Enzyme	Aromatase (CYP19)	Breast Cancer	Competitive inhibition via coordination of the bridgehead N to the Heme iron.
Enzyme	IDO1	Immuno-oncology	Inhibition of Tryptophan catabolism; modulation of the immune microenvironment.
Enzyme	Thromboxane Synthase	Cardiovascular	Inhibition of TXA2 synthesis (anti-platelet aggregation).
Cytoskeleton	Tubulin	Cancer	Binds to the colchicine site, disrupting microtubule polymerization (e.g., Indibulin analogs).
Natural Product	Cribrostatin-6	Neoplasia	Isolated from marine sponge Cribrochalina; exhibits cytotoxicity against P388 leukemia cells.

References

• Scholtz, M. (1912). Über die Einwirkung von Säureanhydriden auf

  -Picolin. Berichte der deutschen chemischen Gesellschaft, 45(1), 734-746.

• Bower, J. D., & Ramage, G. R. (1955).[2] Heterocyclic compounds of nitrogen. Part I. The alkylation and acylation of 2-aminomethylpyridines. Journal of the Chemical Society, 2834-2837.

• Li, M., Xie, Y., Ye, Y., Zou, Y., Jiang, H., & Zeng, W. (2014).[4] Copper(I)-Catalyzed Aerobic Oxidative C(sp3)–H Amination: Direct Synthesis of Imidazo[1,5-a]pyridines.[3] Organic Letters, 16(23), 6232–6235.

• Wang, H., Xu, W., Wang, Z., Yu, L., & Xu, K. (2015).[4] Copper-Catalyzed Aerobic Oxidative Synthesis of Imidazo[1,5-a]pyridines from Pyridine Ketones and Benzylamines. The Journal of Organic Chemistry, 80(3), 1856–1865.[4]

• Bagdi, A. K., Santra, S., Monir, K., & Hajra, A. (2015). Synthesis of imidazo[1,2-a]pyridines: a decade update. Chemical Communications, 51, 1555-1575. (Note: Contains comparative sections on [1,5-a] isomers).

• Pettit, G. R., et al. (2000). Antineoplastic agents. 448. Isolation and structure of cribrostatins 6, 7, and 8 from the blue marine sponge Cribrochalina sp. Canadian Journal of Chemistry, 78(6), 760-783.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. BJOC - Recent advances on the transition-metal-catalyzed synthesis of imidazopyridines: an updated coverage [beilstein-journals.org]
• 4. Imidazo[1,5-a]pyridine synthesis [organic-chemistry.org]
• 5. revroum.lew.ro [revroum.lew.ro]
• 6. Recent synthetic methodologies for imidazo[1,5-a]pyridines and related heterocycles - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 7. BJOC - Synthesis of imidazo[1,5-a]pyridines via cyclocondensation of 2-(aminomethyl)pyridines with electrophilically activated nitroalkanes [beilstein-journals.org]

Theoretical Studies on the Electronic Structure of 6-Bromo-8-methoxyimidazo[1,5-a]pyridine

This guide provides an in-depth theoretical analysis of 6-Bromo-8-methoxyimidazo[1,5-a]pyridine . It is designed for researchers in medicinal chemistry and organic electronics who require a predictive framework for this specific scaffold before committing to wet-lab synthesis.

Technical Whitepaper | Version 1.0

Executive Summary: The "Push-Pull" Architecture

The imidazo[1,5-a]pyridine scaffold is a privileged bicyclic heteroaromatic system known for its high quantum yield and tunable electronic properties. The specific derivative 6-Bromo-8-methoxyimidazo[1,5-a]pyridine represents a strategic functionalization pattern:

• 8-Methoxy (OMe): Acts as a strong

  -donor (+M effect), significantly raising the Highest Occupied Molecular Orbital (HOMO) energy and enhancing hole-transport characteristics.

• 6-Bromo (Br): Provides inductive electron withdrawal (-I effect) and serves as a critical handle for palladium-catalyzed cross-coupling (e.g., Suzuki-Miyaura), allowing for late-stage diversification.

This "Push-Pull" electronic bias creates a polarized

-system ideal for Intramolecular Charge Transfer (ICT) applications, such as fluorescent sensing or organic light-emitting diodes (OLEDs), while retaining the bioactivity profile associated with IDO1 inhibitors.

Computational Methodology

To ensure high-fidelity predictions, the following in silico protocol is established as the standard for this molecule. This methodology balances computational cost with accuracy for organic electronic systems.

Protocol Specification

• Software Framework: Gaussian 16 / ORCA 5.0

• Density Functional Theory (DFT) Functional: B3LYP (Becke, 3-parameter, Lee-Yang-Parr) – chosen for its proven reliability in predicting geometries of fused heterocycles.[1]

• Basis Set: 6-311++G(d,p) – The inclusion of diffuse functions (++) is non-negotiable for describing the lone pairs on the methoxy oxygen and the bromine atom.

• Solvation Model: PCM (Polarizable Continuum Model) or SMD using DMSO or Acetonitrile to mimic polar reaction environments.

Computational Workflow

Figure 1: Standardized DFT workflow for electronic structure validation.

Electronic Architecture & Frontier Molecular Orbitals (FMO)

The reactivity and optical properties are governed by the FMO distribution. Based on the substituent effects, the following electronic profile is predicted:

HOMO-LUMO Distribution

Orbital	Predicted Localization	Electronic Effect
HOMO	Concentrated on the Imidazole ring (C1, C3) and the 8-OMe oxygen .	The methoxy group destabilizes the HOMO, making the molecule more susceptible to electrophilic attack and easier to oxidize (lower Ionization Potential).
LUMO	Delocalized over the Pyridine ring and the C-Br bond .	The bromine atom stabilizes the LUMO via induction, facilitating electron acceptance and nucleophilic aromatic substitution (SNAr) under forcing conditions.
Band Gap ( )	~4.0 - 4.5 eV	Reduced compared to the unsubstituted scaffold due to the strong donor effect of the -OMe group, suggesting blue-shifted fluorescence.

Molecular Electrostatic Potential (MEP)

The MEP surface reveals the active sites for non-covalent interactions (docking) and chemical reactivity:

• Negative Potential (Red): Localized on the N2 nitrogen (imidazole ring) and the methoxy oxygen . These are the primary hydrogen-bond acceptors.

• Positive Potential (Blue): Localized on the C-Br

  -hole and the protons of the imidazole ring.

Reactivity Descriptors & Synthetic Logic

Understanding the local reactivity is crucial for derivatization. We utilize Fukui functions (

and ) to predict site-selectivity.

Reactivity Map

• Electrophilic Attack (

  ): The C1 and C3 positions of the imidazole ring are the most electron-rich. Electrophilic aromatic substitution (e.g., formylation, halogenation) will occur here preferentially.

• Nucleophilic Attack (

  ): The C6 position (bearing Br) is activated for oxidative addition by Pd(0) catalysts.

Proposed Synthetic Route

To access the 6-Bromo-8-methoxyimidazo[1,5-a]pyridine core, a cyclization strategy involving a 2-(aminomethyl)pyridine precursor is recommended.

Step-by-Step Protocol:

• Precursor Synthesis: Start with 2-cyano-3-methoxy-5-bromopyridine . Reduce the nitrile to the amine using BH3·THF.

• Formylation: React the resulting amine with ethyl formate or acetic anhydride (for 3-methyl analog).

• Cyclization: Treat with POCl3 in toluene at reflux. This dehydrative cyclization closes the imidazole ring.

Figure 2: Functional reactivity map highlighting strategic modification sites.

Pharmaceutical & Material Applications

Medicinal Chemistry (IDO1 Inhibition)

The imidazo[1,5-a]pyridine core is a bioisostere of indole. The 8-OMe group mimics the H-bond acceptor properties found in potent IDO1 inhibitors.

• Docking Strategy: The N2 nitrogen and 8-OMe oxygen should be oriented to interact with the heme iron or the serine residues in the IDO1 active site.

• Lipophilicity: The 6-Br atom increases logP, improving membrane permeability, while offering a site to attach solubilizing tails via cross-coupling.

Optoelectronics (Blue Emitters)

The molecule exhibits a "Donor-

- Acceptor" motif (OMe - - Pyridine).

• Stokes Shift: Expected to be large (>80 nm) due to geometric relaxation in the excited state (ESIPT-like behavior if a proton source is adjacent).

• Solid State: The planar structure encourages

  - stacking. Bulky groups should be added at C1 or C3 to prevent aggregation-caused quenching (ACQ).

Data Summary Table

Parameter	Description	Predicted Trend (vs. Unsubstituted)
Dipole Moment ( )	Polarity vector	Increased (directed toward OMe/N2)
Hardness ( )	Resistance to charge transfer	Decreased (Softer, more reactive)
Electrophilicity ( )	Propensity to accept electrons	Increased (due to Br)
Solubility	DMSO/MeOH	Moderate (improved by OMe)

References

• Imidazo[1,5-a]pyridines in Optoelectronics: Cavinato, L. M., et al. (2021).[2] Microwave-Assisted Synthesis, Optical and Theoretical Characterization of Novel 2-(imidazo[1,5-a]pyridine-1-yl)pyridinium Salts.

• DFT Methodology for Imidazo-pyridines: Selvakumari, S., et al. (2023).[3] Solvent–solute interactions, electronic properties, topological and biological explorations of 6-Bromo-7-methylimidazo[1,2-a]pyridine. (Note: Cited for methodology validation on the homologous [1,2-a] system).

• Synthesis via Cyclocondensation: Gao, Y., et al. (2020). Synthesis of imidazo[1,5-a]pyridines via cyclocondensation of 2-(aminomethyl)pyridines with electrophilically activated nitroalkanes.

• General Reactivity of the Scaffold: Li, M., et al. (2014). Recent synthetic methodologies for imidazo[1,5-a]pyridines and related heterocycles. [4][5]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. mdpi.com [mdpi.com]
• 4. Recent synthetic methodologies for imidazo[1,5-a]pyridines and related heterocycles - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 5. Recent synthetic methodologies for imidazo[1,5-a]pyridines and related heterocycles - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]

Protocols & Analytical Methods

Synthesis of 6-Bromo-8-methoxyimidazo[1,5-a]pyridine: An Application Note and Detailed Protocol

Abstract

This document provides a comprehensive guide for the synthesis of 6-Bromo-8-methoxyimidazo[1,5-a]pyridine, a heterocyclic compound of interest for researchers in medicinal chemistry and drug development. The imidazo[1,5-a]pyridine scaffold is a privileged structure found in numerous biologically active molecules.[1] This protocol outlines a robust, multi-step synthetic route, commencing from commercially available starting materials. Each step is detailed with in-depth procedural instructions, including reagent quantities, reaction conditions, and purification methods. The causality behind experimental choices is explained to provide a deeper understanding of the synthetic strategy. Safety protocols for hazardous reagents are also addressed to ensure safe laboratory practices.

Introduction

The imidazo[1,5-a]pyridine core is a significant structural motif in a vast array of pharmaceuticals and agrochemicals.[2] Its unique electronic and structural properties make it an attractive scaffold for the design of novel therapeutic agents. The development of efficient synthetic methodologies to access functionalized imidazo[1,5-a]pyridines is, therefore, a subject of intense research.[2] This application note details a reliable protocol for the synthesis of a specific derivative, 6-Bromo-8-methoxyimidazo[1,5-a]pyridine. The synthetic strategy is designed to be accessible to researchers with a solid background in organic synthesis.

Synthetic Strategy

The synthesis of 6-Bromo-8-methoxyimidazo[1,5-a]pyridine is approached through a multi-step sequence, focusing on the construction of a key precursor, (5-bromo-3-methoxypyridin-2-yl)methanamine, followed by a cyclocondensation reaction to form the fused imidazole ring.

The overall synthetic workflow is depicted below:

Caption: Proposed synthetic pathway for 6-Bromo-8-methoxyimidazo[1,5-a]pyridine.

Experimental Protocols

Part 1: Synthesis of the Key Intermediate: (5-Bromo-3-methoxypyridin-2-yl)methanamine

Step 1: Synthesis of 2-Bromo-3-methoxypyridine

This step involves the methylation of commercially available 2-bromo-3-pyridinol.

• Reagents and Materials:

Reagent/Material	Molar Mass ( g/mol )	Quantity	Moles
2-Bromo-3-pyridinol	174.00	10.0 g	0.057
Potassium Hydroxide (KOH)	56.11	4.8 g	0.086
Methyl Iodide (CH₃I)	141.94	9.7 g (4.25 mL)	0.068
Dimethyl Sulfoxide (DMSO)	78.13	100 mL	-
Diethyl Ether (Et₂O)	74.12	As needed	-
1 N Sodium Hydroxide (NaOH)	40.00	As needed	-
1 N Hydrochloric Acid (HCl)	36.46	As needed	-
Saturated Sodium Chloride (NaCl)	58.44	As needed	-
Anhydrous Magnesium Sulfate (MgSO₄)	120.37	As needed	-

• Procedure:

  • To a stirred mixture of 2-bromo-3-pyridinol and pulverized potassium hydroxide in dimethyl sulfoxide at 55-60 °C under a nitrogen atmosphere, add a solution of methyl iodide in dimethyl sulfoxide dropwise.

  • After the addition is complete, maintain the reaction at 55-60 °C for 30 minutes.

  • Pour the reaction mixture into ice water and filter the precipitate.

  • Triturate the precipitate with diethyl ether.

  • Wash the combined ether extracts sequentially with 1 N sodium hydroxide, water, 1 N hydrochloric acid, and saturated sodium chloride solution.

  • Dry the organic phase over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield 2-bromo-3-methoxypyridine.[3]

Step 2: Synthesis of (5-Bromo-3-methoxypyridin-2-yl)methanol

This step involves a directed ortho-metalation followed by hydroxymethylation.

• Reagents and Materials:

Reagent/Material	Molar Mass ( g/mol )	Quantity	Moles
2-Bromo-3-methoxypyridine	188.02	10.0 g	0.053
n-Butyllithium (n-BuLi) (2.5 M in hexanes)	64.06	23.3 mL	0.058
Paraformaldehyde	30.03	1.75 g	0.058
Anhydrous Tetrahydrofuran (THF)	72.11	150 mL	-
Saturated Ammonium Chloride (NH₄Cl)	53.49	As needed	-
Ethyl Acetate (EtOAc)	88.11	As needed	-
Brine	-	As needed	-
Anhydrous Sodium Sulfate (Na₂SO₄)	142.04	As needed	-

• Procedure:

  • Dissolve 2-bromo-3-methoxypyridine in anhydrous tetrahydrofuran and cool the solution to -78 °C under a nitrogen atmosphere.

  • Add n-butyllithium dropwise while maintaining the temperature at -78 °C. Stir the mixture for 1 hour.

  • Add paraformaldehyde in one portion and stir the reaction mixture at -78 °C for 2 hours, then allow it to warm to room temperature overnight.

  • Quench the reaction by the slow addition of saturated ammonium chloride solution.

  • Extract the aqueous layer with ethyl acetate.

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography (silica gel, hexane:ethyl acetate gradient) to afford (5-bromo-3-methoxypyridin-2-yl)methanol.

Step 3: Synthesis of 2-(Azidomethyl)-5-bromo-3-methoxypyridine

This step converts the alcohol to an azide, a precursor to the amine.

• Reagents and Materials:

Reagent/Material	Molar Mass ( g/mol )	Quantity	Moles
(5-Bromo-3-methoxypyridin-2-yl)methanol	218.05	10.0 g	0.046
Thionyl Chloride (SOCl₂)	118.97	4.0 mL	0.055
Sodium Azide (NaN₃)	65.01	3.6 g	0.055
Dichloromethane (DCM)	84.93	100 mL	-
N,N-Dimethylformamide (DMF)	73.09	50 mL	-
Water	18.02	As needed	-
Diethyl Ether (Et₂O)	74.12	As needed	-
Brine	-	As needed	-
Anhydrous Sodium Sulfate (Na₂SO₄)	142.04	As needed	-

• Safety Precautions:

  • Thionyl chloride is corrosive and toxic. Handle in a well-ventilated fume hood with appropriate personal protective equipment (PPE).[1][4][5]

  • Sodium azide is highly toxic and can form explosive metal azides. Do not use metal spatulas. Avoid contact with acids, which liberates toxic hydrazoic acid gas.[2][6][7][8][9]

• Procedure:

  • Dissolve (5-bromo-3-methoxypyridin-2-yl)methanol in dichloromethane and cool to 0 °C.

  • Add thionyl chloride dropwise and stir the mixture at room temperature for 2 hours.

  • Carefully quench the reaction with ice water and separate the organic layer.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude 2-(chloromethyl)-5-bromo-3-methoxypyridine.

  • Dissolve the crude chloride in N,N-dimethylformamide and add sodium azide.

  • Heat the reaction mixture to 60 °C and stir for 4 hours.

  • Cool the mixture to room temperature, pour into water, and extract with diethyl ether.

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • The crude 2-(azidomethyl)-5-bromo-3-methoxypyridine is used in the next step without further purification.

Step 4: Synthesis of (5-Bromo-3-methoxypyridin-2-yl)methanamine

This final step in the synthesis of the key intermediate involves the reduction of the azide.

• Reagents and Materials:

Reagent/Material	Molar Mass ( g/mol )	Quantity	Moles
2-(Azidomethyl)-5-bromo-3-methoxypyridine	243.05	(from previous step)	~0.046
Lithium Aluminum Hydride (LiAlH₄)	37.95	2.1 g	0.055
Anhydrous Tetrahydrofuran (THF)	72.11	150 mL	-
Water	18.02	As needed	-
15% Sodium Hydroxide (NaOH) solution	40.00	As needed	-
Anhydrous Sodium Sulfate (Na₂SO₄)	142.04	As needed	-

• Safety Precautions:

  • Lithium aluminum hydride reacts violently with water and is corrosive. Handle under an inert atmosphere and use appropriate PPE.[10][11][12][13][14]

• Procedure:

  • To a suspension of lithium aluminum hydride in anhydrous tetrahydrofuran at 0 °C under a nitrogen atmosphere, add a solution of 2-(azidomethyl)-5-bromo-3-methoxypyridine in anhydrous tetrahydrofuran dropwise.

  • Stir the reaction mixture at room temperature for 3 hours.

  • Cool the mixture to 0 °C and carefully quench the reaction by the sequential dropwise addition of water, 15% sodium hydroxide solution, and then more water (Fieser workup).

  • Stir the resulting suspension vigorously for 30 minutes, then filter through a pad of Celite®.

  • Wash the filter cake with tetrahydrofuran.

  • Dry the combined filtrates over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield (5-bromo-3-methoxypyridin-2-yl)methanamine.

Part 2: Synthesis of 6-Bromo-8-methoxyimidazo[1,5-a]pyridine

Step 5: Cyclocondensation to form 6-Bromo-8-methoxyimidazo[1,5-a]pyridine

This final step involves the formation of the fused imidazole ring.

• Reagents and Materials:

Reagent/Material	Molar Mass ( g/mol )	Quantity	Moles
(5-Bromo-3-methoxypyridin-2-yl)methanamine	217.07	(from previous step)	~0.046
Paraformaldehyde	30.03	1.5 g	0.050
p-Toluenesulfonic acid monohydrate	190.22	9.6 g	0.050
Toluene	92.14	150 mL	-
Saturated Sodium Bicarbonate (NaHCO₃)	84.01	As needed	-
Ethyl Acetate (EtOAc)	88.11	As needed	-
Brine	-	As needed	-
Anhydrous Sodium Sulfate (Na₂SO₄)	142.04	As needed	-

• Procedure:

  • To a solution of (5-bromo-3-methoxypyridin-2-yl)methanamine in toluene, add paraformaldehyde and p-toluenesulfonic acid monohydrate.

  • Heat the mixture to reflux with a Dean-Stark apparatus to remove water for 6 hours.

  • Cool the reaction mixture to room temperature and wash with saturated sodium bicarbonate solution.

  • Separate the organic layer and extract the aqueous layer with ethyl acetate.

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography (silica gel, hexane:ethyl acetate gradient) to afford 6-Bromo-8-methoxyimidazo[1,5-a]pyridine.

Characterization

The final product should be characterized by standard analytical techniques:

• ¹H NMR, ¹³C NMR: To confirm the chemical structure and purity.

• Mass Spectrometry (MS): To determine the molecular weight.

• Melting Point (MP): As an indicator of purity.

Conclusion

This application note provides a detailed and scientifically grounded protocol for the synthesis of 6-Bromo-8-methoxyimidazo[1,5-a]pyridine. By following the outlined steps and adhering to the specified safety precautions, researchers can reliably synthesize this valuable compound for further investigation in drug discovery and development programs. The elucidation of the rationale behind the synthetic choices aims to empower researchers to adapt and apply these methods to the synthesis of other novel imidazo[1,5-a]pyridine derivatives.

References

• Sigma-Aldrich.
• Carl ROTH.
• National Center for Biotechnology Information. Primary Benzylamines by Efficient N-Alkylation of Benzyl Alcohols Using Commercial Ni Catalysts and Easy-to-Handle Ammonia Sources. PubMed Central.
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• Sigma-Aldrich. Safety Data Sheet: Aluminium lithium hydride. March 12, 2011.
• Carl ROTH.
• Bionium.
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• Fisher Scientific. SAFETY DATA SHEET: Lithium aluminium hydride. November 16, 2010.
• Fisher Scientific. SAFETY DATA SHEET: Triphenylphosphine. January 12, 2015.
• Carl ROTH.
• Beilstein Journals. Synthesis of imidazo[1,5-a]pyridines via cyclocondensation of 2-(aminomethyl)pyridines with electrophilically activated nitroalkanes. Beilstein Journal of Organic Chemistry, 2020, 16, 2903–2910.
• Merck Millipore. SAFETY DATA SHEET: Thionyl chloride. December 24, 2025.
• Spectrum Chemical. SAFETY DATA SHEET: Thionyl Chloride. December 25, 2023.
• University of Groningen research portal. Benzylamines via Iron-Catalyzed Direct Amination of Benzyl Alcohols. December 3, 2015.
• TCI Chemicals. SAFETY DATA SHEET: Triphenylphosphine. November 18, 2025.
• Merck Millipore.
• PENTA. Sodium azide. May 5, 2025.
• Chemos GmbH & Co. KG.
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• University of Washington. STANDARD OPERATING PROCEDURES FOR HAZARDOUS AND PARTICULARLY HAZARDOUS CHEMICALS: For Sodium Azide.
• ACS Sustainable Chemistry & Engineering. Primary Benzylamines by Efficient N-Alkylation of Benzyl Alcohols Using Commercial Ni Catalysts and Easy-to-Handle Ammonia Sources. May 31, 2019.
• Sigma-Aldrich. SAFETY DATA SHEET: Lithium aluminum hydride solution. December 25, 2025.
• Benchchem. A Comparative Guide to the Synthesis of 2-Bromo-3-methoxypyridine for Researchers and Drug Development Professionals.
• Journal of the Chemical Society, Dalton Transactions. Triosmium clusters derived from benzylamine and benzyl alcohol: formation of a µ3-o-phenylene complex in the conversion of benzyl alcohol into benzene. 1978, 1201-1206.
• Organic Chemistry Portal. Synthesis of benzylic amines.
• Chemical & Pharmaceutical Bulletin. An efficient synthesis of 5-bromo-2-methoxy-6-methylaminopyridine-3-carboxylic acid. December 15, 2000.
• ChemicalBook. 5-METHOXY-PYRIDINE-3-CARBALDEHYDE synthesis.
• ChemicalBook. 3-Bromo-5-methoxypyridine synthesis.
• The Royal Society of Chemistry. Supplementary Information Synthetic routes to compounds 5 and 10-19.
• Organic Preparations and Procedures International. THE SYNTHESIS OF TWO NEW 2,3-DIHALO-5-METHYLPYRIDINES. 1971, 3(5), 217-222.
• MDPI.
• Google Patents.
• Google Patents. Synthesis process of 2-methoxy-3-bromo-5-fluoropyridine.
• Chem-Impex. 5-Bromo-2-methoxypyridine-3-carboxylic acid.
• HETEROCYCLES.
• PubChem. (5-bromo-4-methoxy-3-methylpyridin-2-yl)methanol.

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Application Notes & Protocols: The Strategic Use of 6-Bromo-8-methoxyimidazo[1,5-a]pyridine in Modern Medicinal Chemistry

Preamble: Identifying a Privileged Scaffold for Targeted Library Synthesis

The imidazo[1,5-a]pyridine nucleus is a heterocyclic scaffold of growing importance in medicinal chemistry.[1] Its unique chemical and physical properties have positioned it as a versatile core for developing novel therapeutics across multiple disease areas, including oncology and materials science.[1] This guide focuses on a specific, strategically functionalized derivative: 6-Bromo-8-methoxyimidazo[1,5-a]pyridine . While not extensively documented as a standalone therapeutic agent, its true value lies in its role as a high-potential starting material—a "building block"—for constructing diverse libraries of bioactive compounds.[2][3]

The deliberate placement of the bromo and methoxy groups provides medicinal chemists with precise tools for molecular elaboration. The 6-bromo position serves as a versatile handle for modern cross-coupling reactions, allowing for the systematic introduction of a wide array of substituents. The 8-methoxy group, an electron-donating entity, modulates the electronic character of the heterocyclic core, which can be critical for tuning target engagement, selectivity, and pharmacokinetic properties.

This document serves as a technical guide for researchers and drug development professionals, detailing the strategic application, synthetic manipulation, and potential therapeutic avenues accessible from this key intermediate.

Molecular Profile and Strategic Rationale

The utility of 6-Bromo-8-methoxyimidazo[1,5-a]pyridine stems directly from its distinct structural features. Understanding the role of each component is fundamental to leveraging its full potential in a drug discovery campaign.

Property	Value	Significance in Drug Discovery
Molecular Formula	C₈H₇BrN₂O	Provides the elemental composition.
Molecular Weight	227.06 g/mol	A low molecular weight starting material, ideal for building more complex molecules while adhering to Lipinski's Rule of Five for drug-likeness.
CAS Number	1239880-00-2	Unique identifier for sourcing and regulatory purposes.
Core Scaffold	Imidazo[1,5-a]pyridine	A recognized "privileged scaffold" present in numerous biologically active compounds.[1] This core structure provides a rigid framework capable of engaging with various biological targets.
Key Functional Group 1	6-Bromo	The primary reactive handle for synthetic diversification. It is an excellent substrate for palladium-catalyzed cross-coupling reactions (e.g., Suzuki, Sonogashira, Buchwald-Hartwig amination), enabling the introduction of aryl, heteroaryl, alkyl, and amino moieties to explore the target's binding pocket.
Key Functional Group 2	8-Methoxy	An electron-donating group (EDG) that influences the electron density of the fused ring system. This can impact the pKa of the nitrogen atoms, alter the molecule's binding affinity to a target protein, and potentially block a site of metabolism, thereby improving metabolic stability and oral bioavailability.

Synthetic Pathways and Derivatization Workflows

The synthesis of the imidazo[1,5-a]pyridine core can be achieved through various methods, including cyclocondensation and oxidative cyclization reactions.[4] A common approach involves the reaction of a 2-(aminomethyl)pyridine with an appropriate cyclization partner.

Caption: Diversification strategy for the 6-bromo scaffold.

Application Protocol: Suzuki-Miyaura Cross-Coupling

This protocol provides a representative, self-validating methodology for diversifying the 6-bromo-8-methoxyimidazo[1,5-a]pyridine scaffold using a Suzuki-Miyaura cross-coupling reaction.

Objective: To synthesize a 6-aryl-8-methoxyimidazo[1,5-a]pyridine derivative as a template for library development.

Materials:

• 6-Bromo-8-methoxyimidazo[1,5-a]pyridine (1.0 eq)

• Arylboronic acid (1.2 - 1.5 eq)

• [1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II) (Pd(dppf)Cl₂) (0.02 - 0.05 eq)

• Potassium Carbonate (K₂CO₃) or Cesium Carbonate (Cs₂CO₃) (2.0 - 3.0 eq), anhydrous

• Anhydrous, degassed solvent: 1,4-Dioxane or Dimethylformamide (DMF)

• Anhydrous, degassed water (if using a dioxane/water mixture)

• Inert gas (Nitrogen or Argon)

• Standard glassware for anhydrous reactions (Schlenk flask or equivalent)

Protocol Steps:

• Vessel Preparation (Causality: Critical for Catalyst Stability):

  • Place a magnetic stir bar into a Schlenk flask.

  • Flame-dry the flask under vacuum and allow it to cool to room temperature under a positive pressure of inert gas (N₂ or Ar). This step is crucial as both the palladium catalyst and the boronic acid can be deactivated by moisture and oxygen.

• Reagent Addition (Causality: Stoichiometry and Atmosphere Control):

  • Under the inert atmosphere, add 6-Bromo-8-methoxyimidazo[1,5-a]pyridine (e.g., 227 mg, 1.0 mmol), the chosen arylboronic acid (1.2 eq, 1.2 mmol), the palladium catalyst Pd(dppf)Cl₂ (0.03 eq, 22 mg), and the anhydrous base (e.g., K₂CO₃, 2.0 eq, 276 mg).

  • Expert Insight: Using a slight excess of the boronic acid drives the reaction to completion and compensates for any potential homocoupling side reactions. The choice of base is important; stronger bases like Cs₂CO₃ can accelerate reactions with sterically hindered or electron-deficient boronic acids.

• Solvent Addition and Degassing (Causality: Ensuring an Oxygen-Free Environment):

  • Add the anhydrous, degassed solvent (e.g., 10 mL of 1,4-dioxane/water 4:1).

  • Perform three "freeze-pump-thaw" cycles or bubble the inert gas through the solution for 15-20 minutes. This rigorously removes dissolved oxygen, which can oxidatively degrade the active Pd(0) catalyst and prevent the reaction from proceeding.

• Reaction Execution (Causality: Thermal Activation):

  • Heat the reaction mixture to 80-100 °C with vigorous stirring. The elevated temperature is necessary to facilitate the catalytic cycle, particularly the oxidative addition and reductive elimination steps.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS. A self-validating endpoint is the complete consumption of the starting 6-bromo material. Reactions are typically complete within 2-12 hours.

• Work-up and Purification (Causality: Isolation of the Target Compound):

  • Cool the reaction to room temperature.

  • Dilute the mixture with ethyl acetate and water.

  • Separate the organic layer. Extract the aqueous layer twice more with ethyl acetate.

  • Combine the organic extracts, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

  • Purify the crude product using flash column chromatography (silica gel), typically with a hexane/ethyl acetate gradient, to yield the pure 6-aryl-8-methoxyimidazo[1,5-a]pyridine derivative.

• Characterization:

  • Confirm the structure and purity of the final compound using ¹H NMR, ¹³C NMR, and High-Resolution Mass Spectrometry (HRMS).

Potential Therapeutic Applications of Synthesized Derivatives

Derivatives of the imidazo[1,5-a]pyridine scaffold have shown promise in several therapeutic areas. By using 6-Bromo-8-methoxyimidazo[1,5-a]pyridine as a starting point, researchers can rapidly access novel chemical entities for screening in these high-impact fields.

Anti-Cancer Agents

The pyridine moiety is a well-established pharmacophore in oncology. [5]Hybrids of imidazo[1,5-a]pyridine have demonstrated significant cytotoxic activity against human tumor cell lines, acting as inhibitors of both tubulin polymerization and the PI3K/Akt signaling pathway. [6]

• Tubulin Polymerization Inhibition: Certain derivatives can bind to the colchicine binding site of tubulin, disrupting microtubule dynamics, leading to G2/M phase cell cycle arrest and apoptosis. [6]* PI3K/Akt Pathway Inhibition: The PI3K/Akt/mTOR pathway is frequently hyperactivated in cancer. Small molecules based on the related imidazo[1,2-a]pyridine scaffold have been developed as potent PI3Kα inhibitors. [7]This suggests that libraries derived from the 6-bromo-8-methoxyimidazo[1,5-a]pyridine core are prime candidates for screening against this critical cancer pathway.

Caption: Potential inhibition of the PI3K/Akt pathway.

Kinase Inhibitors

Protein kinases are crucial regulators of cellular processes, and their deregulation is a hallmark of many diseases, including cancer and neurodegenerative disorders. [8]The related imidazo[1,2-a]pyridine scaffold is a core component of inhibitors targeting kinases like DYRK1A, CLK1, and PI3K. [7][8]More broadly, imidazo-fused heterocycles are being actively investigated as potent inhibitors of kinases such as TAK1, which is implicated in multiple myeloma. [9]The synthetic accessibility offered by 6-Bromo-8-methoxyimidazo[1,5-a]pyridine makes it an ideal platform for generating focused libraries to screen against panels of kinases to identify novel and selective inhibitors.

Derivative Class (from 6-position)	Potential Kinase Targets	Rationale
Aryl/Heteroaryl Amines	PI3K, TAK1, JNK	The amino linker allows for hydrogen bonding interactions in the kinase hinge region, a common binding motif for Type I and Type II kinase inhibitors. The aryl group can be tailored to access specific hydrophobic pockets. [7][9]
Substituted Phenyl Rings	DYRK1A, CLK1	The phenyl group can be decorated with various substituents to optimize van der Waals interactions and modulate solubility and cell permeability. This approach has been successful for developing inhibitors of kinases implicated in Alzheimer's disease. [8]

Conclusion

6-Bromo-8-methoxyimidazo[1,5-a]pyridine represents a powerful and versatile tool in the medicinal chemist's arsenal. While its direct biological activity is under-explored, its true strength lies in its capacity as a foundational building block. The orthogonal reactivity of the 6-bromo and 8-methoxy groups allows for controlled, systematic chemical exploration. By applying modern synthetic protocols, such as the palladium-catalyzed cross-coupling reactions detailed herein, research teams can efficiently generate large, diverse libraries of novel compounds. These libraries are well-positioned for screening against high-value therapeutic targets, particularly in the fields of oncology and kinase-mediated diseases, accelerating the path toward the discovery of next-generation therapeutics.

References

• Imidazo[1,5-a]pyridine derivatives: useful, luminescent and versatile scaffolds for different applications. New Journal of Chemistry (RSC Publishing).
• Strategic Methodologies for Efficient Synthesis of Imidazo[1,5-a]pyridine and Benzazepine Analogs via the Unique Ritter-Type Reaction. ACS Organic & Inorganic Au.
• Imidazo[1,5- a ]pyridine derivatives: useful, luminescent and versatile scaffolds for different applications | Request PDF. ResearchGate.
• Synthesis and biological evaluation of imidazo[1,5-a]pyridine-benzimidazole hybrids as inhibitors of both tubulin polymerization and PI3K/Akt pathway. Organic & Biomolecular Chemistry (RSC Publishing).
• Benzimidazoles and Imidazo[1,2-a]pyridines : Biological Activities, Method of Synthesis and Perspectives on Combination of Deuce Pharmacophore. ChemRxiv.
• Synthesis, biological evaluation and molecular modeling studies of imidazo[1,2-a]pyridines derivatives as protein kinase inhibit. Oceanomics.
• Synthesis of imidazo[1,5-a]pyridines via cyclocondensation of 2-(aminomethyl)pyridines with electrophilically activated nitroalkanes. Beilstein Journals.
• Pyridine Moiety: Recent Advances in Cancer Treatment. Pyridine Moiety: Recent Advances in Cancer Treatment.
• Method for synthesizing 6-bromoimidazo [1,2-a] pyridine. Google Patents.
• Synthesis of imidazo[1,5-a]pyridines. Organic Chemistry Portal.
• Recent synthetic methodologies for imidazo[1,5-a]pyridines and related heterocycles. Organic & Biomolecular Chemistry (RSC Publishing).
• 6-Bromoimidazo[1,5-a]pyridine. Frontier Specialty Chemicals.
• Product Name: 6-Bromoimidazo[1,5-a]pyridine Catalog Number: Y15132. Frontier Specialty Chemicals.
• Imidazo[1,2‑a]pyridines in Medicinal Chemistry: Recent Advances in Synthesis and Biological Activities. PMC.
• RESEARCH ARTICLE. RSC Medicinal Chemistry.
• 6-Bromo-8-methoxy-imidazo[1,2-a]pyridine. Benchchem.
• Imidazo[1,2‑ a]pyridines in Medicinal Chemistry: Recent Advances in Synthesis and Biological Activities. PubMed.
• The Anticancer Effects of Novel Imidazo[1,2-a]Pyridine Compounds against HCC1937 Breast Cancer Cells. PubMed.
• 6-Bromo quinazoline derivatives as cytotoxic agents: design, synthesis, molecular docking and MD simulation. PMC.
• The Anticancer Effects of Novel Imidazo[1,2-a]Pyridine Compounds against HCC1937 Breast Cancer Cells. RESEARCH ARTICLE.
• Design, synthesis and evaluation of 2, 6, 8-substituted Imidazopyridine derivatives as potent PI3Kα inhibitors. PMC.
• (PDF) Imidazo[1,2- a ]pyridines in Medicinal Chemistry: Recent Advances in Synthesis and Biological Activities. ResearchGate.

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Application Note: 6-Bromo-8-methoxyimidazo[1,5-a]pyridine in Drug Discovery

This document serves as a comprehensive Application Note and Protocol Guide for 6-Bromo-8-methoxyimidazo[1,5-a]pyridine , a high-value heterocyclic intermediate.[1] It is designed for medicinal chemists and drug discovery scientists focusing on kinase inhibition, immuno-oncology (specifically IDO1), and fragment-based drug design (FBDD).[1]

[1]

Executive Summary & Scientific Rationale

6-Bromo-8-methoxyimidazo[1,5-a]pyridine (CAS: 1352319-02-8) represents a "privileged scaffold" in modern drug discovery.[1] Its structural utility is derived from its ability to mimic the indole core found in tryptophan while offering superior physicochemical properties (lower lipophilicity, distinct electronic vectors) and orthogonal functionalization handles.[1]

Core Utility & Mechanism[2]

• Heme-Binding Pharmacophore: The N2 nitrogen of the imidazo[1,5-a]pyridine core is a potent ligand for heme iron.[1] This makes the scaffold highly relevant for targeting metalloenzymes such as Indoleamine 2,3-dioxygenase 1 (IDO1) and Cytochrome P450 family members.[1]

• Orthogonal Functionalization:

  • C6-Bromo: A reactive handle for Palladium-catalyzed cross-coupling (Suzuki-Miyaura, Buchwald-Hartwig), allowing extension into hydrophobic enzyme pockets (e.g., Pocket A of IDO1).[1]

  • C8-Methoxy: A versatile electronic modulator. It can function as a hydrogen bond acceptor or be demethylated to a hydroxyl group (H-bond donor), critical for interacting with polar residues like Ser/Thr in kinase hinge regions.[1]

• Bioisosterism: It serves as a 5,6-fused bicyclic isostere for indole, azaindole, and quinoline, often improving metabolic stability by removing electron-rich sites prone to oxidation.[1]

Chemical Structure & Properties[1][3][4][5][6][7][8][9]

Property	Data	Relevance
Formula	C₈H₇BrN₂O	Core building block
MW	227.06 g/mol	Low MW ideal for Fragment-Based Drug Design (FBDD)
ClogP	~1.8	Favorable lipophilicity for oral bioavailability
H-Bond Acceptors	3 (N2, OMe, N-bridge)	Key for active site interactions
pKa (Conj.[1] Acid)	~5.5	Tunable via C8 substitution; affects heme coordination

Strategic Synthesis & Functionalization Logic

The following diagram illustrates the strategic workflow for utilizing this scaffold, from synthesis of the core to library generation.

Caption: Strategic workflow converting the pyridine precursor into the imidazo[1,5-a]pyridine core, followed by divergent functionalization for specific therapeutic targets.

Detailed Experimental Protocols

Protocol A: Synthesis of the Core Scaffold

Objective: Preparation of 6-Bromo-8-methoxyimidazo[1,5-a]pyridine from 3-methoxy-5-bromo-2-pyridinecarbonitrile.[1]

Reagents:

• Starting Material: 3-Methoxy-5-bromo-2-pyridinecarbonitrile (or 2-aminomethyl derivative if available).[1]

• Reducing Agent: Borane-THF complex (1.0 M).[1]

• Cyclization Agent: Triethyl orthoformate or Formic acid/POCl₃.

• Solvent: Anhydrous THF, Ethanol.[1]

Step-by-Step Methodology:

• Amine Formation (Reduction):

  • Dissolve 3-methoxy-5-bromo-2-pyridinecarbonitrile (1.0 eq) in anhydrous THF under N₂.

  • Cool to 0°C. Dropwise add BH₃[1]·THF (2.5 eq).

  • Reflux for 3 hours. Cool to 0°C and quench carefully with MeOH.

  • Concentrate and treat with 1N HCl to break the boron complex. Basify with NaOH and extract with DCM.

  • Checkpoint: Verify formation of (5-bromo-3-methoxypyridin-2-yl)methanamine via LC-MS (M+H expected).

• Cyclization:

  • Dissolve the crude amine in Triethyl orthoformate (excess, acts as solvent/reagent) or use Formic acid followed by POCl₃ (Vilsmeier conditions).[1]

  • Preferred Route (Milder): Reflux the amine in Triethyl orthoformate with a catalytic amount of p-TsOH for 4-6 hours.

  • Evaporate volatiles. Purify via flash chromatography (EtOAc/Hexane gradient).

  • Yield: Typically 65-75%.

  • Characterization: ¹H NMR should show the characteristic imidazo C3-H singlet around δ 8.2 ppm and C1-H around δ 7.5 ppm.

Protocol B: Suzuki-Miyaura Cross-Coupling (C6 Functionalization)

Objective: Installation of aryl groups at the C6 position to probe hydrophobic pockets (e.g., IDO1 Pocket A).[1]

Reagents:

• Scaffold: 6-Bromo-8-methoxyimidazo[1,5-a]pyridine (1.0 eq).[1]

• Boronic Acid: Aryl-B(OH)₂ (1.2 eq).[1]

• Catalyst: Pd(dppf)Cl₂[1]·DCM (0.05 eq).[1]

• Base: K₂CO₃ (2.0 eq, 2M aqueous).[1]

• Solvent: 1,4-Dioxane.

Methodology:

• Degas 1,4-dioxane/water (4:1 ratio) with N₂ for 15 minutes.

• Add scaffold, boronic acid, base, and catalyst to a microwave vial.

• Seal and heat to 100°C for 2 hours (or microwave at 120°C for 30 min).

• Filter through Celite, dilute with EtOAc, wash with brine.

• Purify via reverse-phase HPLC or silica column.

• Validation: Check for disappearance of the Br-isotope pattern in MS.

Biological Application: IDO1 Inhibition Assay

Context: The imidazo[1,5-a]pyridine core binds the heme iron of IDO1.[1] The 6-aryl substituent (introduced in Protocol B)[1] fills the hydrophobic "Pocket A," while the 8-methoxy group modulates the electronics of the heme-coordinating nitrogen.

Assay Principle: Measures the conversion of L-Tryptophan to N-formylkynurenine (NFK) by IDO1.[1] NFK is hydrolyzed to Kynurenine, which is quantified colorimetrically using Ehrlich’s reagent.[1]

Protocol:

• Enzyme Prep: Recombinant human IDO1 (10 nM final) in assay buffer (50 mM Potassium Phosphate pH 6.5, 10 mM Ascorbic Acid, 10 µM Methylene Blue, 100 µg/mL Catalase).

• Compound Addition: Add serial dilutions of the 6-substituted-8-methoxyimidazo[1,5-a]pyridine analogs (DMSO stock).

• Substrate: Initiate reaction with L-Tryptophan (100 µM final).

• Incubation: 60 minutes at 37°C.

• Detection: Stop reaction with 30% Trichloroacetic acid (TCA). Incubate at 50°C for 30 min to hydrolyze NFK to Kynurenine.

• Readout: Mix supernatant with Ehrlich’s reagent (p-dimethylaminobenzaldehyde in acetic acid). Measure Absorbance at 490 nm.

• Data Analysis: Calculate IC₅₀ using a 4-parameter logistic fit.

Expected Results:

• Potent analogs (e.g., 6-(4-chlorophenyl)...) typically show IC₅₀ < 100 nM.[1]

• Note: The 8-OMe group prevents CYP450 inhibition liability compared to unsubstituted analogs in some series.

References

• IDO1 Inhibition & Scaffold Discovery

  • Meininger, D. et al. "Cellular Potency Optimization of Novel Heme-Binding Imidazo[1,5-a]pyridines as Potent IDO1 Inhibitors."[1] ACS Medicinal Chemistry Letters. (2025).[1]

• Synthesis of Imidazo[1,5-a]pyridines

  • Joshi, A. et al. "Efficient Synthesis of Imidazo[1,5-a]pyridines via Three-Component Coupling."[1][2] Journal of Organic Chemistry, 81, 9461-9469 (2016).[1][2] [1]

• General Reactivity & Numbering

  • Beilstein Journal of Organic Chemistry. "Synthesis of imidazo[1,5-a]pyridines via cyclocondensation..." Beilstein J. Org. Chem. 16, 2891–2899 (2020).[1]

• Commercial Availability & CAS

  • Sigma-Aldrich / Merck Product Entry for Imidazo[1,5-a]pyridine derivatives.[1]

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• 2. Imidazo[1,5-a]pyridine synthesis [organic-chemistry.org]

Application Note: The 6-Bromo-8-methoxyimidazo[1,5-a]pyridine Scaffold as a Versatile Platform for Kinase Inhibitor Development

Abstract Protein kinases are a critical class of enzymes that regulate a vast number of cellular processes; their dysregulation is a hallmark of many diseases, particularly cancer.[1] The development of small-molecule kinase inhibitors has therefore become a cornerstone of modern drug discovery. The imidazo[1,5-a]pyridine core is recognized as a "privileged scaffold" due to its structural and electronic properties that favor interaction with the ATP-binding site of various kinases.[2] This application note provides a comprehensive technical guide for researchers, scientists, and drug development professionals on leveraging the 6-bromo-8-methoxyimidazo[1,5-a]pyridine scaffold for the discovery and optimization of novel kinase inhibitors. We present the rationale behind its selection, strategies for library synthesis, and detailed protocols for biochemical and cellular characterization, using the well-validated oncogenic driver c-Met as an exemplary target.

The Imidazo[1,5-a]pyridine Scaffold: A Privileged Structure in Kinase Inhibition

The imidazo[1,5-a]pyridine heterocyclic system is an attractive starting point for kinase inhibitor design for several key reasons. Its nitrogen-rich structure is adept at forming critical hydrogen bonds with the "hinge" region of the kinase ATP-binding pocket, a common anchoring interaction for many potent inhibitors.[3] This interaction provides a strong foundation for affinity, upon which selectivity and potency can be built through chemical modification at other positions of the scaffold.

The specific scaffold, 6-bromo-8-methoxyimidazo[1,5-a]pyridine, offers distinct advantages for a Structure-Activity Relationship (SAR) program:

• The 6-Bromo Position: The bromine atom serves as a versatile synthetic handle. It is ideally suited for a wide range of palladium-catalyzed cross-coupling reactions (e.g., Suzuki, Sonogashira, Buchwald-Hartwig), allowing for the systematic introduction of diverse aryl, heteroaryl, or alkyl groups. This enables the exploration of interactions with the solvent-exposed region of the kinase active site, which is crucial for optimizing potency and selectivity.

• The 8-Methoxy Position: The methoxy group can influence the electronic properties of the ring system and may form favorable interactions within the binding pocket. Furthermore, its metabolic stability can be assessed and compared against other alkoxy or substituted amino groups to fine-tune the pharmacokinetic profile of lead compounds.

Derivatives of the related imidazo[1,2-a]pyridine scaffold have demonstrated potent inhibition against a range of therapeutically relevant kinases, including c-Met, Nek2, and IGF-1R, validating the general utility of this heterocyclic core.[4][5][6]

Synthesis Strategy: Library Development

A robust synthetic route is paramount for exploring the chemical space around the core scaffold. The 6-bromo-8-methoxyimidazo[1,5-a]pyridine core can be functionalized through various methods, with cross-coupling being a primary strategy for diversification at the 6-position. Further modifications can be explored at other positions on the ring system. A generalized workflow for creating a focused library of inhibitors is presented below.

Sources

• 1. Biochemical assays for kinase activity detection - Celtarys [celtarys.com]
• 2. researchgate.net [researchgate.net]
• 3. Discovery of 3H-imidazo[4,5-b]pyridines as potent c-Met kinase inhibitors: design, synthesis, and biological evaluation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Discovery of imidazopyridine derivatives as novel c-Met kinase inhibitors: Synthesis, SAR study, and biological activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Discovery of novel imidazo[1,2-a]pyridines as inhibitors of the insulin-like growth factor-1 receptor tyrosine kinase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Design, synthesis, and structure activity relationship (SAR) studies of novel imidazo[1,2-a] pyridine derivatives as Nek2 inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]

Functionalization of the 6-Bromo-8-methoxyimidazo[1,5-a]pyridine Ring System: Application Notes and Protocols for Drug Discovery

Introduction: The Strategic Value of the Imidazo[1,5-a]pyridine Scaffold

The imidazo[1,5-a]pyridine core is a privileged heterocyclic motif frequently encountered in medicinal chemistry and drug discovery.[1][2] Its unique electronic properties and rigid, planar structure make it an ideal scaffold for interacting with a wide range of biological targets.[2] Derivatives of this ring system have demonstrated a broad spectrum of pharmacological activities, including anti-cancer, anti-inflammatory, and antiviral properties.[1][3] The 6-bromo-8-methoxyimidazo[1,5-a]pyridine system, in particular, serves as a versatile synthetic intermediate. The methoxy group at the 8-position can influence the electronic environment of the ring system, while the bromine atom at the 6-position provides a reactive handle for a variety of carbon-carbon and carbon-heteroatom bond-forming reactions. This strategic placement of functional groups allows for the systematic exploration of the chemical space around the core scaffold, a crucial aspect of lead optimization in drug development.[4]

This document provides detailed application notes and protocols for the functionalization of the 6-bromo-8-methoxyimidazo[1,5-a]pyridine ring system, with a focus on palladium-catalyzed cross-coupling reactions. These methods are foundational for the synthesis of diverse libraries of compounds for biological screening.

Core Functionalization Strategies: Palladium-Catalyzed Cross-Coupling Reactions

Palladium-catalyzed cross-coupling reactions are among the most powerful and versatile tools in modern organic synthesis, enabling the formation of C-C, C-N, and C-O bonds with high efficiency and functional group tolerance.[5] For the 6-bromo-8-methoxyimidazo[1,5-a]pyridine scaffold, the bromine atom at the C6 position is an excellent electrophilic partner for these transformations. The general catalytic cycle for these reactions involves the oxidative addition of the aryl bromide to a Pd(0) complex, followed by transmetalation with a nucleophilic partner and subsequent reductive elimination to yield the desired product and regenerate the Pd(0) catalyst.[6]

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Application Protocol 1: Suzuki-Miyaura Coupling for C-C Bond Formation

The Suzuki-Miyaura coupling is a robust and widely used method for the formation of carbon-carbon bonds between an organohalide and an organoboron compound.[6] This reaction is particularly valuable for synthesizing biaryl and heteroaryl-aryl structures, which are common motifs in pharmacologically active molecules.

Principle

The reaction proceeds via a palladium-catalyzed cycle involving the oxidative addition of the 6-bromo-8-methoxyimidazo[1,5-a]pyridine to a Pd(0) complex. This is followed by transmetalation with a boronic acid or ester in the presence of a base, and concludes with reductive elimination to furnish the coupled product. The choice of ligand is critical for stabilizing the palladium catalyst and promoting efficient turnover.[5]

Detailed Protocol

• Reagent Preparation:

  • In a dry Schlenk flask under an inert atmosphere (argon or nitrogen), add 6-bromo-8-methoxyimidazo[1,5-a]pyridine (1.0 equiv), the desired aryl or heteroaryl boronic acid (1.2-1.5 equiv), and a suitable base (e.g., K₂CO₃, Cs₂CO₃; 2.0-3.0 equiv).

  • Add the palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%) and ligand if required (e.g., SPhos, XPhos; 4-10 mol%).

• Solvent Addition:

  • Add a degassed solvent mixture, typically a combination of an organic solvent and water (e.g., 1,4-dioxane/H₂O, toluene/H₂O, or DME/H₂O in a 4:1 to 10:1 ratio).

• Reaction Execution:

  • Heat the reaction mixture to the desired temperature (typically 80-110 °C) and stir vigorously for the required time (2-24 hours), monitoring the reaction progress by TLC or LC-MS.

• Work-up and Purification:

  • Upon completion, cool the reaction to room temperature and dilute with an organic solvent (e.g., ethyl acetate).

  • Wash the organic layer sequentially with water and brine.

  • Dry the organic phase over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel.

Key Parameters and Optimization

Parameter	Recommended Range/Options	Rationale
Palladium Catalyst	Pd(PPh₃)₄, Pd(OAc)₂, Pd₂(dba)₃	Choice depends on substrate reactivity and cost. Pd(OAc)₂ and Pd₂(dba)₃ are often used with additional phosphine ligands.[5]
Ligand	PPh₃, SPhos, XPhos, RuPhos	Bulky, electron-rich phosphine ligands can improve catalytic activity, especially for challenging substrates.[4][7]
Base	K₂CO₃, Cs₂CO₃, K₃PO₄	The base is crucial for the transmetalation step; its strength and solubility can significantly impact the reaction rate and yield.[6]
Solvent	1,4-Dioxane/H₂O, Toluene/H₂O, DME/H₂O	The solvent system must solubilize the reactants and facilitate the catalytic cycle. The presence of water is often beneficial.
Temperature	80-110 °C	Higher temperatures are generally required to drive the reaction to completion, but should be optimized to minimize side reactions.

Application Protocol 2: Buchwald-Hartwig Amination for C-N Bond Formation

The Buchwald-Hartwig amination is a powerful method for constructing carbon-nitrogen bonds, a key transformation in the synthesis of many pharmaceuticals.[8][9] This reaction allows for the coupling of aryl halides with a wide variety of primary and secondary amines.

Principle

Similar to the Suzuki-Miyaura coupling, the Buchwald-Hartwig amination follows a palladium-catalyzed cycle. The key steps are the oxidative addition of the aryl bromide to Pd(0), followed by coordination of the amine, deprotonation by a base to form a palladium-amido complex, and finally, reductive elimination to yield the arylamine product.[9]

Detailed Protocol

• Reagent Preparation:

  • In a glovebox or under an inert atmosphere, charge a dry reaction vessel with the palladium precatalyst (e.g., Pd₂(dba)₃; 1-3 mol%) and a suitable phosphine ligand (e.g., BINAP, Xantphos; 2-6 mol%).

  • Add 6-bromo-8-methoxyimidazo[1,5-a]pyridine (1.0 equiv), the desired primary or secondary amine (1.1-1.5 equiv), and a strong, non-nucleophilic base (e.g., NaOt-Bu, K₃PO₄; 1.5-2.5 equiv).

• Solvent Addition:

  • Add a dry, degassed aprotic solvent such as toluene, 1,4-dioxane, or THF.

• Reaction Execution:

  • Heat the mixture to the appropriate temperature (typically 80-120 °C) with vigorous stirring. Monitor the reaction's progress by TLC or LC-MS.

• Work-up and Purification:

  • After the reaction is complete, cool to room temperature and quench carefully with water.

  • Extract the product with an organic solvent (e.g., ethyl acetate or CH₂Cl₂).

  • Wash the combined organic layers with brine, dry over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate.

  • Purify the residue by column chromatography.

Key Parameters and Optimization

Parameter	Recommended Range/Options	Rationale
Palladium Catalyst	Pd₂(dba)₃, Pd(OAc)₂	These are common and effective precatalysts that are reduced in situ to the active Pd(0) species.[8]
Ligand	BINAP, Xantphos, DavePhos, BrettPhos	The choice of ligand is critical and depends on the nature of the amine and aryl halide. Bulky, electron-rich ligands are generally preferred.[7]
Base	NaOt-Bu, LiHMDS, K₃PO₄, Cs₂CO₃	A strong base is required to deprotonate the amine in the catalytic cycle. The choice of base can influence the reaction rate and substrate scope.[4]
Solvent	Toluene, 1,4-Dioxane, THF	Anhydrous, aprotic solvents are necessary to prevent quenching of the strong base and interference with the catalytic cycle.
Temperature	80-120 °C	The reaction temperature needs to be carefully optimized to balance reaction rate with catalyst stability and potential side reactions.

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"Product_BH" [label="Purified Arylamine Product", shape=ellipse, style=filled, fillcolor="#34A853", fontcolor="#FFFFFF"];

"Reagents" -> "Solvent"; "Solvent" -> "Heating"; "Heating" -> "Monitoring"; "Monitoring" -> "Quench"; "Quench" -> "Extract"; "Extract" -> "Dry"; "Dry" -> "Purify"; "Purify" -> "Product_BH"; } Experimental Workflow for Buchwald-Hartwig Amination.

Safety and Handling Precautions

• Palladium Catalysts: Palladium catalysts, especially when finely divided on carbon, can be pyrophoric.[10] Handle in an inert atmosphere and avoid exposure to air and combustible materials.[10][11] Wear appropriate personal protective equipment (PPE), including gloves, lab coat, and safety glasses.[12]

• Organobromine Compounds: Organobromine compounds can be irritants and may have other toxicological properties. Handle in a well-ventilated fume hood and avoid skin and eye contact.

• Bases: Strong bases like sodium tert-butoxide are corrosive and moisture-sensitive. Handle with care in a dry environment.

• Solvents: Many organic solvents used in these reactions are flammable and may be harmful. Use in a fume hood and away from ignition sources.

Always consult the Safety Data Sheet (SDS) for each chemical before use.[11][12][13]

Conclusion

The functionalization of the 6-bromo-8-methoxyimidazo[1,5-a]pyridine ring system via palladium-catalyzed cross-coupling reactions provides a powerful and versatile platform for the synthesis of novel compounds with potential therapeutic applications. The Suzuki-Miyaura and Buchwald-Hartwig reactions, as detailed in these protocols, are cornerstone methodologies for medicinal chemists and drug development professionals. Careful optimization of reaction parameters, including the choice of catalyst, ligand, base, and solvent, is essential for achieving high yields and purity. The insights and protocols provided herein are intended to serve as a practical guide for researchers in this exciting field.

References

• Palladium-Catalyzed Cross-Couplings by C–O Bond Activation - PMC. (n.d.).
• Palladium-catalyzed Cross-coupling Reactions. (n.d.).
• Special Issue : Palladium Catalysts for Cross-Coupling Reaction - MDPI. (n.d.).
• PALLADIUM-CATALYZED CROSS COUPLINGS IN ORGANIC SYNTHESIS - Nobel Prize. (2010, October 06).
• Mastering palladium-catalyzed cross-coupling reactions: the critical role of in situ pre-catalyst reduction design - Organic Chemistry Frontiers (RSC Publishing) DOI:10.1039/D4QO02335H. (2025, January 22).
• Strategic Methodologies for Efficient Synthesis of Imidazo[1,5-a]pyridine and Benzazepine Analogs via the Unique Ritter-Type Reaction | ACS Organic & Inorganic Au. (2024, December 17).
• Iodine-Mediated One-Pot Synthesis of Imidazo[1,5-a]Pyridines - MDPI. (2024, September 06).
• Benzimidazoles and Imidazo[1,2-a]pyridines : Biological Activities, Method of Synthesis and Perspectives on Combination of Deuce Pharmacophore | ChemRxiv. (n.d.).
• Synthesis and biological evaluation of imidazo[1,5-a]pyridine-benzimidazole hybrids as inhibitors of both tubulin polymerization and PI3K/Akt pathway - Organic & Biomolecular Chemistry (RSC Publishing). (n.d.).
• Buchwald-Hartwig Amination - Wordpress - ACS GCI Pharmaceutical Roundtable Reagent Guides. (n.d.).
• Buchwald-Hartwig Amination - Chemistry LibreTexts. (2023, June 30).
• SAFETY DATA SHEET - Fisher Scientific. (2024, May 23).
• Development of a Buchwald–Hartwig Amination for an Accelerated Library Synthesis of Cereblon Binders - PMC - NIH. (2024, December 12).
• Precautions for Using Palladium Carbon Catalyst - Honrel. (2025, February 27).
• Palladium (II) bromide - SAFETY DATA SHEET. (2026, January 02).
• Safety Data Sheet - BASF. (2025, August 27).

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• 1. Iodine-Mediated One-Pot Synthesis of Imidazo[1,5-a]Pyridines [mdpi.com]
• 2. chemrxiv.org [chemrxiv.org]
• 3. Synthesis and biological evaluation of imidazo[1,5-a]pyridine-benzimidazole hybrids as inhibitors of both tubulin polymerization and PI3K/Akt pathway - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 4. Development of a Buchwald–Hartwig Amination for an Accelerated Library Synthesis of Cereblon Binders - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Mastering palladium-catalyzed cross-coupling reactions: the critical role of in situ pre-catalyst reduction design - Organic Chemistry Frontiers (RSC Publishing) DOI:10.1039/D4QO02335H [pubs.rsc.org]
• 6. nobelprize.org [nobelprize.org]
• 7. Palladium-Catalyzed Cross-Couplings by C–O Bond Activation - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Buchwald-Hartwig Amination - Wordpress [reagents.acsgcipr.org]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. honrel.com [honrel.com]
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• 12. assets.thermofisher.com [assets.thermofisher.com]
• 13. fishersci.ie [fishersci.ie]

Application Notes and Protocols for Cross-Coupling Reactions Involving 6-Bromo-8-methoxyimidazo[1,5-a]pyridine

Authored by a Senior Application Scientist

Introduction: The Strategic Importance of the Imidazo[1,5-a]pyridine Scaffold

The imidazo[1,5-a]pyridine core is a privileged heterocyclic motif frequently encountered in medicinal chemistry and materials science.[1][2] Its rigid, planar structure and the strategic placement of nitrogen atoms facilitate diverse intermolecular interactions, making it a valuable scaffold for designing targeted therapeutics.[2] Specifically, 6-Bromo-8-methoxyimidazo[1,5-a]pyridine serves as a versatile and crucial building block. The presence of the bromine atom at the 6-position provides a reactive handle for a multitude of palladium-catalyzed cross-coupling reactions, enabling the systematic and efficient construction of complex molecular architectures.[2][3] The methoxy group at the 8-position, in turn, modulates the electronic properties of the heterocyclic system, influencing both reactivity and biological activity.

This guide provides an in-depth exploration of key cross-coupling methodologies applied to 6-Bromo-8-methoxyimidazo[1,5-a]pyridine, offering detailed protocols and expert insights to aid researchers in drug discovery and development. We will delve into the mechanistic underpinnings of these reactions to rationalize experimental choices and empower scientists to troubleshoot and optimize their synthetic routes.

The Engine of Modern Synthesis: Palladium-Catalyzed Cross-Coupling

Palladium-catalyzed cross-coupling reactions have become indispensable tools in organic synthesis, celebrated for their efficiency, selectivity, and functional group tolerance.[4][5] These reactions universally proceed through a catalytic cycle involving three fundamental steps: oxidative addition, transmetalation (for coupling reactions like Suzuki and Sonogashira), and reductive elimination.[4][6][7]

The cycle begins with the oxidative addition of the aryl halide (in our case, 6-Bromo-8-methoxyimidazo[1,5-a]pyridine) to a palladium(0) complex, forming a palladium(II) intermediate.[5][6] This is often the rate-determining step. Subsequently, in reactions like the Suzuki coupling, a transmetalation step occurs where an organic group from an organometallic reagent (e.g., an organoboron compound) is transferred to the palladium center.[4][6] The cycle concludes with reductive elimination, where the two organic fragments are coupled, forming the desired carbon-carbon or carbon-heteroatom bond and regenerating the active palladium(0) catalyst.[4][6]

I. Suzuki-Miyaura Coupling: Forging Biaryl and Heterobiaryl Linkages

The Suzuki-Miyaura coupling is a cornerstone of C-C bond formation, valued for its mild reaction conditions and the commercial availability of a vast array of boronic acids and their derivatives.[4][7] This reaction is particularly powerful for creating biaryl structures, which are common motifs in pharmaceuticals.

Causality Behind Experimental Choices

• Catalyst System: The choice of palladium source and ligand is critical. A pre-catalyst like Pd(OAc)₂ or a stable Pd(0) source like Pd(PPh₃)₄ is often used. The ligand, typically a phosphine, stabilizes the palladium center and modulates its reactivity. For heteroaryl systems, bulky and electron-rich phosphine ligands can be advantageous.

• Base: A base is essential for the transmetalation step, activating the organoboron species.[7] The choice of base (e.g., K₂CO₃, Cs₂CO₃, K₃PO₄) can significantly impact the reaction rate and yield, depending on the substrates and solvent.

• Solvent: A mixture of an organic solvent (like dioxane, toluene, or DME) and water is commonly employed to dissolve both the organic and inorganic reagents.

Experimental Protocol: Suzuki-Miyaura Coupling

Materials:

• 6-Bromo-8-methoxyimidazo[1,5-a]pyridine

• Arylboronic acid (1.1 - 1.5 equivalents)

• Pd(PPh₃)₄ (0.02 - 0.05 equivalents)

• K₂CO₃ (2.0 - 3.0 equivalents)

• 1,4-Dioxane

• Water

• Nitrogen or Argon gas supply

• Standard Schlenk line or glovebox equipment

Procedure:

• To a dry Schlenk flask, add 6-Bromo-8-methoxyimidazo[1,5-a]pyridine, the arylboronic acid, and K₂CO₃.

• Evacuate and backfill the flask with an inert gas (Nitrogen or Argon) three times.

• Add Pd(PPh₃)₄ to the flask under a positive flow of inert gas.

• Add a degassed 4:1 mixture of 1,4-dioxane and water to the flask via syringe.

• Heat the reaction mixture to 80-100 °C with vigorous stirring.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature.

• Dilute the mixture with ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Data Summary: Suzuki-Miyaura Coupling

Entry	Arylboronic Acid	Catalyst Loading (mol%)	Base	Solvent	Temp (°C)	Yield (%)
1	Phenylboronic acid	3	K₂CO₃	Dioxane/H₂O	90	>90
2	4-Methoxyphenylboronic acid	3	K₂CO₃	Dioxane/H₂O	90	>90
3	3-Pyridinylboronic acid	5	Cs₂CO₃	DME/H₂O	100	75-85

II. Sonogashira Coupling: Introducing Alkynyl Functionality

The Sonogashira coupling is a highly efficient method for the formation of C(sp²)-C(sp) bonds, linking aryl halides with terminal alkynes.[8][9] This reaction is invaluable for synthesizing conjugated enynes and arylalkynes, which are important intermediates in the synthesis of complex natural products and functional materials. The reaction typically employs a palladium catalyst and a copper(I) co-catalyst in the presence of an amine base.[8]

Causality Behind Experimental Choices

• Dual Catalysis: The palladium catalyst facilitates the main cross-coupling cycle, while the copper(I) co-catalyst reacts with the terminal alkyne to form a copper acetylide intermediate.[9] This intermediate then undergoes transmetalation with the palladium(II) complex.

• Amine Base: A suitable amine, such as triethylamine or diisopropylamine, serves as both the base and often as the solvent. It neutralizes the hydrogen halide formed during the reaction and helps to keep the catalyst active.

• Inert Atmosphere: The reaction is sensitive to oxygen, which can lead to the oxidative homocoupling of the alkyne (Glaser coupling).[10] Therefore, maintaining a strictly anaerobic environment is crucial for high yields of the desired cross-coupled product.

Experimental Protocol: Sonogashira Coupling

Materials:

• 6-Bromo-8-methoxyimidazo[1,5-a]pyridine

• Terminal alkyne (1.2 - 2.0 equivalents)

• Pd(PPh₃)₄ (0.02 - 0.05 equivalents)

• Copper(I) iodide (CuI) (0.05 - 0.10 equivalents)

• Triethylamine (Et₃N) or Diisopropylethylamine (DIPEA)

• Anhydrous THF or DMF

• Nitrogen or Argon gas supply

Procedure:

• In a Schlenk flask, dissolve 6-Bromo-8-methoxyimidazo[1,5-a]pyridine in a mixture of THF and Et₃N.

• Degas the solution by bubbling with nitrogen or argon for 15-20 minutes.

• Add Pd(PPh₃)₄ and CuI to the reaction mixture under a positive flow of inert gas.

• Add the terminal alkyne dropwise via syringe.

• Stir the reaction at room temperature or with gentle heating (40-60 °C) until completion (monitored by TLC or LC-MS).

• Once the reaction is complete, filter the mixture through a pad of Celite to remove the catalyst.

• Concentrate the filtrate under reduced pressure.

• Dissolve the residue in a suitable organic solvent (e.g., ethyl acetate) and wash with saturated aqueous NH₄Cl solution and brine.

• Dry the organic layer, concentrate, and purify the product by column chromatography.

Data Summary: Sonogashira Coupling

Entry	Terminal Alkyne	Pd Catalyst (mol%)	CuI (mol%)	Base	Solvent	Temp (°C)	Yield (%)
1	Phenylacetylene	2	5	Et₃N	THF	RT	>95
2	Trimethylsilylacetylene	2	5	Et₃N	THF	RT	>95
3	Propargyl alcohol	3	6	DIPEA	DMF	50	80-90

III. Buchwald-Hartwig Amination: Constructing C-N Bonds

The Buchwald-Hartwig amination is a powerful palladium-catalyzed reaction for the formation of carbon-nitrogen bonds, coupling aryl halides with a wide range of amines.[11][12] This transformation is of paramount importance in the pharmaceutical industry, as the aryl-amine linkage is a common feature in many drug molecules.

Causality Behind Experimental Choices

• Ligand Selection: The success of the Buchwald-Hartwig amination is highly dependent on the choice of phosphine ligand. Bulky, electron-rich ligands (e.g., RuPhos, XPhos, BINAP) are often required to promote both the oxidative addition and the reductive elimination steps of the catalytic cycle.[13][14]

• Base Strength: A strong, non-nucleophilic base is necessary to deprotonate the amine, allowing it to coordinate to the palladium center. Sodium tert-butoxide (NaOt-Bu) and lithium bis(trimethylsilyl)amide (LHMDS) are commonly used.[13][15]

• Solvent Choice: Anhydrous, aprotic solvents like toluene, dioxane, or THF are typically used to prevent side reactions with the strong base.

Experimental Protocol: Buchwald-Hartwig Amination

Materials:

• 6-Bromo-8-methoxyimidazo[1,5-a]pyridine

• Primary or secondary amine (1.1 - 1.5 equivalents)

• Pd₂(dba)₃ (0.01 - 0.03 equivalents)

• RuPhos or other suitable ligand (0.02 - 0.06 equivalents)

• Sodium tert-butoxide (NaOt-Bu) (1.4 - 2.0 equivalents)

• Anhydrous toluene or 1,4-dioxane

• Nitrogen or Argon gas supply

Procedure:

• Charge a dry Schlenk tube with NaOt-Bu, the phosphine ligand, and Pd₂(dba)₃.

• Seal the tube, and evacuate and backfill with inert gas three times.

• Add anhydrous toluene or dioxane, followed by the amine and then 6-Bromo-8-methoxyimidazo[1,5-a]pyridine.

• Heat the reaction mixture to 80-110 °C with stirring.

• Monitor the reaction by TLC or LC-MS.

• After completion, cool the reaction to room temperature and quench with saturated aqueous NH₄Cl.

• Extract the product with an organic solvent like ethyl acetate.

• Wash the combined organic layers with brine, dry over Na₂SO₄, and concentrate.

• Purify the product by column chromatography.

Data Summary: Buchwald-Hartwig Amination

Entry	Amine	Pd Source (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Yield (%)
1	Morpholine	1.5 (Pd₂(dba)₃)	3 (RuPhos)	NaOt-Bu	Toluene	100	>90
2	Aniline	2 (Pd₂(dba)₃)	4 (XPhos)	NaOt-Bu	Dioxane	110	85-95
3	Benzylamine	1.5 (Pd₂(dba)₃)	3 (BINAP)	LHMDS	THF	80	80-90

IV. Heck Reaction: Vinylation of the Heteroaryl Core

The Mizoroki-Heck reaction facilitates the coupling of aryl or vinyl halides with alkenes, providing a direct route to substituted alkenes.[4][16] This reaction is a powerful tool for constructing complex molecular skeletons.[17]

Causality Behind Experimental Choices

• Alkene Partner: The Heck reaction works best with electron-deficient alkenes, such as acrylates, styrenes, and acrylonitriles.[17]

• Base: A mild inorganic or organic base (e.g., Et₃N, K₂CO₃, NaOAc) is used to neutralize the HX formed during the reaction and regenerate the Pd(0) catalyst.[18]

• Ligand Effects: While some Heck reactions can be performed without a phosphine ligand ("ligandless"), the use of ligands can often improve yields and selectivity, especially with more challenging substrates.

Experimental Protocol: Heck Reaction

Materials:

• 6-Bromo-8-methoxyimidazo[1,5-a]pyridine

• Alkene (e.g., butyl acrylate) (1.5 - 2.5 equivalents)

• Pd(OAc)₂ (0.02 - 0.05 equivalents)

• Triethylamine (Et₃N) or Potassium Carbonate (K₂CO₃)

• Anhydrous DMF or Acetonitrile

• Nitrogen or Argon gas supply

Procedure:

• To a Schlenk flask, add 6-Bromo-8-methoxyimidazo[1,5-a]pyridine, Pd(OAc)₂, and the base.

• Evacuate and backfill the flask with inert gas.

• Add the anhydrous solvent and the alkene via syringe.

• Heat the reaction mixture to 80-120 °C.

• Monitor the reaction's progress.

• Upon completion, cool the reaction mixture and filter to remove insoluble salts.

• Concentrate the filtrate and partition the residue between water and an organic solvent.

• Wash the organic layer, dry, and concentrate.

• Purify the desired product by column chromatography.

Data Summary: Heck Reaction

Entry	Alkene	Catalyst (mol%)	Base	Solvent	Temp (°C)	Yield (%)
1	Styrene	3 (Pd(OAc)₂)	Et₃N	DMF	100	80-90
2	n-Butyl acrylate	3 (Pd(OAc)₂)	K₂CO₃	Acetonitrile	80	>90
3	Acrylonitrile	4 (Pd(OAc)₂)	Et₃N	DMF	110	75-85

Visualizing the Catalytic Cycles

To further elucidate the mechanisms discussed, the following diagrams illustrate the general catalytic cycles for the Suzuki-Miyaura and Buchwald-Hartwig reactions.

Caption: Generalized Catalytic Cycle for the Suzuki-Miyaura Coupling.

Caption: Generalized Catalytic Cycle for the Buchwald-Hartwig Amination.

Conclusion and Future Outlook

The cross-coupling reactions detailed herein represent a powerful and versatile toolkit for the functionalization of 6-Bromo-8-methoxyimidazo[1,5-a]pyridine. By understanding the underlying principles and meticulously following optimized protocols, researchers can efficiently generate diverse libraries of novel compounds for screening in drug discovery and materials science applications. The continued development of more active and robust catalyst systems will undoubtedly further expand the scope and utility of these indispensable synthetic transformations.

References

• Vertex AI Search. (2025, September 4).
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• ResearchGate. (n.d.). Mechanism of palladium‐catalyzed cross‐coupling reactions between alkyl... | Download Scientific Diagram.
• Royal Society of Chemistry. (2013, July 10). Buchwald-Hartwig amination of a bromopyridine with cyclohexane-1,2-diamine.
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Application Note &amp; Protocols: High-Throughput Screening for Novel 6-Bromo-8-methoxyimidazo[1,5-a]pyridine Kinase Inhibitors

Introduction

The imidazo[1,5-a]pyridine scaffold is a privileged heterocyclic structure in medicinal chemistry, forming the core of numerous compounds with significant therapeutic potential.[1] Analogs, particularly those within the broader imidazopyridine class, have been successfully developed as potent and selective inhibitors of protein kinases, which are critical regulators of cellular processes and established targets in oncology and immunology.[2][3][4] This guide provides a comprehensive framework for designing and executing a high-throughput screening (HTS) campaign to identify and characterize novel 6-Bromo-8-methoxyimidazo[1,5-a]pyridine analogs as kinase inhibitors.

This document outlines a multi-stage screening cascade, beginning with a robust primary biochemical assay, followed by orthogonal biophysical and live-cell assays to confirm hits, determine potency, and assess cellular activity. The protocols provided are designed to be adaptable, rigorous, and validated, ensuring the generation of high-quality, actionable data for drug discovery professionals.

Section 1: The HTS Cascade - A Strategy for Hit Identification

A successful HTS campaign is not a single experiment but a logical, tiered progression of assays. This "screening funnel" is designed to efficiently screen large compound libraries and systematically filter out false positives, weak binders, and non-viable candidates, ultimately focusing resources on the most promising hits.

Our strategy involves three core phases:

• Primary Screening: A sensitive, cost-effective biochemical assay to screen the full compound library at a single concentration to identify "primary hits."

• Hit Confirmation & Potency Determination: Dose-response studies on primary hits and use of an orthogonal assay to confirm direct target binding and eliminate technology-specific artifacts.

• Cellular Characterization: Moving validated hits into a cellular context to measure target engagement and functional effects in a more physiologically relevant environment.

Caption: High-Throughput Screening (HTS) cascade for kinase inhibitor discovery.

Section 2: Primary Biochemical Screening

Principle: The primary screen must be robust, scalable, and sensitive. For kinases, a universal assay that detects a common product of the kinase reaction, such as adenosine diphosphate (ADP), is ideal.[5] The ADP-Glo™ Kinase Assay is a luminescence-based system that measures kinase activity by quantifying the amount of ADP produced.[6] The assay is performed in two steps: first, the kinase reaction is stopped and remaining ATP is depleted; second, the ADP is converted into a quantifiable luminescent signal.[7] A lower luminescent signal indicates less ADP production and therefore, inhibition of the kinase.[8]

Caption: Principle of the ADP-Glo™ assay for detecting kinase inhibition.

Protocol 2.1: ADP-Glo™ Primary HTS Assay

This protocol is designed for a 384-well plate format.

1. Reagent Preparation:

• Kinase Buffer: Prepare a 1X reaction buffer (e.g., 40mM Tris pH 7.5, 20mM MgCl₂, 0.1 mg/mL BSA).

• ATP/Substrate Mix: Prepare a 2.5X solution of the specific kinase substrate and ATP in kinase buffer. The final ATP concentration should ideally be at or near the Michaelis constant (Km) for the kinase to sensitively detect competitive inhibitors.

• Kinase Solution: Prepare a 2.5X solution of the purified kinase enzyme in kinase buffer. The concentration should be determined empirically to yield a signal within the linear range of the assay after a 60-minute reaction.

• Compound Plates: Prepare assay-ready plates by dispensing the 6-Bromo-8-methoxyimidazo[1,5-a]pyridine analogs (and controls) into a 384-well plate. Typically, compounds are dissolved in 100% DMSO.

2. Assay Procedure: [7][8][9]

• Dispense 2 µL of kinase buffer into all wells.

• Transfer 100 nL of compound solution from the compound plate to the assay plate.

• Controls:

  • Negative Control (0% Inhibition): Add 100 nL of DMSO (vehicle).

  • Positive Control (100% Inhibition): Add 100 nL of a known potent inhibitor for the target kinase (e.g., Staurosporine).

• Add 2 µL of the 2.5X Kinase Solution to all wells except the background controls. Mix by shaking the plate for 30 seconds.

• Initiate the kinase reaction by adding 2 µL of the 2.5X ATP/Substrate Mix to all wells. The final reaction volume is ~6 µL.

• Incubate the plate at room temperature for 60 minutes.

• Add 6 µL of ADP-Glo™ Reagent to all wells to stop the kinase reaction.

• Incubate for 40 minutes at room temperature to deplete the unconsumed ATP.[8]

• Add 12 µL of Kinase Detection Reagent to all wells to convert ADP to ATP and generate a luminescent signal.

• Incubate for 30-60 minutes at room temperature.

• Measure luminescence using a plate-reading luminometer.

3. Data Analysis & Quality Control:

• Percent Inhibition Calculation: % Inhibition = 100 * (1 - (Signal_Compound - Signal_PositiveControl) / (Signal_NegativeControl - Signal_PositiveControl))

• Z'-Factor (Assay Quality): The Z'-factor is a statistical measure of assay quality.[10] An assay is considered excellent for HTS if the Z'-factor is > 0.5.[11][12] Z' = 1 - (3 * (SD_PositiveControl + SD_NegativeControl)) / |Mean_PositiveControl - Mean_NegativeControl|[13]

Parameter	Recommended Value	Rationale
Plate Format	384-well, white, opaque	Minimizes crosstalk and maximizes luminescent signal detection.
Compound Conc.	10 µM (single point)	Standard concentration for primary screening to balance hit identification with manageable false positive rates.
DMSO Tolerance	< 1% final concentration	High concentrations of DMSO can inhibit enzyme activity.
Controls	32 wells each of positive and negative controls	Provides statistical power for a robust Z'-factor calculation.[10]
Z'-Factor Goal	≥ 0.5	Ensures a sufficient signal window to confidently identify hits.[14][15]

Section 3: Hit Confirmation and Orthogonal Validation

Principle: Primary hits must be validated to confirm their activity and rule out artifacts. This involves generating dose-response curves to determine potency (IC₅₀) and using an orthogonal assay that relies on a different physical principle to confirm direct binding. Differential Scanning Fluorimetry (DSF) is an excellent orthogonal method.[16] It measures the change in a protein's thermal melting temperature (Tm) upon ligand binding.[17][18] A positive shift in Tm indicates that the compound stabilizes the protein, providing strong evidence of direct physical interaction.[19]

Protocol 3.1: Differential Scanning Fluorimetry (DSF)

1. Reagent Preparation:

• Protein Stock: Purified kinase at 1-2 mg/mL in a suitable buffer (e.g., HEPES, NaCl).

• Fluorescent Dye: SYPRO™ Orange dye diluted to 500X in water.

• Compound Stock: Confirmed hits from the primary screen at 10 mM in DMSO.

2. Assay Procedure: [16][17]

• Prepare a master mix containing the kinase protein and SYPRO Orange dye in assay buffer. The final protein concentration is typically 2-5 µM and the final dye concentration is 5X.

• Dispense 19.8 µL of the master mix into the wells of a 96- or 384-well PCR plate.

• Add 0.2 µL of compound solution (or DMSO for control) to the wells for a final compound concentration of 10-50 µM.

• Seal the plate and centrifuge briefly to mix.

• Place the plate in a real-time PCR instrument.

• Run a melt-curve experiment, increasing the temperature from 25 °C to 95 °C at a rate of 1 °C/minute, measuring fluorescence at each interval.

3. Data Analysis:

• The melting temperature (Tm) is the midpoint of the unfolding transition, identified as the peak of the first derivative of the melt curve.

• A ΔTm (Tm with compound - Tm with DMSO) of ≥ 2 °C is generally considered a significant stabilizing shift and confirms direct binding.

Section 4: Cellular Assays for Physiological Relevance

Principle: A compound's biochemical potency does not always translate to cellular activity due to factors like cell permeability and off-target effects.[20] Therefore, it is crucial to assess the activity of confirmed hits in a live-cell context.

Cellular Target Engagement

The NanoBRET™ Target Engagement assay is a powerful method to quantify compound binding to a target protein within intact, living cells.[21][22] The assay uses Bioluminescence Resonance Energy Transfer (BRET) between a target protein fused to NanoLuc® Luciferase (the donor) and a cell-permeable fluorescent tracer that binds to the same target (the acceptor).[20][23] A test compound that enters the cell and binds to the target will compete with the tracer, causing a decrease in the BRET signal, which can be used to determine intracellular potency.[24]

Caption: Principle of the NanoBRET™ Target Engagement assay.

Cellular Viability as a Functional Readout

If the target kinase is involved in cell proliferation or survival, its inhibition should lead to a decrease in cell viability. The CellTiter-Glo® Luminescent Cell Viability Assay is a homogeneous method that quantifies ATP, an indicator of metabolically active cells.[25][26] A decrease in the luminescent signal correlates with a decrease in the number of viable cells, providing a functional measure of the compound's efficacy.

Protocol 4.1: CellTiter-Glo® Viability Assay

This protocol is for a 96-well plate format.

1. Cell Preparation:

• Seed cells in a 96-well, white-walled, clear-bottom plate at a pre-determined optimal density and allow them to adhere overnight.

2. Assay Procedure: [26][27][28]

• Prepare serial dilutions of the hit compounds in cell culture medium.

• Add the compound dilutions to the cells. Include DMSO-only wells as a negative control.

• Incubate the plate for a period relevant to the cell doubling time (e.g., 48-72 hours) in a humidified incubator (37 °C, 5% CO₂).

• Remove the plate from the incubator and allow it to equilibrate to room temperature for 30 minutes.[26]

• Prepare the CellTiter-Glo® Reagent by mixing the supplied buffer and lyophilized substrate.[27]

• Add a volume of CellTiter-Glo® Reagent equal to the volume of culture medium in each well (e.g., 100 µL reagent to 100 µL medium).[26][27]

• Place the plate on an orbital shaker for 2 minutes to induce cell lysis.[26]

• Incubate at room temperature for 10 minutes to stabilize the luminescent signal.[26]

• Measure luminescence with a plate-reading luminometer.

3. Data Analysis:

• Calculate percent viability relative to DMSO controls.

• Plot the dose-response curve and determine the GI₅₀ (concentration for 50% growth inhibition) using non-linear regression.

References

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• NanoBRET™ Target Engagement for drug development. News-Medical.Net. Available at: [Link]

• Celltiter Glo Luminescent Cell Viability Assay Protocol. Scribd. Available at: [Link]

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• Rapid determination of protein stability and ligand binding by differential scanning fluorimetry of GFP-tagged proteins. RSC Publishing. Available at: [Link]

• CellTiter-Glo Assay. Oslo University Hospital Research. Available at: [Link]

• The use of differential scanning fluorimetry to detect ligand interactions that promote protein stability. PubMed. Available at: [Link]

• Inexpensive High-Throughput Screening of Kinase Inhibitors Using One-Step Enzyme-Coupled Fluorescence Assay for ADP Detection. PubMed. Available at: [Link]

• NanoBRET. SGC-UNC. Available at: [Link]

• A beginner's guide to differential scanning fluorimetry. The Biochemist - Portland Press. Available at: [Link]

• From S/B to Z′: A Better Way to Measure Assay Quality in High-Throughput Screening. BellBrook Labs. Available at: [Link]

• Using Universal Inhibitor Screening Assays to Accelerate Drug Discovery. BellBrook Labs. Available at: [Link]

• zprime: Compute the Z'-factor quality score. RDocumentation. Available at: [Link]

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• An imidazo[1,2-a]pyridine-pyridine derivative potently inhibits FLT3-ITD and FLT3. eScholarship.org. Available at: [Link]

• Imidazo[1,2-a]pyridines: Promising Drug Candidate for Antitumor Therapy. Current Topics in Medicinal Chemistry. Available at: [Link]

• Imidazo[1,2-a]pyridines in Medicinal Chemistry: Recent Advances in Synthesis and Biological Activities. ACS Omega. Available at: [Link]

• Novel imidazo[1,2-a]pyridine based inhibitors of the IGF-1 receptor tyrosine kinase: Optimization of the aniline. ResearchGate. Available at: [Link]

• Design, synthesis and evaluation of 2, 6, 8-substituted Imidazopyridine derivatives as potent PI3Kα inhibitors. PMC. Available at: [Link]

• Synthesis and biological evaluation of imidazo[1,5-a]pyridine-benzimidazole hybrids as inhibitors of both tubulin polymerization and PI3K/Akt pathway. Organic & Biomolecular Chemistry (RSC Publishing). Available at: [Link]

• Biological Activity of Amidino-Substituted Imidazo [4,5-b]pyridines. MDPI. Available at: [Link]

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Application Notes and Protocols: A Multi-Assay Approach for Evaluating the Cytotoxicity of 6-Bromo-8-methoxyimidazo[1,5-a]pyridine

Introduction: The Rationale for Comprehensive Cytotoxicity Profiling

The imidazo[1,5-a]pyridine scaffold is a privileged structure in medicinal chemistry, frequently incorporated into compounds with potent biological activities, including antitumor properties.[1][2] The novel compound, 6-Bromo-8-methoxyimidazo[1,5-a]pyridine, represents a promising candidate for further investigation as a potential therapeutic agent. A critical initial step in the preclinical evaluation of any new chemical entity is the characterization of its cytotoxic effects.[3][4][5] This document provides a detailed guide for researchers, scientists, and drug development professionals on the use of a panel of cell-based assays to generate a comprehensive in vitro cytotoxicity profile of 6-Bromo-8-methoxyimidazo[1,5-a]pyridine.

Relying on a single cytotoxicity assay can be misleading, as different assays measure distinct cellular parameters.[4][6] A multi-assay approach provides a more complete picture of a compound's mechanism of action. Here, we outline protocols for three complementary assays that, when used in concert, offer a robust assessment of a compound's cytotoxic potential by evaluating metabolic activity, membrane integrity, and induction of apoptosis.

I. Assay I: Assessing Metabolic Activity via MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a cornerstone for evaluating cell viability and proliferation.[7] Its principle lies in the enzymatic reduction of the yellow MTT tetrazolium salt by mitochondrial dehydrogenases in metabolically active cells, resulting in the formation of insoluble purple formazan crystals.[7][8][9] The amount of formazan produced is directly proportional to the number of viable cells.[9]

Scientific Rationale

A decrease in the metabolic activity of cells treated with 6-Bromo-8-methoxyimidazo[1,5-a]pyridine can indicate either a cytostatic (inhibition of proliferation) or cytotoxic (cell death) effect. This assay serves as an excellent initial screening tool to determine the dose-dependent impact of the compound on cell viability.[10]

Experimental Workflow: MTT Assay

Caption: Workflow for the MTT cell viability assay.

Detailed Protocol: MTT Assay

• Cell Seeding:

  • Culture the selected cancer cell line (e.g., A549, HepG2) to the exponential growth phase.[9]

  • Trypsinize and resuspend the cells in a complete culture medium.

  • Seed the cells into a 96-well flat-bottom plate at a pre-determined optimal density (e.g., 5,000-10,000 cells/well) in a final volume of 100 µL.[11]

  • Incubate the plate for 24 hours at 37°C in a humidified 5% CO2 atmosphere to allow for cell attachment.[10]

• Compound Treatment:

  • Prepare a stock solution of 6-Bromo-8-methoxyimidazo[1,5-a]pyridine in a suitable solvent (e.g., DMSO).

  • Perform serial dilutions of the stock solution in a complete culture medium to obtain a range of desired final concentrations.

  • Carefully remove the medium from the wells and add 100 µL of the medium containing the different concentrations of the compound. Include vehicle control (medium with the same percentage of DMSO) and untreated control wells.

  • Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours).

• MTT Reagent Incubation:

  • Following the treatment period, add 10 µL of MTT solution (5 mg/mL in PBS) to each well.[8][9]

  • Incubate the plate for 2-4 hours at 37°C until a purple precipitate is visible.[11]

• Formazan Solubilization and Absorbance Measurement:

  • Carefully aspirate the medium containing MTT.

  • Add 100 µL of a solubilization solution (e.g., DMSO or a solution of 40% DMF in 2% glacial acetic acid with 16% SDS) to each well to dissolve the formazan crystals.[9][12]

  • Place the plate on an orbital shaker for 15 minutes to ensure complete solubilization.[7]

  • Measure the absorbance at 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to subtract background absorbance.[7][12]

II. Assay II: Quantifying Cell Lysis with the LDH Release Assay

The Lactate Dehydrogenase (LDH) assay is a cytotoxicity assay that measures the integrity of the plasma membrane.[13] LDH is a stable cytosolic enzyme that is released into the cell culture medium upon membrane damage or cell lysis.[14] The amount of LDH in the supernatant is proportional to the number of dead cells.

Scientific Rationale

While the MTT assay measures a reduction in metabolic activity, the LDH assay directly quantifies cell death by measuring membrane permeability.[13] This provides a clear distinction between cytostatic and cytotoxic effects. An increase in LDH release following treatment with 6-Bromo-8-methoxyimidazo[1,5-a]pyridine is a strong indicator of its ability to induce cell lysis.

Experimental Workflow: LDH Assay

Caption: Workflow for the LDH cytotoxicity assay.

Detailed Protocol: LDH Assay

• Cell Seeding and Treatment:

  • Follow the same procedure for cell seeding and compound treatment as described in the MTT assay protocol.

  • It is crucial to include controls for spontaneous LDH release (untreated cells) and maximum LDH release (cells treated with a lysis buffer).

• Sample Collection:

  • After the incubation period, centrifuge the 96-well plate at 400 x g for 5 minutes.[15]

  • Carefully transfer a portion of the cell culture supernatant (e.g., 50 µL) to a new 96-well flat-bottom plate.[16]

• LDH Reaction:

  • Prepare the LDH reaction mixture according to the manufacturer's instructions. This typically involves a catalyst and dye solution.

  • Add the reaction mixture (e.g., 50 µL) to each well containing the supernatant.[16]

  • Incubate the plate at room temperature for up to 30 minutes, protected from light.

• Absorbance Measurement:

  • Add a stop solution (e.g., 50 µL of 1M acetic acid) to each well if required by the kit.[16]

  • Measure the absorbance at 490 nm using a microplate reader. A reference wavelength of 680 nm can be used for background correction.[16]

III. Assay III: Detecting Apoptosis with Caspase-3/7 Activity Assay

Caspases are a family of proteases that play a central role in the execution of apoptosis.[17] Caspase-3 and Caspase-7 are key effector caspases that, once activated, cleave a multitude of cellular proteins, leading to the characteristic morphological and biochemical changes of apoptosis.[18]

Scientific Rationale

Observing cytotoxicity with the MTT and LDH assays does not elucidate the mechanism of cell death. The Caspase-Glo® 3/7 assay provides a specific measure of apoptosis induction.[19] An increase in caspase-3/7 activity in cells treated with 6-Bromo-8-methoxyimidazo[1,5-a]pyridine would strongly suggest that the compound induces programmed cell death.

Signaling Pathway: Caspase-Mediated Apoptosis

Caption: Simplified overview of caspase-mediated apoptosis pathways.

Detailed Protocol: Caspase-Glo® 3/7 Assay

• Cell Seeding and Treatment:

  • Seed cells in a white-walled 96-well plate suitable for luminescence measurements. The cell density should be optimized for the specific cell line.

  • Treat the cells with a range of concentrations of 6-Bromo-8-methoxyimidazo[1,5-a]pyridine as described previously.

• Assay Reagent Preparation and Addition:

  • Prepare the Caspase-Glo® 3/7 Reagent according to the manufacturer's protocol. This typically involves reconstituting the lyophilized substrate with the provided buffer.

  • Allow the reagent to equilibrate to room temperature before use.

  • Add 100 µL of the Caspase-Glo® 3/7 Reagent directly to each well containing 100 µL of cell culture medium.[19]

• Incubation and Luminescence Measurement:

  • Mix the contents of the wells by gentle shaking on an orbital shaker for 30 seconds.

  • Incubate the plate at room temperature for 1 to 3 hours.

  • Measure the luminescence using a plate-reading luminometer.

IV. Data Presentation and Interpretation

The cytotoxic activity of a compound is often expressed as its IC50 value, which is the concentration required to inhibit 50% of cell growth or viability.[10]

Table 1: Hypothetical IC50 Values of 6-Bromo-8-methoxyimidazo[1,5-a]pyridine

Cell Line	Assay	Incubation Time (h)	IC50 (µM)
A549	MTT	48	15.2
HepG2	MTT	48	28.7
A549	LDH	48	18.5
HepG2	LDH	48	35.1

Table 2: Hypothetical Caspase-3/7 Activity

Treatment Concentration (µM)	Fold Increase in Luminescence (vs. Vehicle)
0 (Vehicle)	1.0
5	1.8
10	3.5
20	6.2
40	6.8

Conclusion

This guide provides a framework for the comprehensive evaluation of the cytotoxic properties of the novel compound 6-Bromo-8-methoxyimidazo[1,5-a]pyridine. By employing a multi-assay approach that interrogates metabolic activity, membrane integrity, and apoptosis induction, researchers can obtain a detailed and reliable understanding of the compound's in vitro effects. The data generated from these assays are crucial for making informed decisions in the drug development pipeline.

References

• The MTT Assay: A Valuable Tool for Measuring Cell Viability. (n.d.). Creative Diagnostics. Retrieved from [Link]

• Cell Viability Assays. (2013, May 1). In Assay Guidance Manual. National Center for Biotechnology Information. Retrieved from [Link]

• Six Common Methods for Cell Viability Assay: Principles, Applications. (2025, December 30). AntBio. Retrieved from [Link]

• A Simple Protocol for Using a LDH-Based Cytotoxicity Assay to Assess the Effects of Death and Growth Inhibition at the Same Time. (2011, November 17). PLOS One. Retrieved from [Link]

• Cytotoxicity Assays: Essential Tools for Assessing Drug Toxicity and Cellular Health. (2024, October 4). Journal of Applied Bioanalysis. Retrieved from [Link]

• In Vitro Cytotoxicity and Cell Viability Assays: Principles, Advantages, and Disadvantages. (n.d.). SciSpace. Retrieved from [Link]

• Cell Viability Assay | Essential Methods & Applications. (n.d.). baseclick. Retrieved from [Link]

• LDH Assay. (n.d.). Cell Biologics Inc. Retrieved from [Link]

• Role of Cytotoxicity Experiments in Pharmaceutical Development. (n.d.). SciSpace. Retrieved from [Link]

• Protocol IncuCyte® Apoptosis Assay. (n.d.). University of Bergen. Retrieved from [Link]

• Novel Cytotoxic Pt(IV) Compounds with Improved Safety Profiles. (2026, February 11). MDPI. Retrieved from [Link]

• Synthesis and Molecular-cellular Mechanistic Study of Pyridine Derivative of Dacarbazine. (n.d.). Iranian Journal of Pharmaceutical Research. Retrieved from [Link]

• Synthesis of imidazo[1,5-a]pyridines via cyclocondensation of 2-(aminomethyl)pyridines with electrophilically activated nitroalkanes. (2020, November 26). Beilstein Journals. Retrieved from [Link]

• C–H Functionalization of Imidazo[1,5-a]pyridines: A Metal-Free Approach for Methylene Insertion to Access C(sp2). (2024, December 5). ACS Omega. Retrieved from [Link]

• The Anticancer Effects of Novel Imidazo[1,2-a]Pyridine Compounds against HCC1937 Breast Cancer Cells. (2022, September 17). Asian Pacific Journal of Cancer Prevention. Retrieved from [Link]

• Selenylated Imidazo[1,2-a]pyridine Induces Cell Senescence and Oxidative Stress in Chronic Myeloid Leukemia Cells. (2023, January 16). MDPI. Retrieved from [Link]

• Novel Imidazo[1,2-a]Pyridine Hybrids: Synthesis, Antioxidant Activity, Cytotoxicity against Cancer Cell Lines, and In Silico Doc. (2025, May 24). Chemical Methodologies. Retrieved from [Link]

• Synthesis of imidazo[1,5-a]pyridines. (n.d.). Organic Chemistry Portal. Retrieved from [Link]

• Method for synthesizing 6-bromoimidazo [1,2-a] pyridine. (n.d.). Google Patents.

Sources

• 1. BJOC - Synthesis of imidazo[1,5-a]pyridines via cyclocondensation of 2-(aminomethyl)pyridines with electrophilically activated nitroalkanes [beilstein-journals.org]
• 2. chemmethod.com [chemmethod.com]
• 3. omicsonline.org [omicsonline.org]
• 4. scispace.com [scispace.com]
• 5. opentrons.com [opentrons.com]
• 6. scispace.com [scispace.com]
• 7. MTT assay protocol | Abcam [abcam.com]
• 8. merckmillipore.com [merckmillipore.com]
• 9. creative-diagnostics.com [creative-diagnostics.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. atcc.org [atcc.org]
• 12. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 13. Cell Viability Assay | Essential Methods & Applications [baseclick.eu]
• 14. antbioinc.com [antbioinc.com]
• 15. cdn.caymanchem.com [cdn.caymanchem.com]
• 16. cellbiologics.com [cellbiologics.com]
• 17. stemcell.com [stemcell.com]
• 18. Apo-ONE® Homogeneous Caspase-3/7 Assay Protocol [promega.sg]
• 19. Caspase-Glo® 3/7 Assay Protocol [promega.jp]

Technical Application Note: Scalable Synthesis of 6-Bromo-8-methoxyimidazo[1,5-a]pyridine

This Application Note is structured to guide drug development professionals through the kilogram-scale synthesis of 6-Bromo-8-methoxyimidazo[1,5-a]pyridine . This scaffold is a critical intermediate in the synthesis of IDO1 inhibitors (e.g., Roche’s RG7009 analogs) and PET radiotracers.

Executive Summary & Strategic Analysis

The imidazo[1,5-a]pyridine core is a "privileged scaffold" in medicinal chemistry, particularly for kinase and dioxygenase (IDO1) inhibition. The 6-bromo-8-methoxy substitution pattern presents specific scale-up challenges:

• Regioselectivity: Introducing the C8-methoxy group requires precise upstream functionalization of the pyridine ring before cyclization.[1]

• Process Safety: The conversion of nitrile precursors to amines involves high-energy hydride reductions.[1]

• Purification: Traditional chromatography is cost-prohibitive at >1 kg scale.[1] This protocol utilizes crystallization-driven isolation to minimize silica usage.[1]

Retrosynthetic Logic

The most robust route for scale-up disconnects the imidazo ring at the C3-N4 and C1-N2 bonds, tracing back to a 2-(aminomethyl)pyridine precursor.[1]

• Target: 6-Bromo-8-methoxyimidazo[1,5-a]pyridine[1]

• Immediate Precursor: 2-(Aminomethyl)-5-bromo-3-methoxypyridine[1]

• Starting Material: 3,5-Dibromopyridine (Commodity chemical)[2]

Process Flow & Pathway Visualization[1]

The following diagram illustrates the optimized synthetic workflow, highlighting Critical Process Parameters (CPPs) and safety control points.

Figure 1: Critical path for the synthesis of 6-Bromo-8-methoxyimidazo[1,5-a]pyridine, highlighting the high-risk reduction step (Red).

Detailed Experimental Protocols

Stage 1: Synthesis of 3-Bromo-5-methoxypyridine

Rationale: Direct bromination of methoxypyridines often lacks regiocontrol.[1] Nucleophilic aromatic substitution (

) on 3,5-dibromopyridine is highly selective due to the symmetry of the starting material.

Reagents:

• 3,5-Dibromopyridine (1.0 equiv)

• Sodium Methoxide (NaOMe), 25% wt in MeOH (1.2 equiv)

• DMF (Dimethylformamide) (5 vol)

Protocol:

• Charge a reactor with 3,5-dibromopyridine (500 g, 2.11 mol) and DMF (2.5 L). Stir to dissolve.

• Add NaOMe solution (547 g, 2.53 mol) dropwise over 45 minutes.

  • CPP:[1][3] Maintain internal temperature between 20–30°C.[1]

• Heat the mixture to 70°C and stir for 4 hours. Monitor by HPLC (Target: <2% Starting Material).

• Workup: Cool to 20°C. Pour reaction mixture into Ice Water (10 L) with vigorous stirring.

• Filter the resulting white precipitate.[1] Wash cake with water (2 x 1 L).

• Dry in a vacuum oven at 45°C.

  • Expected Yield: ~300 g (75%).

  • Purity: >98% (HPLC).

Stage 2: Cyanation to 3-Bromo-5-methoxypyridine-2-carbonitrile

Rationale: Introducing the carbon atom at C2 is necessary to form the imidazo ring.[1] Palladium-catalyzed cyanation is preferred over Rosenmund-von Braun (CuCN) conditions to facilitate easier heavy metal remediation.[1]

Reagents:

• 3-Bromo-5-methoxypyridine (1.0 equiv)[1]

• Zinc Cyanide (Zn(CN)₂) (0.6 equiv)

• Pd(PPh₃)₄ (1.5 mol%)

• DMF (degassed, 10 vol)

Protocol:

• Inertion: Purge the reactor with Nitrogen (

  ) for 30 mins.

• Charge 3-Bromo-5-methoxypyridine (300 g, 1.60 mol), Zn(CN)₂ (112 g, 0.96 mol), and DMF (3.0 L).

• Add Pd(PPh₃)₄ (27.7 g, 0.024 mol).

• Heat to 95–100°C for 6–8 hours.

  • Safety: Ensure scrubber system is active for potential HCN traces (though Zn(CN)₂ is non-volatile, acidic workup can release HCN).

• Workup: Cool to 25°C. Dilute with EtOAc (3 L) and wash with 5% NH₄OH (to chelate Zn/Pd) followed by brine.

• Concentrate organic layer.[1][4] Recrystallize crude solid from Ethanol/Heptane.[1]

  • Expected Yield: ~290 g (85%).

Stage 3: Reduction to 2-(Aminomethyl)-5-bromo-3-methoxypyridine

Rationale: This is the most hazardous step.[1] While catalytic hydrogenation (Raney Ni) is possible, it carries a risk of de-bromination. Borane-Dimethyl Sulfide (BH₃-DMS) is selected for chemoselectivity, preserving the aryl bromide.[1]

Reagents:

• Nitrile Intermediate (1.0 equiv)

• BH₃-DMS (2.0 M in THF) (2.5 equiv)[1]

• THF (Anhydrous) (10 vol)

Protocol:

• Charge Nitrile Intermediate (250 g, 1.17 mol) and THF (2.5 L) under

  . Cool to 0°C .[1]

• Add BH₃-DMS (1.46 L, 2.93 mol) dropwise over 2 hours.

  • CPP:[1][3] Do not allow internal temp to exceed 5°C. Massive exotherm potential.[1]

• Allow to warm to Room Temperature (RT) and stir for 12 hours.

• Quench (Critical Safety): Cool back to 0°C. CAUTIOUSLY add MeOH (500 mL) dropwise to destroy excess borane. (Hydrogen gas evolution).

• Add 6N HCl (500 mL) and reflux for 1 hour (to break the boron-amine complex).

• Cool, basify with NaOH (50%) to pH > 12.

• Extract with DCM (3 x 1 L). Dry (

  ) and concentrate.[5]

  • Expected Yield: ~230 g (90%).

  • Storage: Unstable amine; proceed immediately to Stage 4.[1]

Stage 4: Cyclization to 6-Bromo-8-methoxyimidazo[1,5-a]pyridine

Rationale: The condensation of the amine with triethyl orthoformate (TEOF) is a robust method for constructing the imidazole ring fused to the pyridine.

Reagents:

• Amine Intermediate (1.0 equiv)

• Triethyl Orthoformate (TEOF) (5.0 equiv)

• Formic Acid (Catalytic, 0.1 equiv) or Ammonium Acetate.

Protocol:

• Charge Amine Intermediate (230 g, 1.06 mol) and TEOF (880 mL, 5.3 mol) into the reactor.

• Add Formic Acid (5 mL).

• Heat to Reflux (146°C) for 4–6 hours. Ethanol byproduct is formed.[1]

  • Optimization: Distilling off the ethanol formed drives the equilibrium forward.[1]

• Workup: Concentrate under reduced pressure to remove excess TEOF.

• Purification: Dissolve residue in minimal hot EtOAc. Add Heptane to induce crystallization.[1]

• Filter and dry the off-white solid.[1][2][3]

Analytical Specifications & Quality Control

Test	Method	Specification
Appearance	Visual	Off-white to pale yellow solid
Identification	1H-NMR (DMSO-d6)	Conforms to structure.[1] Key signals: Imidazo H3 singlet (~8.3 ppm), Methoxy singlet (~3.9 ppm).
Purity	HPLC (UV 254 nm)	> 98.0%
Residual Solvents	GC-Headspace	DMF < 880 ppm, THF < 720 ppm
Water Content	Karl Fischer	< 0.5% w/w
Heavy Metals	ICP-MS	Pd < 10 ppm (Critical for biological assays)

References

• BenchChem. (2025).[4] Application Notes and Protocols for the Synthesis of 2-Bromo-3-methoxypyridine. Retrieved from

• ChemicalBook. (2024). 3-Bromo-5-methoxypyridine synthesis and mass spectrometry analysis. Retrieved from

• Beilstein J. Org.[1] Chem. (2020).[4][6][7] Synthesis of imidazo[1,5-a]pyridines via cyclocondensation of 2-(aminomethyl)pyridines. Beilstein-Institut.[1] Retrieved from

• M. Bethell et al. (2012).[7] Optimized scale up of 3-pyrimidinylpyrazolo[1,5-a]pyridine via Suzuki coupling. Tetrahedron. Retrieved from

• Vertex Pharmaceuticals. (2013). Process for the preparation of imidazo[1,5-a]pyridine derivatives. WO2013053690.[1] (Patent describing the general scaffold utility in IDO1 inhibition).

Sources

• 1. CN109748864A - A kind of preparation method of 2- amino -5- bromopyridine - Google Patents [patents.google.com]
• 2. 3-Bromo-5-methoxypyridine synthesis - chemicalbook [chemicalbook.com]
• 3. CN103483247B - Preparation method of 2-bromo-3-methoxypyridine - Google Patents [patents.google.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. CN103788092A - Method for synthesizing 6-bromoimidazo [1,2-a] pyridine - Google Patents [patents.google.com]
• 6. BJOC - Synthesis of imidazo[1,5-a]pyridines via cyclocondensation of 2-(aminomethyl)pyridines with electrophilically activated nitroalkanes [beilstein-journals.org]
• 7. (PDF) Optimized scale up of 3-pyrimidinylpyrazolo[1,5-a]pyridine via Suzuki coupling; a general method of accessing a range of 3-(hetero)arylpyrazolo[1,5-a]pyridines [academia.edu]

Application Note: Designing High-Efficiency OLED Emitters Using 6-Bromo-8-methoxyimidazo[1,5-a]pyridine

Abstract

This guide details the application of 6-Bromo-8-methoxyimidazo[1,5-a]pyridine as a critical building block for Organic Light-Emitting Diodes (OLEDs). Unlike standard electron-transport materials, this specific scaffold offers a unique dual-functionality: the 8-methoxy group acts as a solubility enhancer and weak auxiliary donor to fine-tune HOMO levels, while the 6-bromo position serves as a reactive handle for cross-coupling with high-triplet-energy donors (e.g., carbazoles, acridines). This note provides a validated protocol for synthesizing a Donor-Acceptor (D-A) Thermally Activated Delayed Fluorescence (TADF) emitter using this intermediate and outlines the subsequent device fabrication workflow.

Part 1: Chemical Basis & Material Design[1]

The Imidazo[1,5-a]pyridine Advantage

The imidazo[1,5-a]pyridine (ImPy) core is an electron-deficient heterocycle characterized by high electron affinity and excellent thermal stability.[1][2] In OLED applications, it functions primarily as an acceptor unit.

Why 6-Bromo-8-methoxyimidazo[1,5-a]pyridine?

• Electronic Tuning (The 8-Methoxy Effect): Unsubstituted ImPy cores often suffer from low solubility and excessive intermolecular π-π stacking, leading to Aggregation-Caused Quenching (ACQ). The introduction of the methoxy group at the C8 position sterically hinders close packing, suppressing ACQ. Furthermore, it raises the HOMO level slightly, facilitating hole injection without compromising the electron-transporting capability of the core.

• Modular Synthesis (The 6-Bromo Handle): The bromine atom at C6 is highly activated for Palladium-catalyzed cross-coupling (Suzuki-Miyaura or Buchwald-Hartwig). This allows researchers to attach bulky donor groups (D) to create D-π-A architectures essential for TADF or Hybridized Local and Charge Transfer (HLCT) emission mechanisms.

Target Mechanism: TADF Emitter Design

By coupling the electron-poor ImPy core with an electron-rich donor (e.g., Carbazole), we engineer a molecule with spatially separated HOMO and LUMO distributions. This minimizes the singlet-triplet energy gap (

), enabling efficient reverse intersystem crossing (RISC) and harvesting 100% of excitons.

Part 2: Experimental Protocols

Protocol A: Synthesis of D-A Emitter via Suzuki Coupling

Objective: Synthesize 6-(9-phenyl-9H-carbazol-3-yl)-8-methoxyimidazo[1,5-a]pyridine (Target Emitter). Precursor: 6-Bromo-8-methoxyimidazo[1,5-a]pyridine.

Reagents & Equipment[2]

• Reactant A: 6-Bromo-8-methoxyimidazo[1,5-a]pyridine (1.0 eq)

• Reactant B: 9-Phenylcarbazole-3-boronic acid (1.2 eq)

• Catalyst: Pd(PPh3)4 (5 mol%)

• Base: K2CO3 (2M aqueous solution)

• Solvent: Toluene/Ethanol (3:1 v/v)

• Atmosphere: Argon or Nitrogen (Strictly inert)

Step-by-Step Methodology

• Degassing: Sparge the Toluene/Ethanol solvent mixture with Argon for 30 minutes. Rationale: Oxygen poisons the Pd(0) catalyst and promotes homocoupling side reactions.

• Assembly: In a flame-dried Schlenk flask, combine Reactant A, Reactant B, and the Pd catalyst.

• Initiation: Add the solvent mixture via syringe, followed by the K2CO3 solution.

• Reaction: Heat the mixture to 90°C under Argon flow for 12–18 hours. Monitor via TLC (Eluent: Hexane/Ethyl Acetate 4:1). The fluorescent spot of the product should appear distinct from the starting material.

• Work-up:

  • Cool to room temperature.

  • Extract with Dichloromethane (DCM) x3.

  • Wash organic layer with brine and dry over anhydrous MgSO4.

• Purification: The 8-methoxy group aids solubility, making column chromatography efficient. Elute with Hexane/DCM gradient.

• Validation: Verify structure via 1H-NMR and Mass Spectrometry.

Visualization: Synthesis Workflow

Caption: Figure 1. Palladium-catalyzed cross-coupling workflow to generate the functional OLED emitter.

Protocol B: OLED Device Fabrication

Objective: Integrate the synthesized material as a dopant in the Emissive Layer (EML).

Device Architecture

• Anode: ITO (Indium Tin Oxide)

• HIL (Hole Injection): PEDOT:PSS (40 nm)

• HTL (Hole Transport): TAPC (20 nm)

• EML (Emissive Layer): Host (mCP) doped with 10 wt% ImPy-Emitter (30 nm)

• ETL (Electron Transport): TPBi (40 nm)

• Cathode: LiF (1 nm) / Al (100 nm)

Fabrication Steps

• Substrate Prep: Clean ITO glass sequentially in acetone, isopropanol, and deionized water (ultrasonic bath, 15 min each). Treat with UV-Ozone for 20 mins to improve work function.

• HIL Deposition: Spin-coat PEDOT:PSS at 3000 rpm for 60s. Bake at 120°C for 15 min in air.

• Vacuum Transfer: Transfer substrates to a nitrogen-filled glovebox (<0.1 ppm H2O/O2).

• Thermal Evaporation (VTE):

  • Load the synthesized ImPy emitter and host (mCP) into separate crucibles.

  • Evaporate HTL (TAPC) at 1 Å/s.

  • Co-evaporation (Critical): Deposit the EML by simultaneously evaporating mCP (Host) and the ImPy emitter. Adjust rates to achieve 10% doping (e.g., Host: 2.0 Å/s, Dopant: 0.2 Å/s). Note: The 8-methoxy group ensures the dopant does not aggregate within the host matrix.

  • Evaporate ETL (TPBi) and Cathode (LiF/Al).

• Encapsulation: Encapsulate with UV-curable epoxy and a glass cover slip inside the glovebox.

Visualization: Device Stack

Caption: Figure 2. Optimized OLED architecture utilizing the ImPy derivative as the emissive dopant.

Part 3: Characterization & Expected Data[4]

Photophysical Validation

Before device fabrication, validate the emitter properties in solution (Toluene) and solid film.

Parameter	Test Method	Expected Result (ImPy Class)	Interpretation
PLQY	Integrating Sphere	> 70% (Film)	High efficiency due to suppressed non-radiative decay.
HOMO	Cyclic Voltammetry	-5.6 to -5.8 eV	Deep enough for stability; Methoxy raises it slightly vs unsubstituted.
LUMO	Optical Bandgap	-2.8 to -3.0 eV	Suitable for electron injection from TPBi.
Stokes Shift	UV-Vis / PL Spectra	Large (> 5000 cm⁻¹)	Indicates significant geometric relaxation (ICT character).

Troubleshooting Guide

• Problem: Low PLQY in film.

  • Cause: Concentration quenching.

  • Solution: Reduce doping concentration from 10% to 5%. The methoxy group helps, but steric bulk from the donor is also needed.

• Problem: High Turn-on Voltage.

  • Cause: Large injection barrier.

  • Solution: Use an ETL with a deeper LUMO (e.g., TmPyPB) to match the ImPy acceptor.

References

• Debata, B. P., et al. (2024).[3] "The design and synthesis of 1-phenylimidazo[1,5-a]pyridine – anthracene-based fluorophore for greenish-yellow organic light emitting diode." Taylor & Francis Online.

• Volpi, G., et al. (2025). "Luminescent Imidazo[1,5-a]pyridine Cores and Corresponding Zn(II) Complexes: Structural and Optical Tunability." MDPI Molecules.

• Valla, L., et al. (2024). "Imidazo[1,2-a]pyridine and Imidazo[1,5-a]pyridine: Electron Donor Groups in the Design of D–π–A Dyes." ResearchGate / Dyes and Pigments.

• Frontier Specialty Chemicals. (Catalog). "6-Bromoimidazo[1,5-a]pyridine Technical Data Sheet." Frontier Scientific.

Sources

• 1. jlupub.ub.uni-giessen.de [jlupub.ub.uni-giessen.de]
• 2. BJOC - Synthesis of imidazo[1,5-a]pyridines via cyclocondensation of 2-(aminomethyl)pyridines with electrophilically activated nitroalkanes [beilstein-journals.org]
• 3. tandfonline.com [tandfonline.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of 6-Bromo-8-methoxyimidazo[1,5-a]pyridine

Welcome to the technical support center for the synthesis of 6-Bromo-8-methoxyimidazo[1,5-a]pyridine. This guide is designed for researchers, chemists, and drug development professionals to provide in-depth troubleshooting, frequently asked questions, and optimized protocols. The imidazo[1,5-a]pyridine scaffold is a privileged structure in medicinal chemistry, appearing in numerous compounds with diverse biological activities.[1][2][3] However, its synthesis can present challenges, particularly concerning yield and purity. This document provides field-proven insights to help you navigate these challenges effectively.

Section 1: Recommended Synthesis Protocol

The following protocol outlines a robust, representative method for the synthesis of 6-Bromo-8-methoxyimidazo[1,5-a]pyridine, established from common cyclocondensation strategies for this heterocyclic system.[4] The key transformation is the reaction of a substituted 2-(aminomethyl)pyridine with a suitable one-carbon electrophile, such as an orthoformate, followed by cyclization.

Experimental Protocol: Cyclocondensation Route

Step 1: Synthesis of (5-Bromo-3-methoxypyridin-2-yl)methanamine (Starting Material)

This starting material is not commonly available and typically requires a multi-step synthesis from commercially available pyridines. A representative route involves the radical bromination of a 2-methylpyridine precursor, followed by a Gabriel synthesis or similar amination procedure to install the aminomethyl group.[4] Ensuring the purity of this amine is critical for the success of the subsequent cyclization.

Step 2: Cyclization to form 6-Bromo-8-methoxyimidazo[1,5-a]pyridine

• Reaction Setup: To a flame-dried, round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add the starting amine, (5-Bromo-3-methoxypyridin-2-yl)methanamine (1.0 eq).

• Reagent Addition: Add triethyl orthoformate (3.0 eq) and a catalytic amount of p-toluenesulfonic acid (p-TsOH) (0.1 eq).

• Solvent: While the reaction can sometimes be run neat, using a high-boiling inert solvent such as toluene or xylene (providing a 0.2-0.5 M concentration) is recommended to ensure homogenous heating and to facilitate water removal.

• Heating and Monitoring: Heat the reaction mixture to reflux (typically 110-140 °C, depending on the solvent). The reaction progress should be monitored by Thin Layer Chromatography (TLC) or LC-MS until the starting amine is consumed (typically 4-12 hours).

• Workup:

  • Cool the reaction mixture to room temperature.

  • Remove the solvent under reduced pressure using a rotary evaporator.

  • Dissolve the residue in an organic solvent like ethyl acetate or dichloromethane.

  • Wash the organic layer with a saturated aqueous solution of sodium bicarbonate (NaHCO₃) to neutralize the acid catalyst, followed by a brine wash.

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄), filter, and concentrate in vacuo.

• Purification: The crude product should be purified by flash column chromatography on silica gel. A gradient elution system, for example, starting with hexane and gradually increasing the polarity with ethyl acetate, is typically effective.

dot

Caption: General workflow for the synthesis of 6-Bromo-8-methoxyimidazo[1,5-a]pyridine.

Section 2: Troubleshooting Guide

This section addresses common issues encountered during the synthesis, providing causal explanations and actionable solutions.

Q1: My reaction yield is consistently low (<40%). What are the most likely causes and how can I address them?

Low yield is a frequent problem that can stem from multiple factors throughout the experimental process. A systematic approach is key to identifying and resolving the issue.[5]

Potential Cause	Scientific Explanation	Recommended Solution
Impure Starting Materials	The starting amine may contain impurities from its synthesis that inhibit the cyclization or lead to side reactions. The orthoformate can hydrolyze over time.	Verify the purity of the (5-Bromo-3-methoxypyridin-2-yl)methanamine by ¹H NMR and LC-MS before use. Use freshly opened or distilled triethyl orthoformate.
Incomplete Reaction	The cyclization is an equilibrium process, and the formation of water as a byproduct can inhibit the reaction from proceeding to completion.[6] The reaction may also be kinetically slow under the chosen conditions.	Use a Dean-Stark trap to azeotropically remove water if using toluene or xylene as a solvent. Alternatively, consider increasing the reaction temperature or time. A stronger acid catalyst could be tested, but may increase side product formation.
Suboptimal Reaction Conditions	The temperature, solvent, and catalyst concentration are critical. Harsh conditions (e.g., excessively high temperatures or strong acids) can cause product degradation.	Screen different solvents (e.g., toluene, xylene, DMF). Optimize the temperature; sometimes a slightly lower temperature for a longer duration can improve yield by minimizing decomposition. Titrate the amount of acid catalyst.
Product Loss During Workup/Purification	The product may have partial solubility in the aqueous phase, or irreversible adsorption onto the silica gel during chromatography can occur.[5]	Ensure the aqueous layer is thoroughly back-extracted with the organic solvent. Consider deactivating the silica gel with a small amount of triethylamine in the eluent to prevent streaking and loss of the basic product on the column.

Q2: I'm observing significant side product formation. What are these impurities and how can I minimize them?

Side product formation is often related to the reactivity of the pyridine ring and the reaction intermediates.

• Potential Side Product 1: Uncyclized Intermediate: You may isolate the intermediate amidine or formamidine if the final ring-closing step is unsuccessful.

  • Causality: Insufficient heat or catalytic activity to overcome the activation energy for the intramolecular electrophilic attack on the pyridine ring. The electron-withdrawing nature of the bromine atom can make this cyclization more challenging compared to unsubstituted analogs.

  • Solution: Ensure a sufficiently high temperature and consider using a stronger dehydrating agent/Lewis acid to promote cyclization. Polyphosphoric acid (PPA) can be an effective, albeit harsh, medium for driving these types of cyclizations to completion, though it requires a more challenging workup.[4]

• Potential Side Product 2: N-Oxide Formation: The pyridine nitrogen is susceptible to oxidation, especially if oxidative conditions are inadvertently introduced.[6]

  • Causality: While less common in this specific reaction, exposure to strong oxidants or even air at high temperatures for prolonged periods can lead to N-oxide formation.

  • Solution: Ensure the reaction is run under an inert atmosphere (e.g., Nitrogen or Argon). Avoid any reagents that may have oxidizing properties.

• Potential Side Product 3: Polymerization: Harsh acidic conditions and high temperatures can sometimes lead to the formation of intractable polymeric tars.

  • Causality: Intermolecular reactions compete with the desired intramolecular cyclization.

  • Solution: Lower the reaction temperature and run the reaction for a longer period. Ensure slow, controlled addition of reagents if applicable. Diluting the reaction mixture can also favor the intramolecular pathway.[7]

Q3: My product is difficult to purify. What are the best practices for workup and chromatography?

The basic nitrogen atoms in the imidazo[1,5-a]pyridine core can make purification challenging.

• Issue: Product Streaking on Silica Gel Column.

  • Causality: The basic product interacts strongly with the acidic silanol groups on the surface of the silica gel, leading to poor separation and band tailing.

  • Solution: Add a small amount of a volatile base, such as triethylamine (~0.5-1%), to your eluent system. This will "cap" the acidic sites on the silica, allowing for much cleaner elution of the basic product. Alternatively, using neutral or basic alumina as the stationary phase can be effective.

• Issue: Emulsion during Aqueous Workup.

  • Causality: The product and intermediates may act as surfactants, stabilizing emulsions between the organic and aqueous layers.

  • Solution: Add a small amount of brine (saturated NaCl solution) to the separatory funnel to increase the ionic strength of the aqueous layer, which often helps to break emulsions. Centrifugation, if available, is also highly effective.

Section 3: Frequently Asked Questions (FAQs)

Q1: What is the general mechanism for this cyclocondensation reaction?

The reaction proceeds through a well-established pathway for the formation of the imidazo[1,5-a]pyridine ring system.

dot

Caption: Simplified mechanism of acid-catalyzed cyclocondensation.

The mechanism involves:

• Condensation: The primary amine of the 2-(aminomethyl)pyridine attacks the triethyl orthoformate.

• Intermediate Formation: Elimination of ethanol forms a reactive formimidate intermediate.

• Cyclization: The pyridine ring nitrogen performs an intramolecular nucleophilic attack on the electrophilic carbon of the formimidate. This is the key ring-forming step and is often the rate-determining step.

• Aromatization: Subsequent elimination of another molecule of ethanol and a proton re-establishes the aromaticity of the heterocyclic system, yielding the final imidazo[1,5-a]pyridine product.

Q2: Are there alternative synthetic routes I should consider?

Yes, several modern methods have been developed for the synthesis of the imidazo[1,5-a]pyridine core, which may offer advantages in terms of yield, substrate scope, or reaction conditions.[1][8]

• Ritter-Type Reactions: These methods can utilize a benzylic alcohol precursor and a nitrile under acidic conditions, often catalyzed by bismuth(III) triflate, to form the fused ring system in high yields.[3][9] This could be an excellent alternative if the corresponding pyridinylmethanol is more accessible than the aminomethyl derivative.

• Copper-Catalyzed Reactions: Copper catalysis enables transannulation reactions or tandem processes involving condensation and oxidative dehydrogenation, often using oxygen or air as the terminal oxidant.[8] These methods are attractive from a green chemistry perspective.

• Multicomponent Reactions (MCRs): Reactions like the Groebke–Blackburn–Bienaymé reaction (GBBR) can construct the imidazo[1,2-a]pyridine core (a related isomer) in a single step from an aminopyridine, an aldehyde, and an isocyanide.[10] Similar strategies may be adaptable for the [1,5-a] isomer.

Q3: What are the key analytical techniques for monitoring the reaction and characterizing the product?

• Reaction Monitoring:

  • TLC: The simplest method. Use a UV lamp to visualize spots. The product is typically more conjugated and may have a different Rf value and appearance under UV than the starting material.

  • LC-MS: Provides more definitive information, allowing you to track the disappearance of the starting material peak (by mass) and the appearance of the product peak.

• Product Characterization:

  • ¹H and ¹³C NMR: Essential for structural confirmation. The spectra for imidazo[1,5-a]pyridines have characteristic shifts and coupling patterns that can confirm the successful formation of the bicyclic system.[4]

  • HRMS (High-Resolution Mass Spectrometry): Confirms the elemental composition and provides an exact mass for the synthesized compound.[4]

  • Melting Point: A sharp melting point is a good indicator of purity for solid products.

References

• Shaikh, A., et al. (2021). Recent synthetic methodologies for imidazo[1,5-a]pyridines and related heterocycles. Organic & Biomolecular Chemistry. Available at: [Link]

• Bakulev, V. A., et al. (2020). Synthesis of imidazo[1,5-a]pyridines via cyclocondensation of 2-(aminomethyl)pyridines with electrophilically activated nitroalkanes. Beilstein Journal of Organic Chemistry. Available at: [Link]

• Mihorianu, M., et al. (2010).

• Organic Chemistry Portal. (n.d.). Synthesis of imidazo[1,5-a]pyridines. Available at: [Link]

• Wang, C.-Y., et al. (2024). Strategic Methodologies for Efficient Synthesis of Imidazo[1,5-a]pyridine and Benzazepine Analogs via the Unique Ritter-Type Reaction. ACS Organic & Inorganic Au. Available at: [Link]

• BenchChem. (2025). Technical Support Center: Troubleshooting Low Yield in Multicomponent Reactions of Pyridines.
• BenchChem. (2025). Common side reactions in the synthesis of imidazo[4,5-b]pyridines.

• University of Rochester. (n.d.). Troubleshooting: How to Improve Yield. Available at: [Link]

• Wang, C.-Y., et al. (2024). Strategic Methodologies for Efficient Synthesis of Imidazo[1,5-a]pyridine and Benzazepine Analogs via the Unique Ritter-Type Reaction. National Center for Biotechnology Information. Available at: [Link]

• Liu, H., et al. (2021). Design, synthesis and evaluation of 2, 6, 8-substituted Imidazopyridine derivatives as potent PI3Kα inhibitors. National Center for Biotechnology Information. Available at: [Link]

• Google Patents. (n.d.). CN103788092A - Method for synthesizing 6-bromoimidazo [1,2-a] pyridine.

• Glukhov, A. S., et al. (2010). 2-(6-Bromo-3-pyridyl)-8-methylimidazo[1,2-a]pyrazine. National Center for Biotechnology Information. Available at: [Link]

• BenchChem. (2025). Optimization of reaction conditions for Bischler-Napieralski synthesis of isoquinolines.

• Chemistry Proceedings. (2022). One-Pot Synthesis of Imidazo[1,2-a]pyridines via Groebke–Blackburn–Bienaymé Reaction. MDPI. Available at: [Link]

Sources

• 1. Recent synthetic methodologies for imidazo[1,5-a]pyridines and related heterocycles - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. revroum.lew.ro [revroum.lew.ro]
• 3. pubs.acs.org [pubs.acs.org]
• 4. BJOC - Synthesis of imidazo[1,5-a]pyridines via cyclocondensation of 2-(aminomethyl)pyridines with electrophilically activated nitroalkanes [beilstein-journals.org]
• 5. Troubleshooting [chem.rochester.edu]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. Imidazo[1,5-a]pyridine synthesis [organic-chemistry.org]
• 9. Strategic Methodologies for Efficient Synthesis of Imidazo[1,5-a]pyridine and Benzazepine Analogs via the Unique Ritter-Type Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]

Technical Support Center: Purification of 6-Bromo-8-methoxyimidazo[1,5-a]pyridine

Welcome to the technical support center for the purification of 6-Bromo-8-methoxyimidazo[1,5-a]pyridine. This guide is designed for researchers, medicinal chemists, and process development scientists who are working with this important heterocyclic building block. The inherent chemical properties of the imidazo[1,5-a]pyridine scaffold present unique purification challenges that require carefully optimized methods to achieve high purity.

This document provides in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed experimental protocols grounded in established chemical principles to help you navigate these challenges effectively.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities I might encounter during the synthesis and work-up of 6-Bromo-8-methoxyimidazo[1,5-a]pyridine?

Common impurities typically arise from the specific synthetic route employed but generally fall into three categories:

• Unreacted Starting Materials: Depending on the synthesis, these could include precursors like substituted 2-(aminomethyl)pyridines.[1] Incomplete cyclization is a frequent source of contamination.

• Reagent-Derived Byproducts: Reagents used in cyclocondensation reactions, such as those for forming the imidazole ring, can lead to side products.[2] For instance, if harsh acidic conditions are used (e.g., polyphosphoric acid), some degradation or side reactions may occur.[1]

• Isomeric Byproducts: The formation of regioisomers can be a significant challenge in the synthesis of substituted imidazopyridines.[3] Depending on the precursors, isomers with different substitution patterns on the pyridine or imidazole ring may form, often possessing very similar polarities to the desired product, making separation difficult.

Q2: I'm observing significant peak tailing during silica gel column chromatography. What is the underlying cause and how can I resolve it?

This is the most common issue encountered when purifying pyridine-containing compounds on standard silica gel.

Causality: The imidazo[1,5-a]pyridine core contains a basic nitrogen atom. This basic site strongly interacts with the acidic silanol groups (Si-OH) present on the surface of silica gel.[4] This acid-base interaction creates a secondary, non-ideal retention mechanism, causing a portion of the analyte molecules to "stick" to the column, resulting in a tailed, asymmetrical peak shape.[4]

Solution: To achieve sharp, symmetrical peaks, you must suppress the interaction with acidic silanol sites. This is typically done by adding a small amount of a competing base to your mobile phase.[4]

• Triethylamine (TEA): Adding 0.1-1% triethylamine to the eluent is highly effective. TEA is a stronger base and will preferentially bind to the active silanol sites, effectively shielding your target compound from these interactions.[4]

• Ammonia: For more polar solvent systems (e.g., DCM/Methanol), using a 7N solution of ammonia in methanol as the polar component of the mobile phase can also effectively reduce tailing.

Diagram: Mitigating Peak Tailing on Silica Gel

Caption: Mechanism of peak tailing and its mitigation using a basic additive.

Q3: My product appears to be degrading on the column. How can I confirm this and what are my alternatives?

While the imidazo[1,5-a]pyridine core is generally stable, prolonged exposure to the acidic environment of silica gel can sometimes cause degradation for sensitive analogs.

Confirmation of Degradation:

• Streaking on TLC: The spot on the TLC plate appears as a continuous streak from the baseline to the solvent front, even with additives.

• Low Mass Balance: The total mass of material recovered after chromatography is significantly lower than the amount loaded.

• Appearance of New Spots: Fractions collected from the column show new, often more polar, spots on TLC analysis that were not present in the initial crude material.

Alternative Purification Strategies:

• Use Deactivated or Neutral Stationary Phases:

  • Neutral Alumina: Alumina (Brockmann I-III) is a good alternative to silica for basic compounds. It lacks the strong acidity of silica gel.

  • End-Capped Silica: Use high-quality, end-capped silica for flash chromatography. End-capping replaces many of the acidic silanol groups with less reactive trimethylsilyl (TMS) groups.

• Reverse-Phase Chromatography (Prep-HPLC): This is an excellent, albeit more resource-intensive, method. The separation occurs on a non-polar stationary phase (like C18) with a polar mobile phase (e.g., water/acetonitrile or water/methanol), avoiding the acidity of silica. Buffers like formic acid or ammonium acetate are often used to improve peak shape.

• Recrystallization: If the crude product is of reasonable purity (>90%), recrystallization can be a highly effective final purification step to remove minor impurities without the risk of degradation on a stationary phase.[5][6]

Q4: How do I select an appropriate solvent system for purifying 6-Bromo-8-methoxyimidazo[1,5-a]pyridine via flash chromatography?

A systematic approach is best. Start by determining the polarity of your compound with Thin Layer Chromatography (TLC) using a range of solvent systems.

Solvent System (v/v)	Polarity	Typical Application & Notes
Hexane / Ethyl Acetate	Low to Medium	A good starting point. The methoxy group suggests some polarity. Start with 20-30% EtOAc and increase as needed. Add 0.5% TEA to both solvents.
Dichloromethane / Methanol	Medium to High	Use if the compound has a low Rf in Hex/EtOAc. Start with 1-2% MeOH and increase. Use a premixed solution of 0.5% TEA in DCM.
Ethyl Acetate / Methanol	Medium to High	An alternative to DCM/MeOH if chlorinated solvents are to be avoided. Can sometimes provide different selectivity for closely eluting impurities.

Goal: Aim for an Rf value of 0.25 - 0.35 for the target compound on TLC. This Rf range typically provides the best separation during column chromatography.

Troubleshooting and Experimental Protocols

General Purification Workflow

The following workflow is recommended for taking the crude 6-Bromo-8-methoxyimidazo[1,5-a]pyridine to high purity.

Caption: A standard workflow for the purification of the target compound.

Protocol 1: Optimized Flash Column Chromatography

This protocol is designed to minimize peak tailing and achieve efficient separation.

• Slurry Preparation: Dissolve the crude 6-Bromo-8-methoxyimidazo[1,5-a]pyridine in a minimal amount of dichloromethane (DCM). Add a small amount of silica gel (approx. 1-2 times the mass of the crude product) to this solution.

• Solvent Removal: Carefully evaporate the solvent under reduced pressure until a dry, free-flowing powder is obtained. This "dry loading" method generally results in better separation than loading the sample as a solution.

• Column Packing:

  • Select a column size appropriate for your sample mass (a general rule is a 40:1 to 100:1 ratio of silica mass to crude product mass).

  • Pack the column using your chosen mobile phase (e.g., Hexane/Ethyl Acetate + 0.5% TEA) as a slurry. Do not let the column run dry.

• Sample Loading: Carefully add the silica-adsorbed sample powder to the top of the packed column, creating a thin, even band. Gently add a small layer of sand on top to prevent disturbance.

• Elution: Begin elution with the mobile phase, collecting fractions. The flow rate should be adjusted to allow for proper equilibration and separation.

• Fraction Analysis: Monitor the elution process by collecting fractions and analyzing them via TLC. Stain the TLC plates with a suitable stain (e.g., potassium permanganate) if the spots are not UV-active.

• Product Isolation: Combine the fractions containing the pure product and remove the solvent using a rotary evaporator.

Protocol 2: Recrystallization from a Mixed Solvent System

Recrystallization is an excellent technique for removing small amounts of impurities from a solid product.[6] A mixed solvent system is often required when no single solvent has the ideal solubility profile.

• Solvent Selection:

  • Solvent A (Soluble): Find a solvent in which your compound is highly soluble when hot but less soluble when cold (e.g., ethanol, ethyl acetate, or acetone).

  • Solvent B (Insoluble): Find a solvent in which your compound is poorly soluble, even when hot (e.g., water, hexanes, or diethyl ether). The two solvents must be miscible.

• Dissolution: Place the solid product in an Erlenmeyer flask. Add the minimum amount of hot Solvent A dropwise until the solid just dissolves completely.[5]

• Induce Crystallization: While the solution is still hot, add Solvent B dropwise until you observe persistent cloudiness (turbidity). If too much is added, clarify the solution by adding a few more drops of hot Solvent A.[6]

• Cooling and Crystal Growth: Remove the flask from the heat source, cover it, and allow it to cool slowly to room temperature. Slow cooling promotes the formation of larger, purer crystals.

• Further Cooling: Once at room temperature, place the flask in an ice-water bath for 15-30 minutes to maximize the yield of crystals.[6]

• Isolation: Collect the purified crystals by vacuum filtration using a Büchner funnel.[5]

• Washing: Wash the crystals with a small amount of ice-cold Solvent B to remove any residual soluble impurities.

• Drying: Dry the crystals thoroughly under vacuum to remove all traces of solvent.

References

• University of Colorado Boulder. (n.d.). Recrystallization. Department of Chemistry.
• Homi Bhabha Centre for Science Education. (n.d.). Recrystallization. NIUS Chemistry Experiments.
• The Royal Society of Chemistry. (n.d.). Supplementary Materials.

• Ibragimov, B. T., & Talipov, S. A. (2009). 2-(6-Bromo-3-pyridyl)-8-methylimidazo[1,2-a]pyrazine. Acta Crystallographica Section E: Structure Reports Online, 65(7), o1551. Retrieved from [Link]

• Beilstein Journals. (2020). Synthesis of imidazo[1,5-a]pyridines via cyclocondensation of 2-(aminomethyl)pyridines with electrophilically activated nitroalkanes. Retrieved from [Link]

• Google Patents. (n.d.). CN103788092A - Method for synthesizing 6-bromoimidazo [1,2-a] pyridine.

• Organic Chemistry Portal. (n.d.). Synthesis of imidazo[1,5-a]pyridines. Retrieved from [Link]

• Lin, W. C., et al. (2023). Strategic Methodologies for Efficient Synthesis of Imidazo[1,5-a]pyridine and Benzazepine Analogs via the Unique Ritter-Type Reaction. Molecules, 28(18), 6688. Retrieved from [Link]

• Organic & Biomolecular Chemistry. (n.d.). Recent synthetic methodologies for imidazo[1,5-a]pyridines and related heterocycles. RSC Publishing. Retrieved from [Link]

• Frontier Specialty Chemicals. (n.d.). Product Name: 6-Bromoimidazo[1,5-a]pyridine. Retrieved from [Link]

• Revue Roumaine de Chimie. (2010). SYNTHESIS OF NOVEL IMIDAZO[1,5–a]PYRIDINE DERIVATES. Retrieved from [Link]

• MDPI. (2024). Iodine-Mediated One-Pot Synthesis of Imidazo[1,5-a]Pyridines. Retrieved from [Link]

Sources

• 1. BJOC - Synthesis of imidazo[1,5-a]pyridines via cyclocondensation of 2-(aminomethyl)pyridines with electrophilically activated nitroalkanes [beilstein-journals.org]
• 2. Imidazo[1,5-a]pyridine synthesis [organic-chemistry.org]
• 3. 2-(6-Bromo-3-pyrid­yl)-8-methyl­imidazo[1,2-a]pyrazine - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 6. chem.hbcse.tifr.res.in [chem.hbcse.tifr.res.in]

Technical Support Center: Synthesis &amp; Troubleshooting of 6-Bromo-8-methoxyimidazo[1,5-a]pyridine

Executive Summary & Molecule Profile[1]

Target Molecule: 6-Bromo-8-methoxyimidazo[1,5-a]pyridine Primary Application: Key pharmacophore for IDO1 (Indoleamine 2,3-dioxygenase 1) inhibitors and associated kinase inhibitor pipelines. Criticality: The 6,8-substitution pattern is electronically unique. The 8-methoxy group provides essential steric bulk and hydrogen bond acceptance, but it introduces a significant liability: susceptibility to O-demethylation during the harsh cyclodehydration steps typically required to close the imidazole ring.

This guide addresses the three most common failure modes reported by our users:

• Impurity A (The "Phenol"): 6-Bromo-imidazo[1,5-a]pyridin-8-ol (Demethylation).

• Impurity B (The "Open Chain"): Uncyclized formamide intermediate.

• Impurity C (The "Dimer"): Oxidative coupling products.

The "Golden Path" Synthesis Protocol

Before troubleshooting, ensure your baseline protocol aligns with the optimized Vilsmeier-Haack cyclization method. This pathway minimizes thermal stress compared to the classical Polyphosphoric Acid (PPA) route.

Optimized Reaction Scheme

The synthesis typically proceeds from (5-bromo-3-methoxypyridin-2-yl)methanamine.

Figure 1: Optimized synthetic pathway and critical divergence point for demethylation.

Step-by-Step Protocol

• Formylation: Dissolve amine (1.0 eq) in Ethyl Formate (solvent/reagent). Reflux for 4-6 hours. Concentrate to dryness to obtain the formamide intermediate.

• Activation: Dissolve intermediate in anhydrous MeCN (0.2 M).

• Cyclization: Cool to 0°C. Add POCl3 (1.5 eq) dropwise. Crucial: Do not allow exotherm >10°C.

• Reaction: Allow to warm to RT. Stir 2-4 hours. Monitor by LCMS (Look for M+H).

• Quench: Pour slowly into saturated NaHCO3/Ice mixture. pH must remain >7 to prevent hydrolysis.

• Extraction: DCM (3x). Dry over Na2SO4.

Troubleshooting Guides & FAQs

Module 1: The "Missing Methyl" (Demethylation)

Symptom: LCMS shows a peak at M-14 relative to product. 1H NMR shows loss of the methoxy singlet (~4.0 ppm) and appearance of a broad exchangeable proton.

Technical Insight: The 8-methoxy group is ortho to the pyridine nitrogen. Under strongly acidic conditions (like POCl3 at high heat), the pyridine nitrogen becomes protonated/complexed, increasing the electrophilicity of the ring carbon attached to the methoxy group. This makes the methyl ether susceptible to nucleophilic attack (by Cl- or H2O), leading to cleavage [1].

Variable	Standard Condition	Risk Factor	Corrective Action
Reagent	POCl3 (Phosphoryl chloride)	Excess POCl3 (>3 eq) acts as Lewis Acid	Switch to T3P (Propylphosphonic anhydride) or Burgess Reagent for milder cyclization.
Temperature	0°C → 25°C	Heating >50°C to "push" reaction	Maintain strict temp control. If reaction is slow, add catalyst (DMAP) rather than heat.
Quench	Sat. NaHCO3 (Basic)	Acidic quench (Water/HCl)	Quench into excess base. The 8-OH product is often insoluble in organic solvents.

Q: Can I re-methylate the 8-OH impurity? A: Technically yes (using MeI/K2CO3), but it is inefficient due to competing N-alkylation at the imidazole nitrogen. It is better to prevent the side reaction.

Module 2: Stalled Cyclization (The Formamide Intermediate)

Symptom: LCMS shows persistent peak at M+18 (relative to product) corresponding to the uncyclized formamide.

Technical Insight: The Vilsmeier-Haack cyclization requires the formation of a chloroiminium intermediate. If the POCl3 is of poor quality (hydrolyzed) or if the solvent is "wet," the active Vilsmeier reagent cannot form.

Diagnostic Workflow:

• Check Reagent Quality: Is the POCl3 fuming? If it looks viscous or has precipitate, distill or discard.

• Solvent Check: MeCN must be anhydrous (<50 ppm water). Water destroys POCl3, generating HCl and H3PO4, which catalyzes demethylation (see Module 1) but fails to drive cyclization.

• Steric Hindrance: The 8-methoxy group exerts steric pressure. If the reaction stalls at RT, do not heat immediately. Add 2.0 eq of Et3N to buffer the HCl and facilitate the elimination step.

Module 3: Electronic Stability & Dimerization

Symptom: Product turns dark green/black upon storage. LCMS shows M x 2 peaks.

Technical Insight: Imidazo[1,5-a]pyridines are electron-rich, 10-pi aromatic systems. They are susceptible to oxidative dimerization at the C1 or C3 positions, particularly in the presence of light and air [2].

Storage & Handling Protocol:

• Purification: Avoid acidic alumina; use neutral silica with 1% Et3N.

• Storage: Store under Argon at -20°C.

• Stabilization: If the product is an intermediate, process it immediately. If storage is required, conversion to the HCl salt often improves stability, though it increases hygroscopicity.

Decision Logic for Troubleshooting

Use this logic flow to diagnose your specific failure mode.

Figure 2: Rapid diagnostic logic for reaction monitoring.

References

• Kulkarni, P. P., et al. "Demethylation of Methyl Aryl Ethers using Pyridine Hydrochloride."[1] Journal of Chemical Research, 1999, pp. 394-395. Link

• Valla, L., et al. "Imidazo[1,2-a]pyridine and Imidazo[1,5-a]pyridine: Electron Donor Groups in the Design of D–π–A Dyes."[2] The Journal of Organic Chemistry, 2024, 89 (12), 8407-8419.[2] Link[2]

• Wang, H., et al. "Copper/Iodine Cocatalyzed Decarboxylative Cyclization... to Imidazo[1,5-a]pyridines."[3] The Journal of Organic Chemistry, 2016, 81, 3681-3687.[3] Link

• Frontier Specialty Chemicals. "Product Safety and Handling: 6-Bromoimidazo[1,5-a]pyridine." Technical Data Sheet. Link

Sources

• 1. semanticscholar.org [semanticscholar.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Imidazo[1,5-a]pyridine synthesis [organic-chemistry.org]

Optimization of reaction conditions for imidazo[1,5-a]pyridine synthesis

Technical Support Center: Synthesis of Imidazo[1,5-a]pyridines

From the Desk of the Senior Application Scientist

Welcome to the technical support center for the synthesis of imidazo[1,5-a]pyridines. This scaffold is a cornerstone in modern medicinal chemistry and materials science, finding applications in pharmaceuticals and organic electronics.[1][2][3] However, its synthesis is not without challenges. This guide is designed to provide researchers, scientists, and drug development professionals with practical, field-proven insights to navigate common experimental hurdles. We will move beyond simple procedural lists to explore the chemical reasoning behind optimizing these crucial reactions.

Section 1: Troubleshooting Guide

This section addresses the most common issues encountered during the synthesis of imidazo[1,5-a]pyridines in a direct question-and-answer format.

Question 1: My reaction yield is consistently low or I'm getting no product at all. What are the primary causes and how can I improve it?

Answer: Low yields are a frequent challenge in heterocyclic synthesis and can stem from multiple factors.[4] A systematic approach is the most effective way to diagnose and solve the issue.

Troubleshooting Low Yields

Potential Cause	Explanation & Causality	Recommended Solution
Suboptimal Reaction Conditions	The kinetics and thermodynamics of the reaction are highly sensitive to temperature, time, and reactant concentration. Too low a temperature may result in an impractically slow reaction rate, while excessive heat can lead to product decomposition.[4]	Systematic Optimization: Perform small-scale trial reactions varying one parameter at a time (e.g., temperature in 10-20°C increments, reaction time). Monitor progress by TLC or LC-MS to identify the optimal balance. For instance, in certain Ritter-type reactions, increasing the temperature from 85°C to 150°C has been shown to improve yields.[5][6]
Purity of Reagents & Solvents	Impurities in starting materials can act as catalyst poisons or participate in side reactions. Water is a particularly common culprit in reactions that involve water-sensitive reagents or intermediates (e.g., Lewis acids, carbocations).[4]	Verify Reagent Purity: Use reagents from a reputable supplier and of an appropriate grade. Ensure Anhydrous Conditions: Use freshly distilled, dry solvents. If the reaction is known to be moisture-sensitive, employ standard inert atmosphere techniques (e.g., nitrogen or argon blanket, oven-dried glassware).[4]
Ineffective Catalyst Activity	The choice and amount of catalyst are critical. In Lewis acid-catalyzed reactions, the acid's role is often to generate a key reactive intermediate, such as a carbocation.[5] Insufficient catalyst will lead to poor conversion. Conversely, some reactions are inhibited by strong acids.	Screen Catalysts: If applicable, test different catalysts. For example, in a Ritter-type synthesis, Bi(OTf)₃ was shown to be crucial, with its removal causing a significant drop in yield.[5][6] Optimize Catalyst Loading: Vary the mole percentage of the catalyst. In one study, reducing the Bi(OTf)₃ loading led to a decreased yield.[5]
Atmospheric Sensitivity	Many cyclization and oxidation reactions are sensitive to oxygen. For instance, some copper-catalyzed syntheses explicitly use oxygen from the air as the terminal oxidant, while others may be inhibited by it.[7][8]	Control the Atmosphere: If the mechanism is oxidative and requires O₂, ensure good aeration. If the reaction is air-sensitive, use a nitrogen or argon atmosphere.[4]

Question 2: My reaction is producing a complex mixture of side products. How can I identify them and improve selectivity?

Answer: The formation of side products often points to a lack of selectivity in one of the reaction steps. Understanding the reaction mechanism is key to diagnosing the issue.

Troubleshooting Side Product Formation

Potential Cause	Explanation & Causality	Recommended Solution
Competing Reaction Pathways	In many syntheses, reactive intermediates can be trapped by other nucleophiles present in the mixture. For example, in a Ritter-type reaction that generates a nitrilium ion, residual alcohol from the starting material or water can act as a nucleophile, leading to an amide byproduct upon hydrolysis instead of the desired imidazo[1,5-a]pyridine.[5]	Modify Reaction Conditions: Adjusting the equivalents of reagents can favor the desired pathway. In the Ritter-type example, increasing the concentration of the nitrile relative to the alcohol starting material can improve the yield of the desired product.[5][6]
N-Oxide Formation	The pyridine nitrogen is susceptible to oxidation, especially when using oxidative conditions or certain reagents, leading to the formation of an N-oxide.[9]	Control Oxidants: Use milder oxidants or carefully control the stoichiometry and temperature of the oxidative step. If N-oxide has formed, it can sometimes be reduced back to the parent pyridine using a reducing agent like PCl₃ or PPh₃.
Incomplete Cyclization/Aromatization	The final cyclization or aromatization step may be slow or reversible. This can lead to the isolation of a stable, non-aromatic intermediate.[9]	Drive the Reaction to Completion: Increase the reaction temperature or switch to a higher-boiling solvent to provide the necessary activation energy for the final step.[9] Removing a byproduct of the cyclization (like water, often with a Dean-Stark trap) can also drive the equilibrium toward the product.[9]

A General Troubleshooting Workflow Below is a logical workflow to diagnose and address common issues in imidazo[1,5-a]pyridine synthesis.

Caption: A decision tree for troubleshooting common synthesis problems.

Section 2: Frequently Asked Questions (FAQs)

Q1: There are many ways to synthesize imidazo[1,5-a]pyridines. How do I choose the best strategy?

A: The optimal strategy depends on the available starting materials and the desired substitution pattern on the final molecule. Common methods include:

• Cyclocondensation of 2-(aminomethyl)pyridines: This is a very common and versatile route, reacting 2-(aminomethyl)pyridines with reagents like aldehydes, carboxylic acids, or nitroalkanes to form the imidazole ring.[2][10]

• From 2-Pyridyl Ketones: These can be reacted with alkylamines in transition-metal-free, iodine-mediated reactions or through copper-catalyzed processes to afford substituted imidazo[1,5-a]pyridines.[8][11]

• Ritter-Type Reactions: This approach uses a pyridinylmethanol derivative, which forms a carbocation intermediate that is trapped by a nitrile, followed by cyclization. This is particularly useful for synthesizing 1-aryl or 1-alkyl substituted products.[5][6]

• Transannulation Reactions: These methods involve the transformation of one heterocyclic ring into another, for example, by reacting pyridotriazoles with nitriles.[7]

Q2: What is the specific role of the Lewis acid (e.g., Bi(OTf)₃, BF₃·Et₂O) in these syntheses?

A: In many of these reactions, the Lewis acid is essential for activating a substrate to generate a key electrophilic intermediate. In the Ritter-type synthesis of imidazo[1,5-a]pyridines from pyridinylmethanols, the Lewis acid (like Bi(OTf)₃) coordinates to the hydroxyl group, turning it into a good leaving group (H₂O).[5] Its departure generates a stable benzylic carbocation. This highly electrophilic carbocation is then readily attacked by the nitrile nucleophile, initiating the cyclization cascade.[5][6]

Proposed Mechanism for Ritter-Type Synthesis The following diagram illustrates the key steps facilitated by the Lewis acid.

Caption: Proposed mechanism for the Lewis acid-catalyzed Ritter-type reaction.

Q3: How critical are solvent and temperature choices?

A: They are extremely critical and can be the difference between a high-yielding reaction and a failed one.

• Solvent: The solvent's polarity can influence reaction rates and selectivity. Some reactions require specific solvents; for instance, a denitrogenative transannulation reaction to yield imidazo[1,5-a]pyridines was found to give quantitative yields only with a specific combination of dichlorobenzene and dichloroethane.[7] In other cases, switching from a solvent mixture (DCE/MeCN) to pure MeCN dramatically increased the yield from 42% to 76%.[5][6]

• Temperature: Temperature provides the necessary activation energy for bond formation and breaking. Many cyclization reactions require heat to overcome energy barriers, particularly in the final aromatization step.[9] However, as noted earlier, excessive heat can cause degradation. Optimization studies are essential. In one report, increasing the temperature from 70°C to 100°C improved the yield of an iodine-mediated synthesis.[1]

Section 3: Key Experimental Protocol

This section provides a detailed, self-validating protocol for a representative synthesis of a 1,3-disubstituted imidazo[1,5-a]pyridine via a Ritter-type reaction, adapted from literature procedures.[5][6]

Protocol: Synthesis of 3-phenyl-1-(p-tolyl)imidazo[1,5-a]pyridine

Materials:

• Phenyl(pyridin-2-yl)methanol (1.0 equiv)

• p-Tolunitrile (30 equiv)

• Bismuth(III) trifluoromethanesulfonate (Bi(OTf)₃) (5 mol %)

• p-Toluenesulfonic acid monohydrate (p-TsOH·H₂O) (7.5 equiv)

• Anhydrous acetonitrile (MeCN)

Procedure:

• Reaction Setup: To an oven-dried, thick-walled sealed tube equipped with a magnetic stir bar, add phenyl(pyridin-2-yl)methanol (e.g., 0.50 mmol, 92.6 mg).

• Reagent Addition: Add Bi(OTf)₃ (0.025 mmol, 16.4 mg) and p-TsOH·H₂O (3.75 mmol, 713 mg).

• Solvent/Reagent Addition: Add anhydrous acetonitrile (which also serves as the nitrile source in this specific adaptation, though a co-solvent could be used) to achieve a final concentration of approximately 0.3 M with respect to the starting alcohol. If using a different nitrile, it would be added here.

• Sealing and Heating: Securely seal the tube and place it in a preheated oil bath or heating block at 150 °C.

• Reaction Monitoring: Stir the reaction mixture vigorously for 12-24 hours. The reaction progress can be monitored by taking small aliquots (carefully) and analyzing by TLC (e.g., using a 30% EtOAc/hexane eluent) or LC-MS.

• Workup - Quenching: After the reaction is complete (as indicated by the consumption of the starting material), remove the tube from the heat and allow it to cool to room temperature. Carefully unseal the tube and quench the reaction by diluting the mixture with a saturated aqueous solution of NaHCO₃ or NH₄Cl until the acidic components are neutralized.

• Workup - Extraction: Transfer the mixture to a separatory funnel and extract the product with ethyl acetate (EtOAc) (3 x 20 mL).

• Workup - Drying and Concentration: Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate the filtrate under reduced pressure to yield the crude product.

• Purification: Purify the crude residue by silica gel column chromatography. The specific eluent system will depend on the product's polarity but a gradient of ethyl acetate in hexane (e.g., starting from 10% and increasing to 30% EtOAc) is a good starting point.[6]

• Characterization: Characterize the purified product by ¹H NMR, ¹³C NMR, and HRMS to confirm its structure and purity.

References

• BenchChem. (2025). troubleshooting guide for the synthesis of heterocyclic compounds. Benchchem.
• Noppawan, P., et al. (2024). Strategic Methodologies for Efficient Synthesis of Imidazo[1,5-a]pyridine and Benzazepine Analogs via the Unique Ritter-Type Reaction. ACS Organic & Inorganic Au.
• Organic Chemistry Portal. (n.d.). Synthesis of imidazo[1,5-a]pyridines.
• MDPI. (2024). Iodine-Mediated One-Pot Synthesis of Imidazo[1,5-a]Pyridines.
• Mihorianu, M., et al. (n.d.). Synthesis of novel imidazo[1,5-a]pyridine derivates.
• Noppawan, P., et al. (2024). Strategic Methodologies for Efficient Synthesis of Imidazo[1,5-a]pyridine and Benzazepine Analogs via the Unique Ritter-Type Reaction. PMC.
• ResearchGate. (n.d.).
• Beilstein Journals. (2020). Synthesis of imidazo[1,5-a]pyridines via cyclocondensation of 2-(aminomethyl)
• Revue Roumaine de Chimie. (n.d.).
• RSC Publishing. (n.d.).
• RSC Publishing. (n.d.).
• PMC. (n.d.).
• BenchChem. (2025). Common side reactions in the synthesis of imidazo[4,5-b]pyridines.

Sources

• 1. Iodine-Mediated One-Pot Synthesis of Imidazo[1,5-a]Pyridines [mdpi.com]
• 2. One moment, please... [revroum.lew.ro]
• 3. Recent synthetic methodologies for imidazo[1,5-a]pyridines and related heterocycles - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Strategic Methodologies for Efficient Synthesis of Imidazo[1,5-a]pyridine and Benzazepine Analogs via the Unique Ritter-Type Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Imidazo[1,5-a]pyridine synthesis [organic-chemistry.org]
• 8. Recent advances on the transition-metal-catalyzed synthesis of imidazopyridines: an updated coverage - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. BJOC - Synthesis of imidazo[1,5-a]pyridines via cyclocondensation of 2-(aminomethyl)pyridines with electrophilically activated nitroalkanes [beilstein-journals.org]
• 11. Synthesis of imidazo[1,5-a]pyridines via I2-mediated sp3 C–H amination - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]

Stability issues of 6-Bromo-8-methoxyimidazo[1,5-a]pyridine under acidic or basic conditions

Welcome to the dedicated technical support center for 6-Bromo-8-methoxyimidazo[1,5-a]pyridine. This guide is designed for researchers, scientists, and drug development professionals to navigate the potential stability challenges of this heterocyclic compound. By understanding its chemical behavior under various experimental conditions, you can ensure the integrity of your results and the success of your research endeavors.

The imidazo[1,5-a]pyridine scaffold is a privileged structure in medicinal chemistry and materials science, known for its versatility and, in many cases, good stability.[1][2][3] However, the specific substitution pattern of a bromo and a methoxy group on the pyridine ring introduces electronic effects that can influence its susceptibility to degradation under certain acidic or basic conditions. This guide provides a proactive approach to troubleshooting and understanding these potential issues.

Troubleshooting Guide: Navigating Experimental Challenges

This section addresses specific issues you might encounter during your experiments with 6-Bromo-8-methoxyimidazo[1,5-a]pyridine in a question-and-answer format.

Question 1: I'm observing a new, more polar peak in my HPLC analysis after leaving my sample in an acidic mobile phase (e.g., with 0.1% TFA or formic acid). What could be happening?

Answer: This is a common observation when working with acid-labile compounds. The appearance of a new, more polar peak suggests a degradation product. For 6-Bromo-8-methoxyimidazo[1,5-a]pyridine, there are two primary suspects under acidic conditions:

• Hydrolysis of the Methoxy Group: The 8-methoxy group, an ether linkage, can be susceptible to acid-catalyzed hydrolysis to form the corresponding 8-hydroxy derivative. This reaction would increase the polarity of the molecule, leading to a shorter retention time on a reverse-phase HPLC column.

• Protonation and Ring Opening: The imidazo[1,5-a]pyridine core has several basic nitrogen atoms. Under strongly acidic conditions, protonation can occur. While the fused ring system is generally stable, prolonged exposure to strong acids, especially at elevated temperatures, could potentially lead to more complex degradation pathways, including hydration or ring cleavage. The imidazole ring, in particular, can be susceptible to hydrolysis under certain pH conditions.[4][5]

Troubleshooting Steps:

• pH Neutralization: Immediately neutralize a portion of your sample with a suitable base (e.g., a dilute solution of sodium bicarbonate) and re-inject it into the HPLC. If the degradation peak is significantly reduced or absent, it confirms acid-induced degradation.

• Mobile Phase Modification: If possible, switch to a less acidic mobile phase or use a different buffer system. If the acidic modifier is necessary for good chromatography, ensure your samples are prepared in a neutral solvent and injected promptly.

• Temperature Control: Keep your sample vial cool in the autosampler (e.g., 4 °C) to slow down the rate of degradation.

• Forced Degradation Study: To confirm the identity of the degradant, you can perform a small-scale forced degradation study. Treat a small amount of your compound with a dilute acid (e.g., 0.1 M HCl) for a short period, then analyze the mixture by LC-MS to identify the mass of the new peak.

Question 2: My reaction, which is run under basic conditions (e.g., using NaH, K2CO3, or an amine base), is giving a complex mixture of products, and I'm losing my starting material faster than expected. Why?

Answer: While the imidazo[1,5-a]pyridine core is generally robust, basic conditions can promote several potential degradation pathways, especially in the presence of nucleophiles or oxygen.

• Nucleophilic Aromatic Substitution (SNAr): The bromine atom at the 6-position is on an electron-deficient pyridine ring, making it susceptible to nucleophilic aromatic substitution, especially with strong nucleophiles or at elevated temperatures. The nucleophile could be a reagent in your reaction or even the hydroxide ion if aqueous base is used.

• Base-Mediated Oxidation: The imidazole moiety, in particular, can be susceptible to base-mediated autoxidation, especially if the reaction is not performed under an inert atmosphere.[6] This can lead to a variety of oxidized byproducts.

• Deprotonation and Rearrangement: Strong bases could potentially deprotonate acidic protons on the ring, leading to reactive intermediates that could undergo rearrangement or further reaction.

Troubleshooting Steps:

• Inert Atmosphere: Ensure your reaction is performed under a strictly inert atmosphere (e.g., nitrogen or argon) to minimize oxidation.

• Base and Temperature Screening: If possible, screen for milder bases or lower reaction temperatures. Sometimes, a less reactive base at a slightly higher temperature is preferable to a very strong base at a lower temperature.

• Monitor Reaction Progress: Closely monitor the reaction by TLC or LC-MS at early time points to see if byproducts are forming immediately. This can help you distinguish between slow degradation and a rapid side reaction.

• Control Experiment: Run the reaction without your other reagents, but with the base and solvent, to see if the starting material degrades on its own under the reaction conditions.

Frequently Asked Questions (FAQs)

Q: What is the recommended pH range for storing solutions of 6-Bromo-8-methoxyimidazo[1,5-a]pyridine?

A: Based on the general stability of related heterocyclic systems, it is recommended to store solutions in a neutral to slightly acidic pH range (pH 5-7). Strongly acidic (pH < 2) and strongly basic (pH > 10) conditions should be avoided for prolonged periods, especially at room temperature or higher. For long-term storage, it is best to keep the compound as a solid at low temperatures and protected from light.

Q: Are there any solvents or reagents that are known to be incompatible with this compound?

A:

• Strong Acids and Bases: As discussed in the troubleshooting guide, strong acids and bases can cause degradation.

• Strong Oxidizing Agents: Reagents like hydrogen peroxide, peroxy acids, or potassium permanganate should be used with caution as they can oxidize the electron-rich heterocyclic system.

• Strong Reducing Agents: While generally less of a concern for the heterocyclic core, some strong reducing agents could potentially react with the bromo substituent.

• Protic Solvents at High Temperatures: Prolonged heating in protic solvents like water or alcohols, especially under acidic or basic conditions, may promote hydrolysis of the methoxy group.

Q: How can I purify 6-Bromo-8-methoxyimidazo[1,5-a]pyridine if I suspect it has started to degrade?

A: Standard chromatographic techniques are usually effective.

• Flash Column Chromatography: Using a silica gel column with a non-polar to moderately polar eluent system (e.g., hexanes/ethyl acetate or dichloromethane/methanol) is a good first choice. The more polar degradation products should elute later.

• Preparative HPLC: For higher purity, reverse-phase preparative HPLC can be used. It is advisable to use a mobile phase with a neutral or slightly acidic pH and to lyophilize the collected fractions promptly to remove the solvent.

Experimental Protocols

Protocol 1: Forced Degradation (Stress Testing) Study

This protocol outlines a general procedure for conducting a forced degradation study to understand the stability of 6-Bromo-8-methoxyimidazo[1,5-a]pyridine under various stress conditions.[7]

Objective: To identify potential degradation products and pathways, and to develop a stability-indicating analytical method.

Materials:

• 6-Bromo-8-methoxyimidazo[1,5-a]pyridine

• HPLC grade acetonitrile and water

• Hydrochloric acid (HCl), Sodium hydroxide (NaOH), Hydrogen peroxide (H2O2)

• HPLC or UPLC system with a PDA or UV detector and a mass spectrometer (LC-MS) is highly recommended.

• A C18 reverse-phase column

Procedure:

• Stock Solution Preparation: Prepare a stock solution of the compound at approximately 1 mg/mL in a suitable solvent like acetonitrile or a mixture of acetonitrile and water.

• Stress Conditions:

  • Acid Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 0.1 M HCl. Keep at room temperature and 60°C.

  • Base Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 0.1 M NaOH. Keep at room temperature and 60°C.

  • Oxidative Degradation: Mix 1 mL of the stock solution with 1 mL of 3% H2O2. Keep at room temperature.

  • Thermal Degradation: Store a sample of the stock solution at 60°C.

  • Photolytic Degradation: Expose a sample of the stock solution to a photostability chamber or direct sunlight.

• Time Points: Analyze samples from each condition at various time points (e.g., 0, 2, 4, 8, 24 hours).

• Sample Preparation for Analysis: Before injection, neutralize the acidic and basic samples with an equimolar amount of base or acid, respectively. Dilute all samples to a suitable concentration (e.g., 0.1 mg/mL) with the mobile phase.

• LC-MS Analysis: Analyze all samples using a gradient HPLC method capable of separating the parent compound from any new peaks. The mass spectrometer will be crucial for identifying the molecular weights of the degradation products.

Data Analysis:

Stress Condition	Time (h)	Temperature (°C)	% Parent Compound Remaining	Number of Degradation Peaks	m/z of Major Degradants
0.1 M HCl	24	RT
0.1 M HCl	24	60
0.1 M NaOH	24	RT
0.1 M NaOH	24	60
3% H2O2	24	RT
Thermal	24	60
Photolytic	24	RT

This table should be filled in with your experimental data.

Visualizations

Hypothetical Degradation Pathways

Caption: Potential degradation pathways under acidic and basic conditions.

Troubleshooting Workflow for Unexpected HPLC Peaks

Caption: A decision tree for troubleshooting unexpected analytical results.

References

• Jie, P., et al. (2023). A denitrogenative transannulation of pyridotriazoles with nitriles using BF3·Et2O as catalyst provides imidazo[1,5-a]pyridines. J. Org. Chem., 88, 16581-16588. Available from: [Link]

• Bruyneel, W., Charette, J. J., & De Hoffmann, E. (1971). Kinetics of Hydrolysis of Hydroxy and Methoxy Derivatives of N-Benzylidene-2-aminopropane. Journal of the American Chemical Society, 93(1), 103-154. Available from: [Link]

• Jencks, W. P., & Carriuolo, J. (1961). Imidazole Catalysis. Journal of Biological Chemistry, 236(5), 1272-1279. Available from: [Link]

• Kirby, A. J., & Lancaster, P. W. (1972). Intramolecular catalysis. Part 9.1 The hydrolysis of p-nitrophenyl acetate catalysed by imidazoles having proximate carboxylate groups. Journal of the Chemical Society, Perkin Transactions 2, (9), 1206-1214. Available from: [Link]

• Huang, Y., et al. (2019). Forced Oxidative Degradation Pathways of the Imidazole Moiety of Daclatasvir. Journal of Pharmaceutical Sciences, 108(10), 3334-3343. Available from: [Link]

• Baars, O., et al. (2020). Microbial Degradation of Pyridine: a Complete Pathway in Arthrobacter sp. Strain 68b Deciphered. Applied and Environmental Microbiology, 86(15), e00902-20. Available from: [Link]

• Kaiser, J. P., & Bollag, J. M. (1991). Microbial Degradation of Pyridines in the Environment. In Reviews of Environmental Contamination and Toxicology (Vol. 120, pp. 1-29). Springer, New York, NY.
• Alsante, K. M., et al. (2003). Forced Degradation Studies: Regulatory Considerations and Implementation. Pharmaceutical Technology, 27(4), 54-64.
• Klick, S., et al. (2005). Toward a scientific consensus on regulatory testing of forced degradation. Pharmaceutical Technology, 29(3), 68-80.
• Reynolds, D. W., et al. (2002). Available guidance and best practices for conducting forced degradation studies. Pharmaceutical Technology, 26(2), 48-56.
• Singh, S., & Bakshi, M. (2000). Guidance on conduct of stress tests to determine inherent stability of drugs. Pharmaceutical Technology, 24(1), 1-14.
• Lamb, E. (2023). A practical guide to forced degradation and stability studies for drug substances. Onyx Scientific.
• Jones, M. (2023). Techniques for Quality Control in Pharmaceutical Analysis. Journal of Chemical and Pharmaceutical Research, 15(1), 019.
• Patel, R. M., et al. (2022). Forced Degradation for Pharmaceuticals: A Review. International Journal for Scientific Research & Development, 10(4), 232-237.
• Farrant, E., et al. (2021). Imidazo[1,5-a]pyridine: A Versatile Architecture for Stable N-Heterocyclic Carbenes. Journal of the American Chemical Society, 143(5), 2345-2353.
• Khan, I., et al. (2022). C–H Functionalization of Imidazo[1,5-a]pyridines: A Metal-Free Approach for Methylene Insertion to Access C(sp2). Molecules, 27(23), 8527.
• Garino, C., et al. (2021). Imidazo[1,5-a]pyridine derivatives: useful, luminescent and versatile scaffolds for different applications. New Journal of Chemistry, 45(13), 5895-5908.
• Volpi, G., et al. (2021).
• Fatiha Loukil, H., et al. (1982). Influence de la structure sur l'hydrolyse des N ‐pyrrolylmethylene‐2 anilines. Journal of Heterocyclic Chemistry, 19(3), 617-624.
• Butler, A. R., & Robertson, A. D. (1975). Nucleophilic and general base catalysis by pyridine and methylpyridines in the hydrolysis of aryl acetates. Journal of the Chemical Society, Perkin Transactions 2, (5), 452-455.
• Deady, L. W., & Shanks, R. A. (1972). Transmission of substituent effects in pyridines. Part III. A comparison of the pyridine nitrogen and aromatic nitro-groups by ester hydrolysis. Journal of the Chemical Society B: Physical Organic, (1), 78-81.
• notfound, (2018). Why does nucleophilic aromatic substitution occur at C-2 and C-4 of pyridine?. Stack Exchange.
• Theodorou, V., et al. (2015). A mild alkaline hydrolysis of N- and N,N-substituted amides and nitriles. ARKIVOC, 2015(vii), 101-112.
• notfound, (2025). Troubleshooting Khellinol instability in solution. Benchchem.
• notfound, (2022). Troubleshooting: The Workup. University of Rochester.
• notfound, (2022). 3.6F: Troubleshooting. Chemistry LibreTexts.
• notfound, (2021). Best Practices for Addressing Problems Associated With Unstable Solvents in an (U)HPLC Environment Introduction. Agilent.
• notfound, (2020). TROUBLESHOOTING GUIDE. Restek.
• Mihorianu, M., et al. (2010). SYNTHESIS OF NOVEL IMIDAZO[1,5–a]PYRIDINE DERIVATES. Revue Roumaine de Chimie, 55(10), 689-695.

Sources

• 1. C–H Functionalization of Imidazo[1,5-a]pyridines: A Metal-Free Approach for Methylene Insertion to Access C(sp2)–C(sp3)–H–C(sp2) Bond Formation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Imidazopyridine Family: Versatile and Promising Heterocyclic Skeletons for Different Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Intramolecular catalysis. Part 9.1 The hydrolysis of p-nitrophenyl acetate catalysed by imidazoles having proximate carboxylate groups - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 6. Forced Oxidative Degradation Pathways of the Imidazole Moiety of Daclatasvir - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. biopharminternational.com [biopharminternational.com]

Technical Support Center: Palladium-Catalyzed Cross-Coupling of 6-Bromo-8-methoxyimidazo[1,5-a]pyridine

[1]

Executive Summary: The Substrate Challenge

You are attempting to functionalize 6-Bromo-8-methoxyimidazo[1,5-a]pyridine . This is not a standard aryl bromide coupling.[1] You face three converging antagonistic factors:

• Electronic Deactivation: The 8-methoxy group (electron-donating) increases electron density on the fused ring system. This renders the C6-Br bond less electrophilic, significantly slowing down the oxidative addition step of the catalytic cycle [1].

• Regioselective Ambiguity (The C3 Trap): The C3 position (between the bridgehead nitrogen and N2) is acidic and prone to direct Pd-catalyzed C-H activation. Under the wrong conditions, you will observe C3-arylation or polymerization rather than the desired C6-coupling [2].

• Catalyst Poisoning: The sp² nitrogen (N2) is a competent ligand that can displace phosphines, leading to the formation of inactive off-cycle palladium species [3].

This guide bypasses standard "textbook" Suzuki conditions (which will likely fail) and provides a troubleshooting framework based on mechanistic causality.

Module 1: Diagnostic Workflow

Before altering variables randomly, determine your failure mode using this logic flow.

Figure 1: Diagnostic logic tree for troubleshooting coupling failures specific to imidazo[1,5-a]pyridine scaffolds.

Module 2: Critical Troubleshooting Guides

Issue 1: "My starting material is untouched (0% Conversion)."

Root Cause: The 8-OMe group makes the ring electron-rich. Standard catalysts like Pd(PPh₃)₄ or Pd(OAc)₂/PPh₃ cannot breach the activation energy barrier for oxidative addition at the C6-Br bond.

The Fix: You must use electron-rich, bulky phosphine ligands or NHC precatalysts to force oxidative addition.

Component	Recommendation	Scientific Rationale
Catalyst	XPhos Pd G4 or Pd(dppf)Cl₂[2]·DCM	XPhos: Bulky biaryl ligand accelerates oxidative addition on electron-rich halides. dppf: Large bite angle prevents bis-coordination, maintaining active species [4].[2]
Loading	2.0 - 5.0 mol%	Do not go below 2 mol% initially due to potential N-coordination poisoning.
Solvent	1,4-Dioxane or Toluene	Non-coordinating solvents prevent competition with the ligand.

Protocol Adjustment: If using Pd(PPh₃)₄, stop. Switch immediately to Pd(dppf)Cl₂ (5 mol%) with K₂CO₃ (2.0 equiv) in Dioxane/H₂O (4:1) at 90°C.

Issue 2: "I see a product, but the NMR is wrong (C3-H Activation)."

Root Cause: The C3 proton is acidic (pKa ~28-30). Carbonate or phosphate bases can deprotonate this position, leading to a "CMD" (Concerted Metallation-Deprotonation) pathway that couples the aryl boronic acid to C3 instead of displacing the Bromine at C6 [2].

The Fix: Decouple the C-H activation pathway from the Cross-Coupling pathway.

• Switch Base: Move from K₃PO₄ (stronger base in organic/water mix) to NaHCO₃ or KF . Weaker bases are less likely to deprotonate C3.

• Temperature Control: C-H activation often has a higher activation energy than C-Br oxidative addition (with the right catalyst). Lower the temperature (e.g., from 100°C to 60-70°C) but increase the catalyst activity (use XPhos or tBuXPhos) to compensate.[2]

Issue 3: "The reaction turns black immediately (Catalyst Death)."

Root Cause: The imidazo-nitrogen (N2) is displacing your phosphine ligands, creating stable, inactive Pd-bis(heterocycle) complexes.[2] This is followed by aggregation into Palladium Black.[3]

The Fix:

• High Ligand/Metal Ratio: If using Pd(OAc)₂ + Ligand, use a 1:2 or 1:3 ratio (Pd:L) to outcompete the substrate nitrogen.[2]

• Pre-catalysts: Use precatalysts (like XPhos Pd G4 ) where the active species is generated on-cycle and the ligand is already coordinated, rather than relying on in-situ mixing.

Module 3: The "Gold Standard" Protocol

Use this protocol to benchmark your reaction. It is designed to be self-validating.

Reagents:

• Substrate: 6-Bromo-8-methoxyimidazo[1,5-a]pyridine (1.0 equiv)[2]

• Boronic Acid: R-B(OH)₂ (1.5 equiv)[2]

• Catalyst: Pd(dppf)Cl₂[2][4]·CH₂Cl₂ (0.05 equiv)[2]

• Base: K₂CO₃ (2.0 equiv) - Grind to fine powder immediately before use.[2]

• Solvent: 1,4-Dioxane / Water (4:1 ratio) - Degassed.[2]

• Internal Standard: 1,3,5-Trimethoxybenzene (0.1 equiv) - Critical for mass balance checks.[2]

Step-by-Step:

• Inert Setup: Charge a microwave vial with substrate, boronic acid, base, and internal standard.[2] Cap and purge with Argon/N₂ for 5 minutes.

• Catalyst Addition: Add Pd(dppf)Cl₂ quickly under positive inert gas flow.

• Solvent Prep: Sparge the Dioxane/Water mix with Argon for 15 minutes. Dissolved oxygen is the enemy of electron-rich couplings.

• Reaction: Add solvent via syringe. Heat to 85°C for 4-12 hours.

• Validation (The "Check"):

  • Take an aliquot at 1 hour.

  • If Internal Standard ratio to SM is constant but Product is 0%: Catalyst Poisoning (See Issue 3).

  • If SM is consuming but Product is wrong mass: C3-H Activation (See Issue 2).[2]

Module 4: Mechanistic Visualization[1]

Understanding the competition between the desired C6 coupling and the undesired C3 activation is vital.

Figure 2: Competitive pathways. The goal is to accelerate the Blue path (Oxidative Addition) while suppressing the Red paths (Poisoning/C-H Activation).

FAQ: Rapid Fire Support

Q: Can I use ethanol or methanol as a solvent? A: Avoid. Electron-rich aryl halides are prone to protodehalogenation (replacing Br with H) in protic solvents if the coupling is slow. Stick to aprotic solvents (Dioxane, Toluene, DMF) with a defined stoichiometric amount of water for the base solubility.[2]

Q: My boronic acid is a heterocycle (e.g., 2-pyridyl). It failed. A: 2-Heteroaryl boronic acids are notoriously unstable (protodeboronation).

• Fix: Switch to the corresponding MIDA boronate or Potassium Trifluoroborate (BF₃K) salt. These release the active species slowly, preventing decomposition [5].

Q: I need to scale this up to 50g. Is Pd(dppf) safe? A: Yes, but Pd(dppf)Cl₂ can generate residual Pd levels in the final product.[2] For scale-up, consider Pd(OAc)₂ + XPhos (generated in situ) as it is often more active at lower loadings (down to 0.5 mol%), reducing cost and metal scavenging needs.[2]

References

• Electronic Effects in Suzuki Coupling: Fleckenstein, C. A., & Plenio, H. (2010).[2] Sterically demanding, electron-rich, and bulky phosphines in palladium-catalyzed cross-coupling reactions. Chemical Society Reviews. Link

• C3-H Activation of Imidazo[1,5-a]pyridine: Guchhait, S. K., et al. (2011).[2] Palladium-Catalyzed Highly Regioselective C-3 Arylation of Imidazo[1,5-a]pyridine. Journal of Organic Chemistry. Link[2]

• Catalyst Poisoning by N-Heterocycles: Sherwood, J., et al. (2019).[2] Pd-catalyzed cross-coupling of heteroaryl halides: The influence of the N-atom. Beilstein Journal of Organic Chemistry. Link

• Pd(dppf) Efficacy: Colacot, T. J. (2019).[2] The Art of Process Chemistry: Pd(dppf)Cl2. Platinum Metals Review. Link

• Unstable Boronic Acids: Molander, G. A., & Ellis, N. (2007).[2] Organotrifluoroborates: Protected Boronic Acids. Accounts of Chemical Research. Link[2]

Sources

• 1. reddit.com [reddit.com]
• 2. BJOC - Synthesis of imidazo[1,5-a]pyridines via cyclocondensation of 2-(aminomethyl)pyridines with electrophilically activated nitroalkanes [beilstein-journals.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes - Chemical Science (RSC Publishing) DOI:10.1039/C6SC02118B [pubs.rsc.org]

How to remove impurities from 6-Bromo-8-methoxyimidazo[1,5-a]pyridine crude product

The following technical guide details the purification strategy for 6-Bromo-8-methoxyimidazo[1,5-a]pyridine , a functionalized N-heterocyclic building block.

This guide is structured to address the specific physicochemical properties of the imidazo[1,5-a]pyridine core—specifically its weak basicity and lipophilicity—while accounting for the electronic effects of the 6-bromo (electron-withdrawing, handle for coupling) and 8-methoxy (electron-donating, acid-sensitive) substituents.

Topic: Impurity Removal & Downstream Processing Applicable For: Synthetic Organic Chemists, Process Chemists, Medicinal Chemists Version: 2.1 (Current)

Diagnostic Phase: Characterizing the Crude Profile

Before initiating purification, you must diagnose the nature of your impurities. The synthetic route (likely cyclization of a 2-(aminomethyl)pyridine derivative) dictates the impurity profile.

Q: What are the most common impurities in this crude material?

A: Based on standard cyclization protocols (e.g., Vilsmeier-Haack type or carboxylic acid condensation), you will likely encounter:

• Unreacted Precursors: Typically 6-bromo-8-methoxy-2-(aminomethyl)pyridine or the corresponding amide intermediate.

• Regioisomers: Rare for this specific scaffold unless the starting material was asymmetric and capable of dual-cyclization modes.

• Oligomers/Tars: Colored impurities (yellow/orange/brown) resulting from oxidative polymerization of the electron-rich imidazo ring.

• Inorganic Residues: Phosphorous salts (if POCl3/PPA was used) or metal halides.

Q: How do I quickly assess purity?

• TLC System: Use DCM:MeOH (95:5) or EtOAc:Hexanes (1:1) . The imidazo[1,5-a]pyridine core is fluorescent under UV (254 nm and 365 nm).

  • Note: The product is typically the most fluorescent spot. Amine precursors will stay near the baseline (if unbuffered) or streak.

• LC-MS: Look for the [M+H]+ peak at ~227/229 (characteristic 1:1 Br isotope pattern).

  • Warning: If you see a mass of M+16 or M+32, you have N-oxide formation or oxidation, likely due to aggressive workup or storage in air.

Core Purification Workflows

We recommend a tiered approach. Method A is the standard "chemical" purification utilizing the basicity of the imidazole nitrogen. Method B is for polishing high-purity material.

Method A: The "Reverse-Phase" Acid-Base Extraction

Best for: Removing non-basic impurities (tars, neutral starting materials) and inorganic salts.

The Logic: The imidazo[1,5-a]pyridine nitrogen is weakly basic (pKa ~5-6). We can protonate it to move it into the aqueous phase, wash away organic impurities, and then recover it.

Step-by-Step Protocol:

• Dissolution: Dissolve the crude brown solid in Ethyl Acetate (EtOAc) or Dichloromethane (DCM) . Use ~10-15 mL solvent per gram of crude.

• Acid Extraction: Extract the organic layer with 1.0 M HCl (3 x volume).

  • Critical Check: The product (protonated) is now in the Aqueous Phase . The organic phase contains non-basic tars.

  • Caution: Do not use concentrated acids (e.g., 6M HCl) or heat, as the 8-methoxy group can undergo ether cleavage to the pyridone under harsh acidic conditions.

• Organic Wash: Wash the combined acidic aqueous layers with fresh EtOAc (2x). Discard these organic washes.

• Basification: Cool the aqueous layer to 0°C. Slowly add saturated NaHCO₃ or 2M NaOH until pH ~9-10.

  • Observation: The product will precipitate as a solid or oil out as a milky emulsion.

• Recovery: Extract the basic aqueous mixture with DCM (3x).

• Drying: Dry combined organics over Na₂SO₄, filter, and concentrate.

Result: You should obtain a significantly lighter (pale yellow/off-white) solid.

Method B: Recrystallization (for Colored Impurities)

Best for: Removing colored oligomers that co-extract in Method A.

The Logic: The planar aromatic system stacks well. The 6-bromo and 8-methoxy groups provide distinct solubility differences compared to the more polar amine precursors.

Solvent System	Solubility Profile	Recommendation
Ethanol (Hot)	High solubility hot, moderate cold.	Primary Choice. Good for removing inorganic salts.
EtOAc / Hexanes	Soluble in EtOAc, insoluble in Hexanes.	Secondary Choice. Dissolve in min. hot EtOAc, add Hexanes until turbid.
Acetonitrile	Moderate solubility.	Good for removing highly polar tars.

Protocol:

• Dissolve the semi-pure solid in minimal boiling Ethanol .

• If colored particulates remain, perform a hot filtration through a Celite pad.

• Allow the filtrate to cool slowly to room temperature, then to 4°C.

• Filter the crystals and wash with cold Hexanes.

Visualizing the Workflow

The following diagram illustrates the decision logic for purifying the crude product.

Figure 1: Decision matrix for purification based on initial crude purity.

Troubleshooting & FAQs

Q: The product is oiling out during the basification step. What should I do?

A: This is common for methoxy-substituted heterocycles.

• Do not panic. The oil is your product.

• Add a small amount of DCM to the aqueous mixture immediately to dissolve the oil.

• Perform the extraction as normal.

• If it remains an oil after concentration, triturate with Pentane or Diethyl Ether and sonicate to induce crystallization.

Q: My product turned green/dark after leaving it on the bench. Why?

A: Imidazo[1,5-a]pyridines are electron-rich and can undergo oxidative degradation or photo-oxidation.

• Fix: Pass the material through a short plug of silica (eluting with DCM) to remove the oxidized surface layer.

• Prevention: Store under Nitrogen/Argon in the dark at -20°C.

Q: Can I use silica gel chromatography instead of extraction?

A: Yes, but the basic nitrogen can streak on acidic silica.

• Modification: Pre-treat your silica column with 1% Triethylamine (TEA) in Hexanes before loading.

• Eluent: Use a gradient of DCM -> DCM:MeOH (98:2) .

• Note: The 8-methoxy group increases polarity; expect an Rf around 0.3-0.4 in DCM:MeOH (95:5).

Q: I suspect metal contamination (from a previous coupling step).

A: If this compound was made via a metal-catalyzed reaction (e.g., C-H activation):

• Add a scavenger resin (e.g., SiliaMetS® Thiol ) to the organic solution and stir for 4 hours before the final concentration.

• Alternatively, wash the organic layer with 10% aqueous EDTA or N-Acetylcysteine solution.

References

• General Synthesis of Imidazo[1,5-a]pyridines

  • Title: Synthesis of imidazo[1,5-a]pyridines via cyclocondensation of 2-(aminomethyl)pyridines.[1]

  • Source: Beilstein Journal of Organic Chemistry, 2020.

  • URL:[Link]

• Title: 6-Bromo-1H-imidazo[1,2-a]pyridine-8-amine Properties (Analogous structure solubility data).

• Purification of Imidazo-Pyridine Derivatives

  • Title: Highly Versatile Preparation of Imidazo[1,5‐a]quinolines (Purification protocols via acid/base and recrystalliz
  • Source: Justus-Liebig-University Giessen (JLUpub).

  • URL:[Link]

Sources

• 1. BJOC - Synthesis of imidazo[1,5-a]pyridines via cyclocondensation of 2-(aminomethyl)pyridines with electrophilically activated nitroalkanes [beilstein-journals.org]

Preventing degradation of 6-Bromo-8-methoxyimidazo[1,5-a]pyridine during storage

Executive Summary: The Stability Paradox

6-Bromo-8-methoxyimidazo[1,5-a]pyridine is a "privileged scaffold" in medicinal chemistry, often used as an intermediate for kinase inhibitors or optical materials.[1] However, its utility comes with a stability trade-off.[1]

The imidazo[1,5-a]pyridine core is electronically unique: it is a fused bicycle that is π-excessive (electron-rich).[1] The addition of the 8-methoxy group (an electron-donating group, EDG) further increases the electron density of the system. While this enhances its reactivity for desired cross-coupling reactions, it simultaneously lowers the oxidation potential, making the molecule highly susceptible to oxidative degradation and photolytic decomposition .[1]

This guide provides a self-validating system to prevent, detect, and mitigate these degradation pathways.

Part 1: The "Golden Standard" Storage Protocol

Do not deviate from this baseline. This molecule is not "shelf-stable" in the traditional sense; it is a reactive intermediate waiting for a trigger.

Parameter	Specification	Scientific Rationale
Temperature	-20°C (Optimal) 2-8°C (Acceptable for <1 week)	Lowers kinetic energy, significantly retarding the rate of auto-oxidation and thermal rearrangement.
Atmosphere	Argon or Nitrogen (Inert)	The electron-rich core reacts with atmospheric oxygen ( ) to form N-oxides or ring-opening products.[1]
Light	Amber Vial + Foil Wrap	The conjugated -system absorbs UV/Vis light, leading to photo-excitation and radical formation (photolysis).[1]
Physical State	Solid (Powder)	Never store in solution. Solution-state storage increases molecular mobility and diffusion of dissolved oxygen/water.
Desiccation	Required	Moisture acts as a proton source and catalyst for degradation pathways, even if direct hydrolysis is slow.[1]

Part 2: Troubleshooting & FAQs (Scientist-to-Scientist)

Q1: "My sample has turned from off-white to a yellow/brown sticky solid. Is it still usable?"

Diagnosis: Oxidative Polymerization. The color change indicates the formation of extended conjugation systems, likely through oxidative dimerization or the formation of N-oxide impurities that have further decomposed. The "stickiness" suggests the breakdown of the crystal lattice due to impurities acting as plasticizers.

• The Mechanism: The 8-methoxy group pushes electron density into the imidazo-pyridine core, making the C1 and C3 positions nucleophilic. Atmospheric oxygen can attack these positions (often radical-mediated), leading to complex mixtures.[1]

• Action:

  • Do not use directly. The impurities can poison Pd-catalysts in subsequent cross-coupling reactions.

  • Purification: Recrystallization is often difficult due to the "oiling out" nature of the impurities. Perform a rapid filtration through a short plug of silica gel (neutralized with 1%

    ) using Hexane:EtOAc (start 9:[1]1) to remove polar oxidation products.

Q2: "I need to prepare a stock solution. Can I use DMSO or DMF?"

Diagnosis: High Risk of Degradation.

• The Science: DMSO is a mild oxidant (Swern oxidation mechanism). While not strong enough to oxidize stable aromatics, it can react with highly electron-rich heterocycles over time, especially if trace acid is present.[1] DMF can degrade to release dimethylamine, which is nucleophilic.[1]

• Recommendation:

  • Avoid DMSO/DMF for storage > 24 hours.

  • Preferred Solvent: Anhydrous Acetonitrile (

    ) or Dichloromethane ( ).[1] These are non-nucleophilic and non-oxidizing.

  • Protocol: Prepare solutions immediately before use. If you must store for 1-2 days, freeze the solution at -80°C under Argon.

Q3: "I see a new spot on my TLC just below the product spot. It stains active under UV."[1]

Diagnosis: Debromination or Hydrolysis Precursor. [1]

• Scenario A (Light Exposure): If the spot is very close to the product, it might be the debrominated analog (8-methoxyimidazo[1,5-a]pyridine), formed via homolytic cleavage of the C-Br bond under ambient light.[1]

• Scenario B (Moisture): If the spot is much lower (more polar), it is likely the ring-opened amide derivative formed by hydrolysis of the imidazole ring (though this usually requires acid catalysis).[1]

• Validation: Run a mini-workup. If the spot persists after a basic wash (

  ), it is likely the debrominated byproduct (Scenario A).[1]

Part 3: Degradation Mechanism Visualization

The following diagram illustrates the cascade of failure when the molecule is exposed to environmental stressors.

Figure 1: Mechanistic pathways of degradation showing the distinct roles of light (radical formation) and oxygen (oxidative polymerization).[1]

Part 4: Self-Validating Quality Control Protocol

Before committing this material to a high-value synthesis (e.g., Suzuki-Miyaura coupling), perform this 15-minute Check :

• Visual Inspection:

  • Pass: White to pale beige powder.

  • Fail: Dark yellow, orange, or brown; sticky texture.[1]

• Solubility Test:

  • Dissolve 5 mg in 0.5 mL

    .

  • Pass: Clear, colorless solution.[1]

  • Fail: Turbid solution or insoluble black specks (polymers).[1]

• 1H-NMR Validation (The "Integrity Check"):

  • Focus on the Methoxy Singlet (~4.0 ppm) and the Imidazo-H3 proton (~8.0-8.5 ppm) .[1]

  • Warning Sign: Look for a broadening of the methoxy peak or new multiplets in the aromatic region (7.0 - 9.0 ppm) which indicate loss of symmetry or oxidation.

  • Quantitative Purity: Add an internal standard (e.g., 1,3,5-trimethoxybenzene) to confirm the wt% purity is >95%.[1]

References

• General Stability of Imidazo[1,5-a]pyridines

  • Title: Imidazo[1,5-a]pyridine: A Versatile Architecture for Stable N-Heterocyclic Carbenes.[1][2]

  • Source: Journal of the American Chemical Society (ACS).
  • Context: Discusses the electronic nature and stability of the core scaffold.

  • URL:[Link][1]

• Handling of 6-Bromo Derivatives

  • Title: 6-Bromoimidazo[1,5-a]pyridine Technical Data Sheet.[1][3]

  • Source: Frontier Specialty Chemicals / Sigma-Aldrich.
  • Context: Establishes baseline storage (2-8°C, dry)

• Oxidative Degradation Pathways

  • Title: Synthesis of imidazo[1,5-a]pyridines via oxidative cyclization.[1][4][5]

  • Source: Beilstein Journal of Organic Chemistry.
  • Context: Highlights the susceptibility of the ring system to oxidative conditions, implying storage risks in air.

  • URL:[Link][1]

• Photophysical Properties & Light Sensitivity

  • Title: Imidazo[1,5-a]pyridine derivatives: useful, luminescent and versatile scaffolds.[1][6]

  • Source: New Journal of Chemistry (RSC).
  • Context: Details the absorption/emission properties, confirming the need for light protection to prevent photo-excit

  • URL:[Link]

Sources

• 1. BJOC - Synthesis of imidazo[1,5-a]pyridines via cyclocondensation of 2-(aminomethyl)pyridines with electrophilically activated nitroalkanes [beilstein-journals.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. frontierspecialtychemicals.com [frontierspecialtychemicals.com]
• 4. revroum.lew.ro [revroum.lew.ro]
• 5. Imidazo[1,5-a]pyridine synthesis [organic-chemistry.org]
• 6. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Comparing the efficacy of 6-Bromo-8-methoxyimidazo[1,5-a]pyridine with other kinase inhibitors

A Comparative Guide to Efficacy and Experimental Validation

In the landscape of kinase inhibitor discovery, the search for novel scaffolds that offer both potency and selectivity is relentless. Kinases, a ubiquitous class of enzymes that regulate a vast array of cellular processes, are frequently dysregulated in diseases like cancer, neurodegenerative disorders, and inflammatory conditions.[1] This has made them a prime target for therapeutic intervention. While specific data on the kinase inhibitory profile of 6-Bromo-8-methoxyimidazo[1,5-a]pyridine is not extensively documented in publicly available literature, the broader family of imidazopyridines has emerged as a versatile and promising scaffold for the development of potent kinase inhibitors.[2][3]

This guide provides a comparative analysis of the potential efficacy of the imidazo[1,5-a]pyridine scaffold, drawing insights from related imidazopyridine derivatives, against other well-established classes of kinase inhibitors. We will delve into the experimental methodologies required to validate these findings, offering a framework for researchers and drug development professionals to assess the potential of this and similar compounds.

The Kinase Target Landscape of Imidazopyridines

The imidazopyridine core, a fusion of imidazole and pyridine rings, has been shown to interact with a variety of kinases, demonstrating its potential as a privileged scaffold in medicinal chemistry.[4] Different isomers of the imidazopyridine family have shown inhibitory activity against several key kinases implicated in disease:

• Imidazo[1,2-a]pyridines: This well-studied class has yielded inhibitors for a range of kinases including Cyclin-Dependent Kinases (CDKs), Aurora kinases, and FLT3.[4][5] For instance, some derivatives have shown potent inhibition of CDK1 and CDK2, crucial regulators of the cell cycle.[6]

• Imidazo[4,5-b]pyridines: These compounds have been investigated as inhibitors of kinases such as B-Raf.[3]

• Imidazo[4,5-c]pyridines: This subclass has shown potential in targeting Bruton's tyrosine kinase (BTK), a key player in B-cell signaling.[3]

Given the activity of its close relatives, it is plausible that the imidazo[1,5-a]pyridine scaffold, including derivatives like 6-Bromo-8-methoxyimidazo[1,5-a]pyridine, could also exhibit inhibitory activity against one or more of these important kinase families.

Comparative Efficacy: Imidazopyridines vs. Established Kinase Inhibitors

To contextualize the potential of the imidazo[1,5-a]pyridine scaffold, it is essential to compare its hypothetical efficacy with that of known kinase inhibitors. The following table presents a comparative overview of imidazopyridine-based inhibitors against other classes of inhibitors targeting similar kinases.

Kinase Target Family	Representative Imidazopyridine-Based Inhibitor(s) (Scaffold)	Comparator Kinase Inhibitors (Class)	Representative Comparator Drug(s)	Key Therapeutic Areas
FLT3	Imidazo[1,2-a]pyridine derivatives[5]	Type I & II FLT3 Inhibitors	Midostaurin, Gilteritinib, Quizartinib[7][8]	Acute Myeloid Leukemia (AML)[9]
CDKs	Imidazo[1,2-a]pyridine derivatives (e.g., AZ703)[6]	Pan-CDK and Selective CDK2 Inhibitors	Dinaciclib, Roscovitine[10]	Various Cancers[11][12]
Aurora Kinases	Imidazo[1,2-a]pyridine derivatives[5]	Pan-Aurora and Selective Aurora B Inhibitors	Barasertib[13]	Solid tumors and hematologic malignancies[14]
PI3K	Imidazo[1,2-a]pyridine derivatives[4]	PI3Kα and Pan-PI3K Inhibitors	Alpelisib (Piqray), Idelalisib (Zydelig)[15][16][17][18]	Breast Cancer, Hematologic Malignancies[19]
DYRK1A/CLK1	Imidazo[1,2-a]pyridine derivatives	Natural products and synthetic inhibitors	Harmine, TG003[20][21][22][23]	Neurodegenerative diseases, Cancer, Viral infections[24][25][26][27]

Experimental Validation: A Step-by-Step Approach

To rigorously assess the efficacy of a novel compound like 6-Bromo-8-methoxyimidazo[1,5-a]pyridine, a series of well-defined experiments are necessary. The following protocols provide a self-validating system to determine the compound's kinase inhibitory potential and its effects on cellular processes.

Kinase Inhibition Assay (Biochemical)

This initial screen determines the direct inhibitory effect of the compound on the activity of a specific kinase.

Principle: The assay measures the transfer of a phosphate group from ATP to a substrate by the kinase. The amount of product formed (or ATP consumed) is quantified, and the inhibitory effect of the compound is determined by the reduction in this signal. A common method is the ADP-Glo™ Kinase Assay, which measures the amount of ADP produced.

Detailed Protocol:

• Reagent Preparation:

  • Prepare a stock solution of the test compound (e.g., 10 mM in DMSO).

  • Prepare the kinase, substrate, and ATP solutions in the appropriate kinase buffer.

• Kinase Reaction:

  • In a 384-well plate, add 1 µL of the test compound at various concentrations (serially diluted). Include a positive control (a known inhibitor) and a negative control (DMSO vehicle).

  • Add 2 µL of the kinase solution to each well.

  • Incubate at room temperature for 10-30 minutes to allow the compound to bind to the kinase.

  • Initiate the kinase reaction by adding 2 µL of a substrate/ATP mixture.

  • Incubate at room temperature for 60 minutes.[28]

• ADP Detection:

  • Add 5 µL of ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete the remaining ATP.

  • Incubate at room temperature for 40 minutes.

  • Add 10 µL of Kinase Detection Reagent to convert ADP to ATP and generate a luminescent signal.

  • Incubate at room temperature for 30 minutes.

• Data Acquisition and Analysis:

  • Measure the luminescence using a plate reader.

  • Calculate the percent inhibition for each compound concentration relative to the controls.

  • Determine the IC50 value (the concentration of inhibitor required to reduce enzyme activity by 50%) by fitting the data to a dose-response curve.

Workflow for Kinase Inhibition Assay:

Caption: Workflow for a typical biochemical kinase inhibition assay.

Cell Viability Assay (e.g., MTT Assay)

This assay assesses the cytotoxic or cytostatic effects of the compound on cancer cell lines that are dependent on the target kinase.

Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay that measures the reduction of yellow MTT by mitochondrial succinate dehydrogenase in living cells to an insoluble purple formazan product. The amount of formazan produced is directly proportional to the number of viable cells.[2][29][30]

Detailed Protocol:

• Cell Seeding:

  • Seed cells in a 96-well plate at an appropriate density (e.g., 5,000-10,000 cells/well) in 100 µL of culture medium.

  • Incubate for 24 hours at 37°C in a 5% CO2 incubator to allow for cell attachment.

• Compound Treatment:

  • Prepare serial dilutions of the test compound in culture medium.

  • Remove the old medium from the wells and add 100 µL of the medium containing the test compound at various concentrations. Include a vehicle control (DMSO).

  • Incubate for the desired treatment period (e.g., 48 or 72 hours).

• MTT Addition and Incubation:

  • Add 10 µL of MTT solution (5 mg/mL in PBS) to each well.

  • Incubate for 2-4 hours at 37°C until purple formazan crystals are visible under a microscope.[2]

• Formazan Solubilization:

  • Carefully remove the medium containing MTT.

  • Add 100 µL of a solubilization solution (e.g., DMSO or a solution of SDS in HCl) to each well to dissolve the formazan crystals.[31][32]

  • Gently shake the plate for 10-15 minutes to ensure complete solubilization.

• Data Acquisition and Analysis:

  • Measure the absorbance at a wavelength of 570 nm using a microplate reader.

  • Calculate the percentage of cell viability relative to the vehicle-treated control cells.

  • Determine the GI50 (concentration for 50% of maximal inhibition of cell proliferation) or IC50 value from the dose-response curve.

Western Blotting for Pathway Analysis

This technique is used to determine if the kinase inhibitor affects the downstream signaling pathway of the target kinase in cells.

Principle: Western blotting allows for the detection of specific proteins in a complex mixture, such as a cell lysate. By using antibodies that recognize the phosphorylated (active) and total forms of a downstream substrate of the target kinase, one can assess the inhibitory effect of the compound on the signaling pathway.[33][34][35]

Detailed Protocol:

• Cell Treatment and Lysis:

  • Plate cells and treat with the test compound at various concentrations for a specified time.

  • Wash the cells with ice-cold PBS and then lyse them in a suitable lysis buffer containing protease and phosphatase inhibitors.

  • Centrifuge the lysates to pellet cellular debris and collect the supernatant containing the proteins.

• Protein Quantification:

  • Determine the protein concentration of each lysate using a protein assay (e.g., BCA assay).

• SDS-PAGE and Protein Transfer:

  • Denature equal amounts of protein from each sample by boiling in SDS-PAGE sample buffer.

  • Separate the proteins by size using sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

  • Transfer the separated proteins from the gel to a membrane (e.g., nitrocellulose or PVDF).

• Immunoblotting:

  • Block the membrane with a blocking buffer (e.g., 5% non-fat dry milk or BSA in TBST) to prevent non-specific antibody binding.[36]

  • Incubate the membrane with a primary antibody specific for the phosphorylated form of the downstream target protein overnight at 4°C.

  • Wash the membrane to remove unbound primary antibody.

  • Incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody that recognizes the primary antibody.

  • Wash the membrane again to remove unbound secondary antibody.

• Detection:

  • Add an enhanced chemiluminescence (ECL) substrate to the membrane.

  • Detect the chemiluminescent signal using an imaging system.

• Stripping and Re-probing:

  • To normalize for protein loading, the membrane can be stripped of the antibodies and re-probed with a primary antibody against the total form of the target protein or a housekeeping protein (e.g., β-actin or GAPDH).

Signaling Pathway Visualization (Example: FLT3 Signaling):

Caption: A simplified representation of the FLT3 signaling pathway.

Conclusion and Future Directions

The imidazo[1,5-a]pyridine scaffold represents a promising starting point for the development of novel kinase inhibitors. While direct evidence for the efficacy of 6-Bromo-8-methoxyimidazo[1,5-a]pyridine is yet to be established, the broader imidazopyridine family has demonstrated significant potential in targeting a range of clinically relevant kinases. The experimental framework outlined in this guide provides a robust methodology for evaluating the efficacy of this and other novel compounds.

Future research should focus on synthesizing and screening a library of imidazo[1,5-a]pyridine derivatives to establish a clear structure-activity relationship (SAR). Further optimization of lead compounds for improved potency, selectivity, and pharmacokinetic properties will be crucial for their translation into viable therapeutic candidates. The systematic approach of biochemical screening, cellular assays, and pathway analysis will be instrumental in unlocking the full therapeutic potential of the imidazo[1,5-a]pyridine scaffold in the ongoing quest for more effective and targeted therapies.

References

• Efficacy and safety of FLT3 inhibitors in the treatment of AML: A review of clinical d
• MTT Assay Protocol for Cell Viability and Prolifer
• MTT assay protocol. (n.d.). Abcam.
• Drug Discovery of Host CLK1 Inhibitors for Influenza Tre
• Targeted Therapy Drugs for Acute Myeloid Leukemia (AML). (2025). American Cancer Society.
• CyQUANT MTT Cell Proliferation Assay Kit Protocol. (n.d.). Thermo Fisher Scientific - US.
• Novel potent and selective inhibitors targeting FLT3 for AML therapy. (2025).
• Which Inhibitor Should Be Used to Treat FLT3-Positive AML? (n.d.). ASH Clinical News.
• Detailed protocol for MTT Cell Viability and Prolifer
• Cell Viability Assays. (2013). NCBI Bookshelf.
• As safety signals mount, FDA aims to crack down on PI3K blood cancer nods. (2022). FiercePharma.
• A Review of FLT3 Kinase Inhibitors in AML. (2023). Cureus.
• A patent review of anticancer CDK2 inhibitors (2017–present). (2022). Taylor & Francis Online.
• Recent Development of CDK2 Inhibitors as Anticancer Drugs: An Upd
• Cyclin Dependent Kinase 2 (CDK2) Inhibitors in Oncology Clinical Trials: A Review. (2025). J Immunother Precis Oncol.
• Cyclin Dependent Kinase 2 (CDK2) Inhibitors in Oncology Clinical Trials: A Review. (2025). PubMed.
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A Comparative Guide to the Structure-Activity Relationships of Imidazo[1,5-a]pyridine Analogs: A Framework for Exploring the 6-Bromo-8-methoxy Scaffold

This guide provides a comprehensive analysis of the structure-activity relationships (SAR) within the imidazopyridine class of heterocyclic compounds. While direct, extensive SAR literature on 6-Bromo-8-methoxyimidazo[1,5-a]pyridine analogs is nascent, this document synthesizes findings from closely related imidazo[1,5-a]pyridine and imidazo[1,2-a]pyridine series. By examining the impact of structural modifications on diverse biological targets—from kinases to central nervous system receptors—we establish a predictive framework to guide the rational design and optimization of novel 6-Bromo-8-methoxyimidazo[1,5-a]pyridine derivatives as potential therapeutic agents.

The Imidazo[1,5-a]pyridine Core: A Scaffold of Therapeutic Promise

The imidazopyridine nucleus is a privileged heterocyclic scaffold found in numerous biologically active molecules and marketed drugs.[1] Its rigid, planar structure and rich electronic properties make it an ideal foundation for developing ligands that can interact with a variety of biological targets with high affinity and specificity. The imidazo[1,5-a]pyridine isomer, in particular, has garnered significant interest for its role in compounds targeting cancer and central nervous system disorders.[2][3]

The specific scaffold of interest, 6-Bromo-8-methoxyimidazo[1,5-a]pyridine , presents two key functional groups that are critical for SAR exploration:

• The 6-Bromo Group: The bromine atom at the C6 position serves multiple roles. It can act as a key binding contact within a protein's active site through halogen bonding. Its steric bulk can enforce a specific conformation favorable for activity. Furthermore, it provides a crucial synthetic handle for late-stage functionalization via cross-coupling reactions (e.g., Suzuki, Sonogashira, Buchwald-Hartwig), enabling the rapid generation of diverse analog libraries.

• The 8-Methoxy Group: The electron-donating methoxy group at the C8 position significantly modulates the electronic landscape of the heterocyclic system. This can influence the pKa of the nitrogen atoms, affecting solubility and protein-ligand interactions. It can also serve as a hydrogen bond acceptor and its metabolic stability is a key consideration in drug design.

This guide will dissect the known SAR of related imidazopyridine cores to inform the strategic modification of the 6-Bromo-8-methoxyimidazo[1,5-a]pyridine scaffold.

Synthetic Strategies for Imidazopyridine Scaffolds

The construction of the imidazopyridine core can be achieved through various synthetic routes. A common and versatile approach involves the cyclization of an appropriate aminopyridine precursor.

General Synthetic Workflow

The synthesis of substituted imidazo[1,2-a]pyridines, a closely related and well-documented scaffold, often begins with a substituted 2-aminopyridine.[4][5] This precursor undergoes cyclization with a reagent like ethyl 3-bromopyruvate to form the fused bicyclic system. Subsequent modifications, such as hydrolysis of an ester and amidation, followed by a Suzuki-Miyaura cross-coupling at a halogenated position (like the 8-bromo position), allow for the introduction of diverse substituents.[5] This general strategy is adaptable for the synthesis of the target imidazo[1,5-a]pyridine scaffold.

Caption: Generalized synthetic workflow for substituted imidazopyridine analogs.

Comparative SAR Analysis of Imidazopyridine Analogs

By examining SAR data from different therapeutic areas, we can identify patterns of substitution that confer potency and selectivity.

Imidazopyridines as Kinase Inhibitors

The imidazo[1,2-a]pyridine scaffold has proven to be a fertile ground for the development of potent kinase inhibitors, particularly against PI3Kα and Salt-Inducible Kinases (SIKs).[5][6]

Key Insights for the 6-Bromo-8-methoxy Scaffold:

• 2-Position: This position is critical for potency. Attaching carboxamide moieties with various amines, such as morpholine or piperazine, has been shown to be highly effective.[5] For the target scaffold, exploring a library of amides at the C2 position would be a primary objective.

• 6-Position: In studies on SIK inhibitors, substitutions on a phenyl ring attached to the core were crucial for tuning isoform selectivity.[6] This suggests that modifying the 6-bromo position on our target scaffold through cross-coupling could be a powerful strategy to achieve selectivity against different kinase isoforms.

• 8-Position: The 8-bromo position in many imidazo[1,2-a]pyridine inhibitors serves as the key attachment point for diversity, often via Suzuki coupling.[5] In our scaffold, the 8-methoxy group is fixed, placing greater emphasis on modifications at other positions like C1, C3, and C7.

Table 1: SAR of Imidazo[1,2-a]pyridine Analogs as PI3Kα Inhibitors

Compound ID	2-Position Substitution	6-Position Substitution	8-Position Substitution (via Suzuki)	PI3Kα IC50 (nM)	Reference
14a	Morpholino-methanone	Methyl	Bromo (precursor)	>10000	[5]
35	Morpholino-methanone	Methyl	4-(Trifluoromethyl)phenyl	150	[5]

| 14g | (3-Morpholinopropyl)carboxamide | Chloro | Bromo (precursor) | >10000 |[4] |

This data is adapted from studies on the imidazo[1,2-a]pyridine scaffold to illustrate SAR principles.

Imidazopyridines as CNS-Active Agents

Imidazopyridine derivatives have been successfully developed as ligands for central nervous system targets, including agents for imaging β-amyloid (Aβ) plaques in Alzheimer's disease and as 5-HT₄ receptor partial agonists for cognitive enhancement.[3][7][8]

Key Insights for the 6-Bromo-8-methoxy Scaffold:

• Aβ Plaque Ligands: For high-affinity binding to Aβ aggregates, a 2-(4'-dimethylaminophenyl) group on the imidazo[1,2-a]pyridine core was found to be a critical structural component.[7] Halogenation at the 6-position (iodo or bromo) was well-tolerated and maintained high binding affinity.[7][8] This strongly supports the utility of the 6-bromo substituent in our target scaffold for developing CNS-active compounds.

• 5-HT₄ Receptor Agonists: SAR studies on imidazo[1,5-a]pyridine derivatives revealed that specific amide side chains are crucial for achieving potent and selective partial agonism at the 5-HT₄ receptor.[3] An optimized lead compound from this series demonstrated efficacy in animal models of cognition, highlighting the potential of this scaffold for treating cognitive disorders.[3]

Table 2: Binding Affinities of Imidazo[1,2-a]pyridines for β-Amyloid Aggregates

Compound ID	2-Position Substitution	6-Position Substitution	Binding Affinity (Ki, nM)	Reference
IMPY (16)	2-(4'-Dimethylaminophenyl)	Iodo	15.0	[7][8]

| 17 | 2-(4'-Dimethylaminophenyl) | Bromo | 10.3 |[7] |

This data highlights the importance of the 2-aryl group and the tolerance of 6-halogen substitution.

Imidazopyridines as Antiproliferative Agents

Hybrid molecules combining the imidazo[1,5-a]pyridine core with a benzimidazole moiety have been synthesized and shown to possess significant cytotoxic activity against a broad panel of human tumor cell lines.[2]

Mechanism of Action: These hybrid compounds were found to act as dual inhibitors, targeting both tubulin polymerization and the critical PI3K/Akt signaling pathway.[2] This multi-targeted approach can be a highly effective strategy in cancer therapy. The compounds induced G2/M phase cell cycle arrest and apoptosis.[2]

Key Insights for the 6-Bromo-8-methoxy Scaffold: The success of these hybrid structures suggests that linking our core scaffold to other pharmacophores via a flexible or rigid linker could yield potent antiproliferative agents. The 6-bromo position would be an ideal attachment point for such modifications.

Experimental Protocols: A Self-Validating System

To ensure the trustworthiness and reproducibility of SAR data, standardized and validated experimental protocols are essential. Below is a representative protocol for a key assay used to characterize compounds in this class.

Protocol: In Vitro Tubulin Polymerization Assay

This assay is crucial for determining if a compound's cytotoxic effects are mediated through the inhibition of microtubule assembly.

Causality: Microtubules are essential for cell division (mitosis). Compounds that inhibit their formation (polymerization) can arrest the cell cycle and induce apoptosis, making them effective anticancer agents.

Step-by-Step Methodology:

• Reagent Preparation: Reconstitute lyophilized bovine brain tubulin in a general tubulin buffer (e.g., 80 mM PIPES, 2.0 mM MgCl₂, 0.5 mM EGTA, pH 6.9) to a final concentration of 2 mg/mL.

• Compound Preparation: Prepare a 10 mM stock solution of the test analog (e.g., a 6-Bromo-8-methoxyimidazo[1,5-a]pyridine derivative) in DMSO. Create serial dilutions to achieve the desired final assay concentrations.

• Assay Setup: In a 96-well plate, add the tubulin solution to wells containing either the test compound, a positive control (e.g., Paclitaxel for polymerization promotion, Nocodazole for inhibition), or a vehicle control (DMSO).

• Initiation of Polymerization: Initiate the polymerization reaction by adding GTP to a final concentration of 1.0 mM and transferring the plate to a spectrophotometer pre-warmed to 37°C.

• Data Acquisition: Measure the change in absorbance (optical density) at 340 nm every minute for 60 minutes. An increase in absorbance indicates tubulin polymerization.

• Data Analysis: Plot absorbance versus time. Calculate the IC₅₀ value for inhibitory compounds, which represents the concentration required to inhibit tubulin polymerization by 50% compared to the vehicle control.

Caption: Experimental workflow for an in vitro tubulin polymerization assay.

Conclusion and Future Directions

The imidazopyridine scaffold is a versatile and highly druggable platform. While direct SAR studies on 6-Bromo-8-methoxyimidazo[1,5-a]pyridine are limited, analysis of related structures provides a clear and logical path forward for its development.

Key Takeaways:

• Position 2: Is a hotspot for introducing diversity, particularly with amide functionalities, to modulate potency and pharmacokinetic properties.

• Position 6: The bromo substituent is well-tolerated in CNS-active agents and provides an essential synthetic handle for creating novel analogs via cross-coupling to tune selectivity (e.g., for kinases) or to create hybrid molecules.

• Dual-Targeting: The scaffold is amenable to the design of multi-targeted agents, such as the dual tubulin and PI3K inhibitors, which is a promising strategy for cancer therapy.[2]

Future research should focus on a systematic exploration of substitutions around the 6-Bromo-8-methoxyimidazo[1,5-a]pyridine core. Priority should be given to generating a library of C2-amide analogs and using the C6-bromo position to install a diverse range of aryl and heteroaryl groups. The resulting compounds should be screened across multiple target classes, including kinases, CNS receptors, and in broad antiproliferative assays, to unlock the full therapeutic potential of this promising chemical scaffold.

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A Researcher's Guide to Validating the Mechanism of Action of Novel Imidazo[1,5-a]pyridine Analogs: A Comparative Approach Featuring 6-Bromo-8-methoxyimidazo[1,5-a]pyridine

The imidazo[1,5-a]pyridine scaffold is a privileged structure in medicinal chemistry, forming the core of numerous compounds with diverse biological activities, including potent antitumor properties.[1][2] When a novel analog such as 6-Bromo-8-methoxyimidazo[1,5-a]pyridine emerges from a synthesis campaign, the critical next step is to rigorously validate its mechanism of action (MoA). This guide provides a comprehensive, technically-grounded framework for elucidating the MoA, using the hypothetical premise that our compound of interest is an inhibitor of the PI3K/Akt signaling pathway—a common target for this class of molecules.[3][4]

This guide is designed for researchers at the forefront of drug discovery. It eschews a simple checklist in favor of a logical, causality-driven workflow. Each experimental phase is designed to build upon the last, creating a self-validating system that ensures scientific integrity. We will compare our lead compound's performance with established inhibitors to provide a clear, objective assessment of its potential.

Phase 1: Foundational Target Identification and Biochemical Validation

The initial phase aims to answer the fundamental question: Does our compound directly interact with and inhibit its putative target? We begin with computational predictions and move swiftly to direct biochemical verification.

1.1. In Silico Target Prediction: Generating a Testable Hypothesis

Before committing to extensive wet-lab experiments, computational methods can efficiently screen for potential biological targets. A virtual target screening (VTS) workflow can dock the structure of 6-Bromo-8-methoxyimidazo[1,5-a]pyridine against a large library of protein structures, particularly known kinases.[5] This approach provides a ranked list of potential targets based on binding affinity scores, allowing us to refine our hypothesis. For this guide, we will assume VTS identifies a high affinity for the p110α subunit of Phosphoinositide 3-kinase (PI3Kα).

1.2. Biochemical Kinase Assay: The First Experimental Proof

The primary and most crucial step is to determine if 6-Bromo-8-methoxyimidazo[1,5-a]pyridine can inhibit the enzymatic activity of our top predicted target, PI3Kα, in a cell-free system. This provides the cleanest assessment of direct target engagement.

Causality Behind the Choice: A biochemical assay isolates the target enzyme from the complexities of a cellular environment. A positive result here strongly indicates a direct interaction between the compound and the kinase, rather than an indirect effect on a downstream component.

We will compare its activity against a well-characterized, potent, and selective PI3Kα inhibitor, such as Alpelisib (BYL719) , which will serve as our positive control and primary comparator. An inactive analog of our lead compound, if available, should be used as a negative control to rule out non-specific effects.

Experimental Protocol: In Vitro PI3Kα Activity Assay (Luminescence-Based)

• Reagents: Recombinant human PI3Kα, PIP2 substrate, ATP, Kinase-Glo® Luminescence Kit, Alpelisib, and 6-Bromo-8-methoxyimidazo[1,5-a]pyridine.

• Procedure:

  • Prepare a serial dilution of the test compounds (e.g., from 100 µM to 1 nM) in DMSO.

  • In a 384-well plate, add the PI3Kα enzyme to a kinase buffer.

  • Add the serially diluted compounds and incubate for 15 minutes at room temperature to allow for binding.

  • Initiate the kinase reaction by adding a mixture of ATP and the PIP2 substrate.

  • Allow the reaction to proceed for 60 minutes at room temperature.

  • Terminate the reaction and measure the remaining ATP by adding the Kinase-Glo® reagent.

  • Measure luminescence using a plate reader. The signal is inversely proportional to kinase activity.

• Data Analysis: Convert luminescence readings to percent inhibition relative to DMSO (vehicle) controls. Plot the percent inhibition against the log of the inhibitor concentration and fit the data to a four-parameter logistic equation to determine the IC50 value (the concentration required to inhibit 50% of the enzyme's activity).

Table 1: Comparative Biochemical Potency

Compound	Target	IC50 (nM) [Hypothetical Data]
6-Bromo-8-methoxyimidazo[1,5-a]pyridine	PI3Kα	150
Alpelisib (BYL719)	PI3Kα	5
Inactive Structural Analog	PI3Kα	> 100,000

This initial data suggests our compound is a direct inhibitor of PI3Kα, albeit less potent than the clinical-grade comparator, Alpelisib.

Phase 2: Cellular Target Engagement and Pathway Analysis

Having established biochemical activity, we must now validate that our compound can enter a cell, engage its target, and modulate the intended signaling pathway.

2.1. Western Blot for Pathway Modulation

The PI3K/Akt pathway is a well-defined signaling cascade. Inhibition of PI3K should lead to a decrease in the phosphorylation of its downstream effector, Akt.

Causality Behind the Choice: This experiment directly links target inhibition to a cellular outcome. It confirms that the compound is cell-permeable and can inhibit the kinase in its native environment, leading to the expected downstream effect. This is a critical step in validating the MoA beyond a simple enzyme assay.

Experimental Protocol: Western Blot for p-Akt Levels

• Cell Culture: Seed a cancer cell line with a known active PI3K pathway (e.g., MCF-7 breast cancer cells) and allow them to adhere overnight.

• Treatment: Treat the cells with increasing concentrations of 6-Bromo-8-methoxyimidazo[1,5-a]pyridine and Alpelisib for 2-4 hours. Include a DMSO vehicle control.

• Lysis: Lyse the cells and quantify the total protein concentration.

• Electrophoresis & Transfer: Separate protein lysates by SDS-PAGE and transfer to a PVDF membrane.

• Immunoblotting: Probe the membrane with primary antibodies against phosphorylated Akt (p-Akt Ser473) and total Akt. A loading control like β-actin is essential.

• Detection: Use HRP-conjugated secondary antibodies and an ECL substrate to visualize the bands.

• Analysis: Quantify band intensity using densitometry. Normalize p-Akt levels to total Akt levels.

Diagram 1: PI3K/Akt Signaling Pathway and Point of Inhibition

Caption: Inhibition of PI3K blocks the conversion of PIP2 to PIP3.

2.2. Cellular Thermal Shift Assay (CETSA): Confirming Target Engagement

CETSA provides direct evidence of a compound binding to its target protein within intact cells. The principle is that a ligand-bound protein is stabilized against thermal denaturation.

Causality Behind the Choice: While Western blotting shows the consequence of inhibition, CETSA demonstrates the physical interaction. This orthogonal assay provides robust confirmation that the observed pathway modulation is due to direct binding to PI3Kα.

Table 2: Comparative Cellular Performance [Hypothetical Data]

Compound	Effect on p-Akt (IC50, nM)	CETSA Thermal Shift (°C)	Cell Viability (GI50, µM)
6-Bromo-8-methoxyimidazo[1,5-a]pyridine	500	+3.5 at 10 µM	5.2
Alpelisib (BYL719)	25	+5.0 at 1 µM	0.8

The cellular data corroborates our biochemical findings. Our compound inhibits the PI3K pathway and reduces cell viability, but with lower potency than Alpelisib. The positive thermal shift in the CETSA experiment provides strong evidence of target engagement in a cellular context.

Phase 3: Defining Selectivity and Comparing Alternatives

A critical aspect of any drug development candidate is its selectivity. Inhibition of off-target kinases can lead to toxicity or unexpected side effects.

3.1. Kinome Profiling: Assessing Selectivity

To understand the selectivity profile, the compound should be screened against a broad panel of human kinases (kinome screening). This is typically performed by specialized contract research organizations.

Causality Behind the Choice: A highly selective compound is more likely to have a clean safety profile. This experiment directly addresses the question of off-target effects and helps to differentiate our compound from pan-kinase inhibitors or those with known liabilities.

Diagram 2: Experimental Workflow for MoA Validation

Caption: A sequential workflow for validating a kinase inhibitor MoA.

3.2. Comparison with Alternative Inhibitors

To place the performance of 6-Bromo-8-methoxyimidazo[1,5-a]pyridine in context, we must compare it not only to a highly selective PI3Kα inhibitor but also to other relevant compounds.

• Pictilisib (GDC-0941): A potent pan-Class I PI3K inhibitor. Comparing our compound to Pictilisib would reveal the importance of isoform selectivity for the observed cellular phenotype.

• Everolimus (RAD001): An mTOR inhibitor. As mTOR is a key downstream component of the PI3K/Akt pathway, comparing our compound to an mTOR inhibitor can help dissect the specific contributions of PI3K inhibition versus downstream pathway blockade.

Table 3: Comparison Guide of PI3K/Akt Pathway Inhibitors

Feature	6-Bromo-8-methoxyimidazo[1,5-a]pyridine	Alpelisib (PI3Kα selective)	Pictilisib (Pan-PI3K)	Everolimus (mTOR)
Primary Target(s)	PI3Kα (Hypothesized)	PI3Kα	PI3Kα, β, δ, γ	mTORC1
Biochemical IC50 (PI3Kα)	Moderate (e.g., 150 nM)	High (e.g., 5 nM)	High (e.g., 3 nM)	Inactive
Cellular p-Akt Inhibition	Yes	Yes	Yes	No (or indirect)
Cellular p-S6K Inhibition	Yes	Yes	Yes	Yes
Selectivity Profile	To be determined	High for PI3Kα	Broad across Class I	High for mTOR
Key Advantage	Novel Scaffold	Proven clinical efficacy	Broad pathway blockade	Downstream target

Conclusion

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A Comparative In Vivo Validation Guide for 6-Bromo-8-methoxyimidazo[1,5-a]pyridine: A Putative GABAA Receptor Modulator

Prepared by: Senior Application Scientist, Neuropharmacology Division

This guide provides a comprehensive framework for the in vivo validation of 6-Bromo-8-methoxyimidazo[1,5-a]pyridine , a novel compound from a chemical class known for interacting with the central nervous system. Given its structural similarity to established imidazopyridine derivatives, its primary hypothesized mechanism of action is as a positive allosteric modulator (PAM) of the γ-aminobutyric acid type A (GABA-A) receptor.[1][2][3]

The objective of this document is to outline a logical, multi-tiered experimental plan to characterize its sedative-hypnotic profile in established animal models. To provide a robust and context-rich assessment, its performance will be benchmarked against three strategic reference compounds, each selected for its distinct GABA-A receptor subtype selectivity and known clinical or preclinical profile.

Mechanistic Rationale and Comparator Selection

The GABA-A receptor is a pentameric ligand-gated ion channel and the primary site of fast synaptic inhibition in the brain. The therapeutic and side-effect profiles of PAMs that bind to the benzodiazepine site are largely dictated by their functional selectivity for different α (alpha) subunits.[4]

• α1 Subunit: Primarily mediates sedative and hypnotic effects.[5][6]

• α2/α3 Subunits: Largely associated with anxiolytic and muscle-relaxant properties.

• α5 Subunit: Implicated in cognitive processes, such as learning and memory.[7]

Understanding this functional differentiation is critical. A compound's activity across these subunits will determine its potential as a hypnotic, anxiolytic, or amnestic agent. Our validation workflow is designed to dissect these potential effects.

Figure 1: Hypothesized mechanism and comparator compound selectivity at GABA-A receptor α subunits.

Comparator Compounds:

• Zolpidem (α1-Selective Agonist): The archetypal imidazopyridine hypnotic. It exhibits high affinity and efficacy at α1-containing GABA-A receptors, with lower affinity for α2 and α3, and virtually no activity at α5 subunits.[6][8] It serves as the primary benchmark for sedative-hypnotic activity.

• Eszopiclone (Broad-Spectrum Agonist): A non-benzodiazepine hypnotic that, unlike zolpidem, shows significant activity at GABA-A receptors containing α1, α2, α3, and α5 subunits.[8] This broader profile allows for a comparison of effects on sleep architecture and potential side effects.[9][10][11]

• L-838,417 (α1-Sparing Partial Agonist): A valuable research tool that is functionally inert at the α1 subtype but acts as a partial agonist at α2, α3, and α5 subtypes.[5] This compound is non-sedating and is used to validate whether a test compound possesses anxiolytic properties independent of sedation.[12][13]

In Vivo Experimental Validation Workflow

The validation process follows a tiered approach, moving from broad screening assays to more definitive and complex physiological measurements. This ensures an efficient use of resources while building a comprehensive pharmacological profile.

Figure 2: Tiered experimental workflow for in vivo validation.

Experimental Protocols & Data Interpretation

All experiments should be conducted using male NMRI mice or Wistar rats, with appropriate acclimatization periods.[14] Test compounds, comparators, and vehicle should be administered intraperitoneally (i.p.) unless otherwise specified.

Protocol 1: Thiopental-Induced Sleep Potentiation

• Rationale: This is a primary screening method to determine if a compound possesses sedative-hypnotic properties by assessing its ability to potentiate the effects of a sub-hypnotic dose of a barbiturate like thiopental or pentobarbital.[15][16]

• Methodology:

  • Acclimatize male NMRI mice (20-25g) for at least 30 minutes in individual observation cages.[14]

  • Administer the test compound, comparator (e.g., Diazepam 2 mg/kg), or vehicle i.p. to different groups of animals (n=7-8 per group).[16]

  • After a 30-minute pretreatment period, administer a sub-hypnotic dose of Thiopental Sodium (e.g., 20-32 mg/kg, i.p.).[15][16]

  • Immediately observe the animals for the loss of the righting reflex (the inability of the mouse to right itself within 30 seconds when placed on its back).

  • Record two key parameters:

    • Sleep Latency: Time from thiopental injection to the loss of the righting reflex.

    • Sleep Duration: Time from the loss to the spontaneous recovery of the righting reflex.

• Expected Outcome: A compound with hypnotic activity will significantly decrease sleep latency and increase sleep duration compared to the vehicle group.

Protocol 2: Spontaneous Locomotor Activity (Open Field Test)

• Rationale: To quantify the sedative or hypoactive effect of a compound by measuring the reduction in spontaneous movement in a novel environment.[17][18]

• Methodology:

  • Use an automated activity monitoring system (Actophotometer) or an open field arena (e.g., 40x40 cm) with video tracking software.

  • Administer the test compound, comparators, or vehicle i.p. (n=8-10 per group).

  • After 30 minutes, place each animal individually into the center of the arena.

  • Record locomotor activity (e.g., total distance traveled, number of line crossings) for a set period (e.g., 10-30 minutes).

• Expected Outcome: Sedative compounds like Zolpidem will cause a dose-dependent decrease in locomotor activity.[19] This test helps establish the dose range at which central depressant effects manifest.

Protocol 3: Rotarod Test for Motor Coordination

• Rationale: This is a critical assay to distinguish between desired sedation and undesirable motor impairment (ataxia).[19] A good hypnotic should induce sleep at doses that do not significantly impair motor coordination.

• Methodology:

  • Train mice on a rotarod apparatus (accelerating from 4 to 40 RPM over 5 minutes) for 2-3 days until they can consistently remain on the rod for a baseline period (e.g., 180-300 seconds).

  • On the test day, record a pre-treatment baseline performance for each animal.

  • Administer the test compound, comparators, or vehicle i.p.

  • At peak effect time (e.g., 30 minutes post-injection), place the animals back on the rotarod and record the latency to fall.

• Expected Outcome: Compounds with significant motor-impairing side effects will cause a sharp, dose-dependent decrease in the time animals can remain on the rod. An ideal hypnotic profile would show significant effects in Protocols 1 & 2 at doses that have minimal impact in this test. L-838,417 is known to be non-sedating and does not produce sedation as measured by the mouse rotarod test.

Protocol 4: EEG/EMG Analysis of Sleep Architecture

• Rationale: The gold standard for evaluating a hypnotic's quality. This method allows for precise measurement of time spent in different sleep stages: Wakefulness, Non-Rapid Eye Movement (NREM) sleep, and Rapid Eye Movement (REM) sleep.[9][17]

• Methodology:

  • Animals (typically rats or guinea pigs) are surgically implanted with cortical EEG and nuchal EMG electrodes and allowed to recover fully.

  • After recovery, animals are habituated to the recording chamber and tether system.

  • On test days, baseline sleep is recorded for several hours.

  • The test compound, comparators, or vehicle are administered, and recording continues for at least 4-6 hours.

  • Sleep stages are scored manually or with automated software based on EEG frequency/amplitude and EMG tone.

• Expected Outcome: Different hypnotics alter sleep architecture distinctively. For example, studies comparing Eszopiclone and Zolpidem show that at 3 mg/kg, Eszopiclone produces a greater increase in NREM sleep than Zolpidem and significantly increases the latency to REM sleep.[9] Zolpidem (3 mg/kg) also significantly increases NREM sleep compared to vehicle.[9] These are key comparative data points.

Comparative Data Presentation

The following tables present hypothetical but literature-informed data to illustrate how the performance of 6-Bromo-8-methoxyimidazo[1,5-a]pyridine ("Test Compound") would be compared against the selected reference agents.

Table 1: Comparative Sedative-Hypnotic Effects (Mouse Model)

Compound	Dose (mg/kg, i.p.)	Sleep Latency (min)	Total Sleep Duration (min)
Vehicle	-	12.5 ± 1.8	18.2 ± 3.5
Test Compound	1.0	8.1 ± 1.1*	45.7 ± 5.2*
	3.0	4.2 ± 0.9**	88.3 ± 9.1**
Zolpidem	1.0	9.5 ± 1.5	35.1 ± 4.8*
	3.0	5.1 ± 1.0**	75.4 ± 8.0**
Eszopiclone	1.0	7.9 ± 1.2*	52.6 ± 6.3**
	3.0	3.8 ± 0.7**	95.2 ± 10.4**
L-838,417	10.0	11.8 ± 2.0	20.1 ± 4.1

*Data are Mean ± SEM. *p<0.05, *p<0.01 vs. Vehicle. Data are illustrative, based on relative potencies from published studies.

Table 2: Comparative Motor Coordination Effects (Mouse Rotarod Test)

Compound	Dose (mg/kg, i.p.)	Latency to Fall (seconds)
Vehicle	-	285 ± 15
Test Compound	1.0	275 ± 18
	3.0	220 ± 25*
	10.0	95 ± 19**
Zolpidem	3.0	235 ± 22*
	10.0	110 ± 21**
Eszopiclone	3.0	205 ± 28**
L-838,417	10.0	280 ± 12

*Data are Mean ± SEM. *p<0.05, *p<0.01 vs. Vehicle. Illustrates the dose-dependent impairment of motor function.

Table 3: Comparative Effects on Sleep Architecture (Rat EEG/EMG Model, 2h post-dose)

Compound	Dose (mg/kg, i.p.)	% Time in NREM Sleep	% Time in Wakefulness	Latency to REM Sleep (min)
Vehicle	-	45.2 ± 3.1	50.1 ± 3.5	25.6 ± 4.2
Test Compound	3.0	68.5 ± 4.5**	28.3 ± 4.1**	45.1 ± 5.9*
Zolpidem	3.0	62.1 ± 3.9**[9]	35.2 ± 3.8**[9]	28.9 ± 4.8
Eszopiclone	3.0	72.4 ± 4.2**[9]	25.5 ± 4.0**[9]	50.3 ± 6.1**[9]

*Data are Mean ± SEM. p<0.05, **p<0.01 vs. Vehicle. Comparator data informed by published findings.[9]

Conclusion and Future Directions

This guide outlines a robust, comparative workflow for the initial in vivo characterization of 6-Bromo-8-methoxyimidazo[1,5-a]pyridine. By benchmarking against compounds with known GABA-A receptor subtype selectivity, this approach allows for a nuanced interpretation of the test agent's pharmacological profile.

Based on the hypothetical data presented, the "Test Compound" demonstrates a strong hypnotic profile, comparable to or slightly more potent than Zolpidem, with a significant impact on NREM sleep consolidation similar to Eszopiclone. The moderate effect on the rotarod at a therapeutic dose (3 mg/kg) suggests a favorable therapeutic window, but ataxia at higher doses (10 mg/kg) warrants further investigation. The lack of effect from L-838,417 in hypnotic assays confirms the validity of these models for detecting α1-mediated sedation.

Subsequent studies should include:

• Pharmacokinetic Profiling: To correlate plasma and brain concentrations with behavioral effects.

• Anxiety Models: Using paradigms like the Elevated Plus Maze or Light-Dark Box to determine if the compound has an anxiolytic profile, particularly in comparison to L-838,417.[18]

• Receptor Occupancy Studies: To confirm target engagement in the brain.[20]

• Memory and Cognition Assays: To assess potential α5-mediated side effects.

This structured validation pathway provides the necessary data to build a comprehensive preclinical package, enabling an informed decision on the continued development of 6-Bromo-8-methoxyimidazo[1,5-a]pyridine as a potential therapeutic agent.

References

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• Syed, A. (2015). Preclinical screening methods of Sedative and hypnotics. Slideshare. [Link]

• Wang, Y., et al. (2019). In Silico Screening of Novel α1-GABAA Receptor PAMs towards Schizophrenia Based on Combined Modeling Studies of Imidazo [1,2-a]-Pyridines. International Journal of Molecular Sciences, 20(15), 3783. [Link]

• Varela, C., & Wilson, M. A. (2022). Eszopiclone and Zolpidem Produce Opposite Effects on Hippocampal Ripple Density. Frontiers in Pharmacology, 12, 792148. [Link]

• Varela, C., & Wilson, M. A. (2022). Eszopiclone and Zolpidem Produce Opposite Effects on Hippocampal Ripple Density. Frontiers in Pharmacology, 12. [Link]

• Dias, R., et al. (2005). Evidence for a Significant Role of α3-Containing GABAA Receptors in Mediating the Anxiolytic Effects of Benzodiazepines. Journal of Neuroscience, 25(45), 10428-10436. [Link]

• McKernan, R. M., et al. (2000). Sedative but not anxiolytic properties of benzodiazepines are mediated by the GABA(A) receptor alpha1 subtype. Nature Neuroscience, 3(6), 587-592. [Link]

• Varela, C., & Wilson, M. A. (2022). Eszopiclone and Zolpidem Produce Opposite Effects on Hippocampal Ripple Density. Frontiers in Pharmacology. [Link]

• Varlinskaya, E. I., & Spear, L. P. (2014). Anxiolytic effects of the GABAA receptor partial agonist, L-838,417: Impact of age, test context familiarity, and stress. Pharmacology Biochemistry and Behavior, 124, 415-423. [Link]

• Varagic, Z., et al. (2013). Synthesis of New GABAA Receptor Modulator with Pyrazolo[1,5-a]quinazoline (PQ) Scaffold. Molecules, 18(9), 10428-10449. [Link]

• Tikhonova, T. A., et al. (2020). Development of 1,3-Thiazole Analogues of Imidazopyridines as Potent Positive Allosteric Modulators of GABAA Receptors. Bioorganic Chemistry, 94, 103334. [Link]

• Shtrygol, S., et al. (2020). Sedative but not anxiolytic properties of benzodiazepines are mediated by the GABA(A) receptor alpha1 subtype. Discovery Scientific Society. [Link]

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• Hofmann, M. E., et al. (2013). Assessment of the effects of NS11394 and L-838417, α2/3 subunit-selective GABAA receptor-positive allosteric modulators, in tests for pain, anxiety, memory and motor function. Neuropharmacology, 71, 100-111. [Link]

• Al-Bari, M. A. A., et al. (2024). Assessment of Sedative Activity of Lonicerin: In Vivo Approach With Pharmacokinetics and Molecular Docking. Journal of Experimental and Basic Medical Sciences. [Link]

• S, S., et al. (2022). A Study on Sedative and Hypnotic Activity of Fresh Fruit Juice of Actinidia deliciosa in Experimental Mice. International Journal of Pharmaceutical Sciences Review and Research, 74(2), 118-121. [Link]

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• Chambers, M. S., et al. (2005). Imidazo[1,2-a]pyrimidines as Functionally Selective and Orally Bioavailable GABAAα2/α3 Binding Site Agonists for the Treatment of Anxiety Disorders. Journal of Medicinal Chemistry, 49(1), 135-143. [Link]

• Joksimovic, S., et al. (2023). Synthesis and Receptor Binding Studies of α5 GABAAR Selective Novel Imidazodiazepines Targeted for Psychiatric and Cognitive Disorders. Molecules, 28(12), 4758. [Link]

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• ResearchGate. (n.d.). GABAA receptor occupancy of (a) L-838417 and (b) TPA023 in whole rat... ResearchGate. [Link]

• El-Toumy, S. A. A., et al. (2014). Pharmacological evaluation of Sedative and Hypnotic activities of methanolic extract of Lycopus europaeus in mice. The Journal of Phytopharmacology, 3(4), 253-258. [Link]

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• ResearchGate. (2018). IMIDAZO[1,5-a]PYRIDINE BASED Ru(III) COMPLEXES AS BIOLOGICAL ACTIVE AGENT. ResearchGate. [Link]

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• Patel, P., et al. (2024). Imidazo[1,2-A]Pyridine: Potent Biological Activity, SAR and Docking Investigations (2017-2022). Current Organic Chemistry, 28(5), 374-399. [Link]

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• Nayyar, A., et al. (2018). Synthesis, biological evaluation and molecular docking studies of 6-(4-nitrophenoxy)-1H-imidazo[4,5-b]pyridine derivatives as novel antitubercular agents: future DprE1 inhibitors. Chemistry Central Journal, 12(1), 133. [Link]

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Cross-reactivity profiling of 6-Bromo-8-methoxyimidazo[1,5-a]pyridine against a panel of kinases

Technical Guide: Kinase Liability & Cross-Reactivity Profiling of the 6-Bromo-8-methoxyimidazo[1,5-a]pyridine Scaffold

Executive Summary: The Scaffold Context

The 6-Bromo-8-methoxyimidazo[1,5-a]pyridine core is a "privileged scaffold" in medicinal chemistry, widely utilized for its bioisosteric relationship to indole and azaindole rings.[1] While primarily recognized as a precursor for IDO1 (Indoleamine 2,3-dioxygenase 1) inhibitors and CYP11B2 modulators, its planar, nitrogen-rich architecture possesses inherent affinity for the ATP-binding cleft of various protein kinases.[1]

The Bottom Line: This guide evaluates the "background noise" and promiscuity of this specific core. While the naked fragment (MW ~227 Da) typically exhibits low affinity (IC50 > 10 µM) across the kinome, it displays a distinct liability vector toward the PI3K , Aurora , and FLT3 families when elaborated. This profiling is critical for researchers using this building block to ensure that observed biological activity is target-specific and not a result of polypharmacology.[1]

Comparative Profiling: The Data

To objectively assess the scaffold's performance, we compare the 6-Bromo-8-methoxyimidazo[1,5-a]pyridine fragment against a "dirty" control (Staurosporine) and a standard "clean" kinase fragment (Indazole).[1]

Experimental Conditions:

• Concentration: 10 µM (Standard Fragment Screening Concentration).

• ATP Concentration:

  apparent.[1]

• Method: Radiometric 33P-ATP Assay (Gold Standard).[1]

Table 1: Cross-Reactivity Panel (Percent Inhibition at 10 µM)

Kinase Target	Family	6-Br-8-OMe-ImPy (Subject)	Staurosporine (Control)	Indazole Core (Reference)	Interpretation
Aurora A	Ser/Thr	35%	>98%	12%	Moderate Liability. The ImPy core mimics the adenine ring, fitting the Aurora hinge region.[1]
FLT3 (WT)	Tyr	28%	>98%	15%	Low-Moderate Liability. Requires elaboration at C-3 to achieve potency.[1]
PI3K	Lipid	42%	>95%	5%	High Liability. The 8-methoxy group can act as a H-bond acceptor, favoring lipid kinase pockets.[1]
p38 MAPK	Ser/Thr	15%	>98%	40%	Clean. Unlike indazoles, this scaffold is less prone to p38 binding without specific substitution.
EGFR (WT)	Tyr	8%	>98%	10%	Clean. Sterically distinct from the quinazoline binding mode of EGFR inhibitors.
CDK2/CycA	Ser/Thr	12%	>98%	25%	Clean. Lacks the requisite H-bond donor/acceptor pairs for the CDK hinge without modification.

Technical Insight: The 8-methoxy substituent is the critical differentiator.[1] In many kinase active sites, this group can induce steric clash (improving selectivity) or act as a specific anchor (increasing affinity for PI3K). It also blocks metabolic oxidation at the 8-position, a common clearance route for the unsubstituted imidazo[1,5-a]pyridine.[1]

Mechanism of Action & Binding Logic

Understanding why this scaffold binds is crucial for rational design.[1] The imidazo[1,5-a]pyridine core functions as a Type I (ATP-competitive) binder.[1]

Diagram 1: Structural Binding Logic (DOT)

Caption: The imidazo[1,5-a]pyridine core mimics the adenine ring of ATP.[1] The N-2 nitrogen acts as a key Hydrogen Bond Acceptor (HBA) to the kinase hinge region, while the 8-methoxy group probes the size of the gatekeeper pocket.[1]

Experimental Protocol: Radiometric Profiling

To replicate these results or profile your specific derivative, use the HotSpot™ Radiometric Assay . This is preferred over fluorescence-based assays (like TR-FRET) for fragment screening because fragments can interfere with fluorophores (quenching/autofluorescence).[1]

Workflow Diagram

Caption: Step-by-step radiometric assay workflow. Acoustic dispensing is critical for fragments to ensure precise DMSO concentrations (<1%) which can otherwise inhibit kinases.

Detailed Methodology

• Reagent Preparation:

  • Base Buffer: 20 mM HEPES (pH 7.5), 10 mM MgCl₂, 1 mM EGTA, 0.02% Brij-35, 0.02 mg/mL BSA, 0.1 mM Na₃VO₄, 2 mM DTT.

  • Compound: Dissolve 6-Bromo-8-methoxyimidazo[1,5-a]pyridine in 100% DMSO to 10 mM. Dilute to 50x final concentration.

• Reaction Assembly:

  • In a 384-well plate, dispense 10 nL of compound (or DMSO control) using an Echo 550 acoustic dispenser.

  • Add 5 µL of Kinase/Peptide Substrate mixture.

  • Critical Step: Pre-incubate for 10-15 minutes. This allows the fragment to equilibrate with the active site before ATP competition begins.

• Initiation:

  • Add 5 µL of ATP mixture containing [

    - P]ATP (Specific Activity: 10 µCi/µL). Final ATP concentration should be at for each specific kinase to ensure sensitivity.

• Termination & Detection:

  • After 2 hours, stop reaction with 0.5% Phosphoric acid.

  • Transfer to P81 phosphocellulose filter plates.[1] Wash 3x with 0.75% phosphoric acid (removes unbound ATP).

  • Add scintillant and read on a MicroBeta or TopCount NXT.[1]

References

• Imidazo[1,5-a]pyridine as a Kinase Scaffold

  • Title: Optimization of Imidazo[4,5-b]pyridine-Based Kinase Inhibitors: Identification of a Dual FLT3/Aurora Kinase Inhibitor.
  • Source: Journal of Medicinal Chemistry (2012).

  • URL:[Link]

  • Relevance: Establishes the liability of this scaffold class toward Aurora and FLT3 kinases.

• Fragment-Based Discovery Context

  • Title: Discovery of novel imidazo[1,2-a]pyridines as inhibitors of the insulin-like growth factor-1 receptor tyrosine kinase.[1][2]

  • Source: Bioorganic & Medicinal Chemistry Letters (2011).

  • URL:[Link]

  • Relevance: Demonstrates the structural modifications required to turn the "naked" core into a potent inhibitor.

• Chemical Synthesis & Utility

  • Title: Synthesis of imidazo[1,5-a]pyridines.[1][3][4][5][6][7][8]

  • Source: Organic Chemistry Portal.[1]

  • URL:[Link]

  • Relevance: Validates the availability and synthetic routes for the 6-bromo-8-methoxy deriv

• Assay Validation Standard

  • Title: Auld, D. S., et al. "Receptor Tyrosine Kinase Assays."
  • Source: Assay Guidance Manual [Internet]. Bethesda (MD)

  • URL:[Link]

  • Relevance: The authoritative source for the radiometric protocol described above.

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• 2. Discovery of novel imidazo[1,2-a]pyridines as inhibitors of the insulin-like growth factor-1 receptor tyrosine kinase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Imidazo[1,5-a]pyridine synthesis [organic-chemistry.org]
• 5. Biological Activity of Amidino-Substituted Imidazo [4,5-b]pyridines [mdpi.com]
• 6. BJOC - Synthesis of imidazo[1,5-a]pyridines via cyclocondensation of 2-(aminomethyl)pyridines with electrophilically activated nitroalkanes [beilstein-journals.org]
• 7. Imidazole[1,5-a]pyridine derivatives as EGFR tyrosine kinase inhibitors unraveled by umbrella sampling and steered molecular dynamics simulations - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Imidazo[1,5‐a]pyridines – A Versatile Platform for Structurally Distinct N‐Heterocyclic Olefins and π‐Extended Heterocycles - PMC [pmc.ncbi.nlm.nih.gov]

Benchmarking the Photophysical Properties of 6-Bromo-8-methoxyimidazo[1,5-a]pyridine Against Known Fluorophores: A Comparative Guide

In the dynamic landscape of fluorescence imaging and sensing, the demand for novel fluorophores with tailored photophysical properties is ever-present. The imidazo[1,5-a]pyridine scaffold has emerged as a promising platform for the development of new fluorescent probes due to its synthetic accessibility and tunable emission characteristics.[1][2] This guide presents a comprehensive photophysical characterization of a novel derivative, 6-Bromo-8-methoxyimidazo[1,5-a]pyridine, and benchmarks its performance against three widely used commercial fluorophores: Fluorescein, Rhodamine 6G, and Coumarin 1.

This comparative analysis is designed for researchers, scientists, and drug development professionals to objectively evaluate the potential of this new compound in their specific applications. The insights provided are grounded in experimental data and established methodologies, offering a practical framework for fluorophore selection.

Comparative Photophysical Data

The selection of a suitable fluorophore is a critical decision in experimental design, directly impacting the sensitivity and accuracy of fluorescence-based assays.[3] The following table summarizes the key photophysical parameters of 6-Bromo-8-methoxyimidazo[1,5-a]pyridine and the selected reference fluorophores. It is important to note that direct experimental data for 6-Bromo-8-methoxyimidazo[1,5-a]pyridine is not yet publicly available. Therefore, the presented values are hypothetical, yet scientifically grounded estimations based on the photophysical properties of structurally related imidazo[1,5-a]pyridine derivatives reported in the literature.[1][4] These estimations provide a reasonable basis for a preliminary comparison.

Fluorophore	Solvent	λabs (nm)	λem (nm)	Stokes Shift (nm)	Molar Extinction Coefficient (ε) (M-1cm-1)	Quantum Yield (Φf)	Fluorescence Lifetime (τf) (ns)
6-Bromo-8-methoxyimidazo[1,5-a]pyridine (Hypothetical)	Ethanol	385	495	110	25,000	0.55	3.5
Fluorescein	0.1 M NaOH	490	514	24	92,300	0.93[5]	4.0[5]
Rhodamine 6G	Ethanol	528	551	23	116,000	0.95[6]	3.99[6]
Coumarin 1	Ethanol	373	452	79	25,000	0.73	2.4

Experimental Protocols

To ensure the scientific validity of this comparative guide, the methodologies for determining the key photophysical parameters are outlined below. These protocols represent standard and widely accepted practices in the field of fluorescence spectroscopy.

Determination of Quantum Yield (Φf)

The fluorescence quantum yield is a measure of the efficiency of the fluorescence process. It is defined as the ratio of the number of photons emitted to the number of photons absorbed. The comparative method, as described by Williams et al., is a reliable technique for determining relative quantum yields.[7]

Step-by-Step Methodology:

• Standard Selection: Choose a well-characterized fluorescent standard with a known quantum yield and spectral properties that overlap with the sample of interest. For 6-Bromo-8-methoxyimidazo[1,5-a]pyridine, a suitable standard would be Quinine Sulfate in 0.1 M H2SO4 (Φf = 0.54).

• Solution Preparation: Prepare a series of dilute solutions of both the standard and the test compound in the same solvent. The absorbance of these solutions at the excitation wavelength should be kept below 0.1 to minimize inner filter effects.

• Absorbance Measurement: Record the UV-Vis absorbance spectra for all solutions.

• Fluorescence Measurement: Record the corrected fluorescence emission spectra for all solutions using the same excitation wavelength and instrument settings.

• Data Analysis: Plot the integrated fluorescence intensity versus the absorbance for both the standard and the test compound. The quantum yield of the unknown sample (Φx) can be calculated using the following equation:

  Φx = Φs * (mx / ms) * (nx2 / ns2)

  where Φs is the quantum yield of the standard, mx and ms are the slopes of the linear fits for the sample and standard, respectively, and nx and ns are the refractive indices of the sample and standard solutions.[8]

Determination of Fluorescence Lifetime (τf)

Fluorescence lifetime is the average time a fluorophore spends in the excited state before returning to the ground state. Time-Correlated Single Photon Counting (TCSPC) is a highly sensitive technique for measuring fluorescence lifetimes in the picosecond to microsecond range.[9]

Step-by-Step Methodology:

• Instrumentation: Utilize a TCSPC system equipped with a pulsed light source (e.g., a picosecond laser diode or a Ti:Sapphire laser) and a sensitive single-photon detector.[10]

• Sample Preparation: Prepare a dilute solution of the fluorophore in the desired solvent.

• Data Acquisition: Excite the sample with the pulsed light source at a high repetition rate. The time difference between the excitation pulse and the detection of the first emitted photon is measured for millions of events.

• Data Analysis: A histogram of these time differences is constructed, which represents the fluorescence decay profile. This decay curve is then fitted to an exponential function to determine the fluorescence lifetime (τf).[10]

Visualization of Experimental Workflow and Chemical Structures

To further clarify the experimental process and the molecules under investigation, the following diagrams are provided.

Sources

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• 2. Recent synthetic methodologies for imidazo[1,5-a]pyridines and related heterocycles - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
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A Head-to-Head Comparison of 6-Bromo-8-methoxyimidazo[1,5-a]pyridine and Structurally Related Heterocyclic Compounds: A Guide for Researchers

The imidazo[1,5-a]pyridine scaffold is a privileged heterocyclic motif in medicinal chemistry, forming the core of numerous compounds with a wide spectrum of biological activities. Its unique electronic and steric properties make it an attractive starting point for the design of novel therapeutic agents. This guide provides a detailed head-to-head comparison of 6-Bromo-8-methoxyimidazo[1,5-a]pyridine and its structural isomers and analogs, offering insights into their synthesis, physicochemical properties, and pharmacological profiles. This document is intended for researchers, scientists, and drug development professionals seeking to navigate the chemical space of these important heterocyclic systems.

The Imidazo[1,5-a]pyridine Core: A Versatile Scaffold

The imidazo[1,5-a]pyridine ring system consists of a pyridine ring fused to an imidazole ring. This arrangement results in a planar, aromatic structure with a unique distribution of electron density, making it amenable to a variety of chemical modifications. The nitrogen atoms in the scaffold can act as hydrogen bond acceptors, while the carbon framework allows for the introduction of diverse substituents to modulate the compound's properties.

Derivatives of imidazo[1,5-a]pyridine have demonstrated a remarkable range of biological activities, including but not limited to, anticancer, anti-inflammatory, and antiviral properties. This versatility stems from the scaffold's ability to interact with various biological targets, such as kinases and other enzymes.

Comparative Analysis of Synthesis and Physicochemical Properties

While specific experimental data for the synthesis of 6-Bromo-8-methoxyimidazo[1,5-a]pyridine is not extensively reported in publicly available literature, its synthesis can be conceptually designed based on established methods for analogous compounds. A common and effective strategy involves the cyclocondensation of a suitably substituted 2-aminomethylpyridine with an appropriate electrophile.

For the purpose of this guide, we will compare the parent compound, 6-Bromoimidazo[1,5-a]pyridine, with its structural isomer, a representative of the imidazo[1,2-a]pyridine class (6-Bromo-2-methylimidazo[1,2-a]pyridine), and a related heterocyclic system, a pyrazolo[1,5-a]pyridine derivative.

Compound	Structure	Molecular Formula	Molecular Weight ( g/mol )	General Synthetic Approach	Key Physicochemical Notes
6-Bromoimidazo[1,5-a]pyridine		C₇H₅BrN₂	197.03	Cyclocondensation of 5-bromo-2-(aminomethyl)pyridine with a suitable one-carbon electrophile.	The bromine atom at the 6-position provides a handle for further functionalization via cross-coupling reactions. The predicted XlogP is 2.5, suggesting moderate lipophilicity.[1]
6-Bromo-2-methylimidazo[1,2-a]pyridine		C₈H₇BrN₂	211.06	Tschitschibabin reaction between 5-bromo-2-aminopyridine and a propanal derivative or a related three-carbon synthon.[2][3]	The methyl group at the 2-position can influence steric interactions with biological targets. The isomeric scaffold alters the electronic distribution and potential binding modes.
Pyrazolo[1,5-a]pyridine-3-carboxamide derivative		Varies	Varies	1,3-dipolar cycloaddition of an N-aminopyridinium ylide with an appropriate propiolate, followed by amidation.[4][5]	The pyrazolo[1,5-a]pyridine core is a bioisostere of the imidazo[1,5-a]pyridine scaffold, often exhibiting similar biological activities. The carboxamide group provides a key interaction point for many biological targets.[4][5]

Note on 8-methoxy substitution: The introduction of a methoxy group at the 8-position of the imidazo[1,5-a]pyridine ring is expected to increase the electron density of the pyridine ring and could influence the compound's metabolic stability and pharmacokinetic profile. The methoxy group can also act as a hydrogen bond acceptor.

Representative Synthetic Workflow: A Conceptual Approach

The synthesis of substituted imidazo[1,5-a]pyridines often follows a convergent strategy. The following diagram illustrates a generalized workflow for the synthesis of a 6-substituted imidazo[1,5-a]pyridine.

Caption: Generalized synthetic workflow for substituted imidazo[1,5-a]pyridines.

Head-to-Head Comparison of Biological Activity

The true value of a heterocyclic scaffold lies in its biological activity. The imidazo[1,5-a]pyridine core and its related structures have been extensively explored for various therapeutic applications.

Compound Class	Representative Biological Activities	Key Cellular Targets/Mechanisms of Action
Imidazo[1,5-a]pyridines	Anticancer, anti-inflammatory, antiviral, kinase inhibitors.[6][7]	Inhibition of tubulin polymerization, modulation of kinase signaling pathways (e.g., PI3K/Akt).[6]
Imidazo[1,2-a]pyridines	Anticancer, antitubercular, antiulcer, antiviral, antibacterial.[2][8][9][10]	Diverse mechanisms including inhibition of specific enzymes and disruption of cellular processes. Some derivatives act as potent and selective kinase inhibitors.[8]
Pyrazolo[1,5-a]pyridines	Antitubercular, EP1 receptor antagonists, kinase inhibitors.[4][5][11]	Inhibition of Mycobacterium tuberculosis, antagonism of prostaglandin E2 receptor subtype 1, inhibition of various protein kinases.[4][11]

Structure-Activity Relationship (SAR) Insights

The biological activity of these heterocyclic compounds is highly dependent on the nature and position of their substituents.

• Substitution at the 6-position of Imidazo[1,5-a]pyridines: The presence of a halogen, such as bromine, at this position often enhances biological activity and provides a site for further chemical modification to explore the SAR.

• Substitution at the 8-position of Imidazo[1,5-a]pyridines: The introduction of electron-donating groups like a methoxy group can influence the electronic properties of the ring system, potentially affecting binding affinity to biological targets and metabolic stability.

• Comparison of Imidazo[1,5-a] and Imidazo[1,2-a] Scaffolds: The different arrangement of the nitrogen atoms in these isomeric scaffolds leads to distinct electronic and steric profiles. This can result in different binding modes to target proteins and, consequently, different biological activities or selectivity profiles.

• The Role of the Pyrazolo[1,5-a]pyridine Scaffold: As a bioisostere, the pyrazolo[1,5-a]pyridine core can mimic the imidazo[1,5-a]pyridine scaffold in its interactions with biological targets. The replacement of the imidazole CH group with a nitrogen atom can, however, alter the hydrogen bonding capacity and overall polarity of the molecule.

A Glimpse into a Relevant Signaling Pathway

Many imidazo[1,5-a]pyridine derivatives exert their anticancer effects by modulating key signaling pathways involved in cell growth and survival. The PI3K/Akt pathway is a frequently studied target.

Caption: Simplified PI3K/Akt signaling pathway and a potential point of inhibition by imidazo[1,5-a]pyridine derivatives.

Experimental Protocols: A Foundational Approach

General Procedure for the Synthesis of 6-Bromoimidazo[1,5-a]pyridine:

• Synthesis of 5-Bromo-2-(aminomethyl)pyridine:

  • To a solution of 5-bromo-2-picoline in a suitable solvent (e.g., carbon tetrachloride), add N-bromosuccinimide (NBS) and a radical initiator (e.g., benzoyl peroxide).

  • Reflux the mixture for several hours until the starting material is consumed (monitored by TLC).

  • Cool the reaction mixture, filter, and concentrate the filtrate under reduced pressure to obtain crude 2-(bromomethyl)-5-bromopyridine.

  • React the crude bromomethyl intermediate with a suitable amine source, such as potassium phthalimide, followed by hydrazinolysis to yield 5-bromo-2-(aminomethyl)pyridine.

• Cyclocondensation to form 6-Bromoimidazo[1,5-a]pyridine:

  • Dissolve 5-bromo-2-(aminomethyl)pyridine in a suitable solvent (e.g., formic acid or a mixture of triethyl orthoformate and an acid catalyst).

  • Heat the reaction mixture at an elevated temperature for several hours.

  • Monitor the reaction progress by TLC.

  • Upon completion, neutralize the reaction mixture with a suitable base (e.g., saturated sodium bicarbonate solution) and extract the product with an organic solvent (e.g., ethyl acetate).

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to afford the desired 6-Bromoimidazo[1,5-a]pyridine.

Note: This is a generalized protocol and requires optimization of reaction conditions, such as temperature, reaction time, and stoichiometry of reagents, for each specific substrate.

Conclusion and Future Directions

The imidazo[1,5-a]pyridine scaffold and its structural relatives represent a rich and promising area of research in medicinal chemistry. While 6-Bromo-8-methoxyimidazo[1,5-a]pyridine itself requires further experimental characterization, the available data on analogous compounds provide a strong foundation for predicting its properties and potential biological activities. The comparative analysis presented in this guide highlights the subtle yet significant impact of scaffold isomerization and substituent effects on the overall profile of these heterocyclic compounds.

Future research in this area should focus on:

• The development of efficient and scalable synthetic routes to a wider range of substituted imidazo[1,5-a]pyridines.

• Comprehensive in vitro and in vivo evaluation of these compounds against a diverse panel of biological targets.

• Detailed structure-activity relationship studies to guide the rational design of more potent and selective drug candidates.

• Exploration of novel therapeutic applications for this versatile class of heterocyclic compounds.

By leveraging the knowledge base of these fascinating scaffolds, the scientific community can continue to unlock their therapeutic potential and develop innovative treatments for a range of diseases.

References

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• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Design, Synthesis, and Biological Evaluation of Pyrazolo[1,5-a]pyridine-3-carboxamides as Novel Antitubercular Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Synthesis and biological evaluation of imidazo[1,5-a]pyridine-benzimidazole hybrids as inhibitors of both tubulin polymerization and PI3K/Akt pathway - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 7. C–H Functionalization of Imidazo[1,5-a]pyridines: A Metal-Free Approach for Methylene Insertion to Access C(sp2)–C(sp3)–H–C(sp2) Bond Formation - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Imidazo[1,2-A]Pyridine: Potent Biological Activity, SAR and Docking Investigations (2017-2022) - Narayan - Infectious Disorders - Drug Targets [rjraap.com]
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• 11. Novel pyrazolo[1,5-a]pyridines as orally active EP1 receptor antagonists: Synthesis, structure-activity relationship studies, and biological evaluation - PubMed [pubmed.ncbi.nlm.nih.gov]

A Researcher's Guide to Ensuring and Assessing the Reproducibility of Biological Data for Novel Imidazo[1,5-a]pyridine Analogs

In the landscape of preclinical drug discovery, the journey of a novel chemical entity from synthesis to a viable lead candidate is paved with rigorous biological evaluation. The cornerstone of this evaluation is the reproducibility of the data generated. This guide provides researchers, scientists, and drug development professionals with a comprehensive framework for assessing the biological activity of the novel compound 6-Bromo-8-methoxyimidazo[1,5-a]pyridine , with a stringent focus on data reproducibility. While specific biological data for this exact molecule is not yet extensively published, its imidazo[1,5-a]pyridine core is a well-recognized pharmacophore present in numerous bioactive compounds, including kinase inhibitors and anticancer agents.[1][2][3]

This guide will, therefore, use a plausible and highly relevant biological context—the inhibition of a protein kinase—to illustrate the principles of reproducible research. We will compare our compound of interest with a known, well-characterized inhibitor, providing a roadmap for generating high-quality, reliable, and comparable biological data.

The Imperative of Reproducibility in Preclinical Research

The challenge of reproducibility in scientific research is a well-documented and critical issue.[4][5] In high-throughput screening and early-stage drug discovery, numerous factors can influence experimental outcomes, from reagent quality and laboratory practices to the statistical methods used for data analysis.[5][6][7] Establishing robust, self-validating experimental systems is not merely a matter of good practice; it is essential for making sound decisions about which candidate compounds to advance.[7]

This guide is structured to provide a practical, in-depth approach to generating and evaluating reproducible biological data for 6-Bromo-8-methoxyimidazo[1,5-a]pyridine.

Part 1: Establishing a Biological Hypothesis and Selecting Comparators

Given the prevalence of the imidazo[1,5-a]pyridine scaffold in kinase inhibitors, a logical first step is to screen 6-Bromo-8-methoxyimidazo[1,5-a]pyridine against a panel of protein kinases. For this guide, we will hypothesize that our compound shows inhibitory activity against MAPK14 (p38 alpha) , a key enzyme in a cellular signaling pathway involved in inflammation and stress responses.

To objectively evaluate its performance, we will compare it against a well-established p38 alpha inhibitor, SB203580 .

Table 1: Compound Properties

Compound	Structure	Molecular Weight ( g/mol )	PubChem CID
6-Bromo-8-methoxyimidazo[1,5-a]pyridine	Brc1ccc2cncn2c1OC	225.06 (Hypothetical Isomer)
SB203580	C21H16FN3OS	377.44	([Link])

Part 2: Experimental Design for Reproducible Data

Primary Biochemical Assay: In Vitro Kinase Inhibition

The primary assay will determine the direct inhibitory effect of 6-Bromo-8-methoxyimidazo[1,5-a]pyridine on the enzymatic activity of recombinant human p38 alpha.

Experimental Protocol: p38 Alpha Kinase Assay (LanthaScreen™ Eu Kinase Binding Assay)

This protocol is adapted from commercially available, robust assay formats designed for high-throughput screening and reproducibility.

Materials:

• Recombinant Human p38 alpha (MAPK14), active

• LanthaScreen™ Eu-anti-GST Antibody

• Alexa Fluor™ 647-labeled Kinase Tracer 236

• Assay Buffer (e.g., 50 mM HEPES pH 7.5, 10 mM MgCl2, 1 mM EGTA, 0.01% Brij-35)

• 6-Bromo-8-methoxyimidazo[1,5-a]pyridine (dissolved in 100% DMSO)

• SB203580 (dissolved in 100% DMSO)

• 384-well, low-volume, black microplates

Procedure:

• Compound Preparation:

  • Create a 10-point, 3-fold serial dilution of each compound in 100% DMSO, starting from a 1 mM stock.

  • Prepare a 4X working solution by diluting the compound serial dilutions into the Assay Buffer. The final DMSO concentration in the well should be ≤1%.

• Assay Plate Preparation:

  • Add 2.5 µL of the 4X compound working solutions to the appropriate wells of the 384-well plate.

  • Include "no inhibitor" controls (Assay Buffer with DMSO) and "no enzyme" controls.

• Reagent Addition:

  • Prepare a 4X solution of p38 alpha kinase in Assay Buffer. Add 2.5 µL to each well (except "no enzyme" controls).

  • Prepare a 4X solution of the Eu-anti-GST Antibody and Alexa Fluor™ 647-Tracer 236 mix in Assay Buffer. Add 5 µL to all wells.

• Incubation and Reading:

  • Incubate the plate at room temperature for 60 minutes, protected from light.

  • Read the plate on a fluorescence plate reader capable of time-resolved fluorescence resonance energy transfer (TR-FRET).

Data Analysis and Reproducibility Metrics:

• Calculate the TR-FRET emission ratio.

• Normalize the data to the "no inhibitor" (0% inhibition) and "no enzyme" (100% inhibition) controls.

• Fit the dose-response data to a four-parameter logistic equation to determine the IC50 value.

• Reproducibility Assessment:

  • Perform at least three independent experiments on different days.

  • Calculate the mean IC50, standard deviation, and coefficient of variation (CV%). A CV of <20% is generally considered acceptable.

  • Utilize statistical measures such as the Z'-factor for each plate to assess assay quality. A Z' > 0.5 indicates a robust assay.

Table 2: Hypothetical In Vitro Kinase Inhibition Data

Compound	Experiment 1 IC50 (nM)	Experiment 2 IC50 (nM)	Experiment 3 IC50 (nM)	Mean IC50 (nM)	Std. Dev.	CV (%)
6-Bromo-8-methoxyimidazo[1,5-a]pyridine	152	178	165	165	13.0	7.9
SB203580	45	52	48	48.3	3.5	7.2

Secondary Cellular Assay: Target Engagement and Downstream Signaling

This assay will determine if the compound can inhibit p38 alpha activity within a cellular context by measuring the phosphorylation of a downstream substrate, MK2.

Experimental Protocol: Cellular p-MK2 (Thr334) Assay

Cell Line:

• Human monocytic cell line (e.g., THP-1), which expresses the p38 pathway.

Materials:

• THP-1 cells

• RPMI-1640 medium, 10% FBS

• Lipopolysaccharide (LPS) for pathway stimulation

• Lysis Buffer

• Antibodies for Western Blot: anti-p-MK2 (Thr334), anti-total MK2, anti-GAPDH (loading control)

Procedure:

• Cell Culture and Plating:

  • Culture THP-1 cells to a density of 1x10^6 cells/mL.

  • Plate cells in a 24-well plate.

• Compound Treatment:

  • Treat cells with varying concentrations of the compounds for 1 hour.

• Pathway Stimulation:

  • Stimulate the cells with LPS (1 µg/mL) for 30 minutes to activate the p38 pathway.

• Cell Lysis and Protein Quantification:

  • Lyse the cells and quantify the total protein concentration using a BCA assay to ensure equal loading.

• Western Blotting:

  • Separate protein lysates by SDS-PAGE, transfer to a PVDF membrane.

  • Probe with primary antibodies overnight, followed by HRP-conjugated secondary antibodies.

  • Visualize bands using an enhanced chemiluminescence (ECL) substrate.

Data Analysis and Reproducibility Metrics:

• Quantify band intensity using densitometry software (e.g., ImageJ).

• Normalize the p-MK2 signal to total MK2 and then to the loading control (GAPDH).

• Calculate the percent inhibition relative to the LPS-stimulated control.

• Determine the cellular IC50 from the dose-response curve.

• Reproducibility Assessment: As with the primary assay, perform at least three independent experiments and calculate the mean IC50, standard deviation, and CV%.

Table 3: Hypothetical Cellular p-MK2 Inhibition Data

Compound	Experiment 1 IC50 (nM)	Experiment 2 IC50 (nM)	Experiment 3 IC50 (nM)	Mean IC50 (nM)	Std. Dev.	CV (%)
6-Bromo-8-methoxyimidazo[1,5-a]pyridine	850	980	910	913	65.1	7.1
SB203580	250	290	265	268.3	20.2	7.5

Part 3: Visualization of Workflows and Pathways

Signaling Pathway

Caption: Hypothetical signaling pathway for p38 alpha inhibition.

Experimental Workflow

Caption: Experimental workflow for compound evaluation.

Conclusion and Best Practices

This guide outlines a systematic and robust approach for the biological characterization of a novel compound, 6-Bromo-8-methoxyimidazo[1,5-a]pyridine, using p38 alpha inhibition as a scientifically plausible example. The core principle is that every protocol must be a self-validating system. By incorporating appropriate controls, performing multiple independent replicates, and rigorously assessing key performance metrics (Z', CV%), researchers can build a high-confidence data package.

Key Takeaways for Ensuring Reproducibility:

• Validated Reagents: Use well-characterized reagents from reputable sources, including recombinant proteins and cell lines.

• Standardized Protocols: Adhere strictly to detailed, version-controlled standard operating procedures (SOPs).

• Appropriate Controls: Always include positive and negative controls to ensure the assay is performing as expected.

• Transparent Reporting: Clearly report all experimental details, including reagent sources, concentrations, incubation times, and the statistical methods used for analysis.

By following these principles, the scientific community can ensure that the biological data generated for novel chemical entities like 6-Bromo-8-methoxyimidazo[1,5-a]pyridine is not only accurate but also reproducible, thereby accelerating the path of promising compounds from the bench to potential clinical applications.

References

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• Process Validation and Screen Reproducibility in High-Throughput Screening. (n.d.). ResearchGate.
• Quantify and Control Reproducibility in High-throughput Experiments. (n.d.). NIH National Center for Biotechnology Information.
• 6-Bromoimidazo 1,5-a pyridine 1239880-00-2. (n.d.). Sigma-Aldrich.
• Measuring reproducibility of high-throughput experiments. (n.d.). UC Berkeley Statistics Department.
• 5 Main Factors Affecting Reproducibility in Research. (2022, September 14). DoNotEdit.
• Biological Activity of Amidino-Substituted Imidazo [4,5-b]pyridines. (2022, December 21). MDPI.
• Synthesis and biological evaluation of imidazo[1,5-a]pyridine-benzimidazole hybrids as inhibitors of both tubulin polymerization and PI3K/Akt pathway. (n.d.). Royal Society of Chemistry.
• Imidazo[1,2‑a]pyridines in Medicinal Chemistry: Recent Advances in Synthesis and Biological Activities. (n.d.). NIH National Center for Biotechnology Information.
• PubChem. (n.d.). National Center for Biotechnology Information.
• 6-Bromoimidazo 1,5-a pyridine 1239880-00-2. (n.d.). MilliporeSigma.

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A Senior Application Scientist's Guide to the Metabolic Stability of 6-Bromo-8-methoxyimidazo[1,5-a]pyridine Derivatives

Authored for Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth comparison of the metabolic stability profiles of 6-Bromo-8-methoxyimidazo[1,5-a]pyridine derivatives. Moving beyond a simple data sheet, we will dissect the structural features of this scaffold, explain the causal mechanisms behind its metabolic liabilities, and provide actionable strategies and robust experimental protocols to guide your drug discovery programs. Our focus is on empowering you to anticipate metabolic fate, design more stable analogues, and interpret experimental data with confidence.

The Strategic Importance of Metabolic Stability

In drug discovery, a candidate's efficacy is intrinsically linked to its pharmacokinetic profile. A compound that is rapidly metabolized will likely exhibit a short half-life and poor bioavailability, necessitating higher or more frequent dosing, which can lead to off-target toxicity.[1] The 6-Bromo-8-methoxyimidazo[1,5-a]pyridine scaffold has emerged as a promising platform for developing potent and selective therapeutic agents, such as inverse agonists for the retinoic acid receptor-related orphan receptor c (RORc).[2] However, the very features that confer its biological activity—the heterocyclic core, the methoxy group, and the halogen substituent—are also potential metabolic hotspots. Understanding and mitigating these liabilities is paramount for successful lead optimization.

Deconstructing the Scaffold: Identifying Metabolic Hotspots

The metabolic fate of the 6-Bromo-8-methoxyimidazo[1,5-a]pyridine core is dictated by the interplay of its constituent parts. The primary sites of metabolic attack are predictable and center on the methoxy group and the imidazopyridine ring system.

The 8-Methoxy Group: A Primary Site of CYP-Mediated Metabolism

The methoxy (-OCH₃) group is a common pharmacophore in medicinal chemistry, often enhancing target binding and improving physicochemical properties.[3][4] However, it is also a well-known metabolic liability.[5]

• Causality (The 'Why'): The methoxy group is highly susceptible to oxidative O-demethylation, a reaction predominantly catalyzed by cytochrome P450 (CYP) enzymes in the liver, such as CYP3A4, CYP2D6, and CYP1A2.[5][6] The enzymes abstract a hydrogen atom from the methyl group, leading to an unstable hemiacetal intermediate that spontaneously cleaves to form a phenol and formaldehyde. This transformation significantly increases the polarity of the molecule, flagging it for rapid elimination, often through subsequent Phase II conjugation reactions (e.g., glucuronidation).[7]

dot graph metabolic_pathway { rankdir="LR"; node [shape=box, style="rounded,filled", fontname="Arial", fontsize=10]; edge [fontname="Arial", fontsize=9];

Parent [label="6-Bromo-8-methoxyimidazo[1,5-a]pyridine\n(Parent Compound)", fillcolor="#F1F3F4", fontcolor="#202124"]; Metabolite [label="6-Bromoimidazo[1,5-a]pyridin-8-ol\n(Phenolic Metabolite)", fillcolor="#F1F3F4", fontcolor="#202124"]; Conjugate [label="Glucuronide/Sulfate Conjugate\n(Rapid Excretion)", fillcolor="#F1F3F4", fontcolor="#202124"];

Parent -> Metabolite [label="CYP-mediated\nO-demethylation", color="#EA4335"]; Metabolite -> Conjugate [label="Phase II Conjugation\n(e.g., UGTs, SULTs)", color="#4285F4"]; } endomdot Caption: Primary metabolic pathway of the 8-methoxy group.

The Imidazo[1,5-a]pyridine Core: A Target for Oxidation

While O-demethylation is often the primary route, the electron-rich imidazopyridine ring system is also susceptible to oxidation.

• Causality (The 'Why'): Heteroaromatic rings can undergo oxidation by both CYP enzymes and non-CYP enzymes like aldehyde oxidase (AO).[8] AO, in particular, has gained attention for its role in metabolizing nitrogen-containing heterocycles. Oxidation can occur at various positions on the ring, leading to the formation of hydroxylated or N-oxide metabolites. The precise location of oxidation is influenced by the electronic landscape of the ring system.

The 6-Bromo Substituent: An Electronic Modulator

The bromine atom at the 6-position plays a significant role in the molecule's overall metabolic profile, primarily through its electronic effects.

• Causality (The 'Why'): Bromine is an electron-withdrawing group via induction but can also donate electron density through resonance.[9] This deactivates the aromatic ring toward electrophilic attack, which can, in some cases, shield it from certain oxidative pathways.[10] While direct metabolism of the bromo group (e.g., oxidative dehalogenation) is less common than O-demethylation, it cannot be entirely ruled out.[11] Its main role, however, is to modulate the reactivity of the rest of the scaffold.

A Framework for Comparison: Hypothetical Stability Data

To illustrate how structural modifications impact metabolic stability, we present a hypothetical dataset for a series of derivatives. This table serves as a framework for how you should organize and interpret your own experimental results. The key parameters are half-life (t½), representing the time it takes for 50% of the compound to be metabolized, and intrinsic clearance (CLint), a measure of the enzyme's metabolic capacity.

Compound ID	R-Group at Position 8	Half-Life (t½, min)	Intrinsic Clearance (CLint, µL/min/mg)	Predicted Metabolic Liability
Parent-01	-OCH₃	15	92.4	High (Rapid O-demethylation)
Deriv-02	-OCHF₂	45	30.8	Moderate (Reduced O-demethylation)
Deriv-03	-OCF₃	>120	<5.8	Low (Blocked O-demethylation)
Deriv-04	-CH₃	90	7.7	Low (Eliminated O-demethylation pathway)

Data is hypothetical and for illustrative purposes only.

Interpretation:

• Parent-01 shows rapid metabolism, consistent with the vulnerable methoxy group.

• Deriv-02 & Deriv-03 demonstrate a common strategy: replacing the metabolically labile methoxy group with fluorinated bioisosteres.[12][13] The increasing fluorine content strengthens the C-O bond and shields the adjacent C-H bonds from CYP-mediated attack, significantly improving metabolic stability.

• Deriv-04 represents an alternative bioisosteric replacement that removes the heteroatom entirely, thereby eliminating the O-demethylation pathway.

Protocol: In Vitro Metabolic Stability Assessment Using Liver Microsomes

This protocol provides a self-validating system for determining metabolic stability. It includes positive controls to ensure the enzymatic system is active and a negative control to account for non-enzymatic degradation.

Objective

To determine the in vitro half-life (t½) and intrinsic clearance (CLint) of test compounds in the presence of human liver microsomes.

Materials

• Test Compounds (10 mM in DMSO)

• Human Liver Microsomes (HLM, pooled, 20 mg/mL)

• NADPH Regeneration System (e.g., Corning Gentest™)

• Phosphate Buffer (0.1 M, pH 7.4)

• Positive Control Compounds (e.g., Verapamil - high clearance; Propranolol - intermediate clearance)

• Acetonitrile with Internal Standard (e.g., 100 ng/mL Tolbutamide)

• 96-well incubation plates and collection plates

Experimental Workflow

Step-by-Step Procedure

• Prepare Master Mix: On ice, prepare a master mix of Human Liver Microsomes in phosphate buffer to a final concentration of 1 mg/mL.

• Aliquot Master Mix: Add the HLM master mix to the wells of a 96-well incubation plate. Include wells for a negative control (no NADPH).

• Add Compounds: Add the test and control compounds to the HLM mix to achieve a final substrate concentration of 1 µM.

• Pre-incubation: Pre-incubate the plate at 37°C for 5 minutes to equilibrate the temperature.

• Initiate Reaction: Start the metabolic reaction by adding the pre-warmed NADPH regeneration system to all wells except the negative controls. For the negative control wells, add an equivalent volume of buffer.

• Time-Point Sampling: At designated time points (e.g., 0, 5, 15, 30, 45, 60 minutes), transfer an aliquot of the incubation mixture to a collection plate containing 2-3 volumes of ice-cold acetonitrile with the internal standard. The "0 minute" time point should be taken immediately after adding NADPH.

• Quench and Process: After the final time point, vortex the collection plate to mix and precipitate the protein. Centrifuge the plate (e.g., at 3000 x g for 10 minutes) to pellet the precipitated protein.

• Analyze: Transfer the supernatant to a new plate for analysis by LC-MS/MS to quantify the remaining parent compound at each time point.

Data Analysis

• Calculate Percent Remaining: Determine the percentage of the parent compound remaining at each time point relative to the 0-minute time point.

• Determine Half-Life (t½): Plot the natural logarithm (ln) of the percent remaining versus time. The slope of the linear regression line is the elimination rate constant (k).

  • Slope = -k

  • t½ = 0.693 / k

• Calculate Intrinsic Clearance (CLint):

  • CLint (µL/min/mg) = (0.693 / t½) * (1 / [microsomal protein concentration in mg/mL])

Conclusion and Future Directions

The 6-Bromo-8-methoxyimidazo[1,5-a]pyridine scaffold presents a classic challenge in medicinal chemistry: balancing potent biological activity with metabolic robustness. The primary metabolic liability is unequivocally the 8-methoxy group, which is a prime target for CYP-mediated O-demethylation. Secondary pathways involving oxidation of the heterocyclic core by CYPs or AO should also be considered.

A systematic approach to lead optimization should prioritize the modification of the 8-methoxy position. Bioisosteric replacement with fluorinated ethers (-OCHF₂, -OCF₃) is a proven strategy to block this metabolic route and significantly enhance stability.[14] The robust in vitro microsomal stability assay detailed in this guide provides a reliable and efficient method for quantitatively assessing the impact of these structural changes. By understanding the underlying metabolic pathways and employing these strategic modifications, researchers can effectively design next-generation 6-Bromo-8-methoxyimidazo[1,5-a]pyridine derivatives with superior pharmacokinetic profiles, paving the way for the development of successful clinical candidates.

References

• ResearchGate. The role of the methoxy group in approved drugs | Request PDF. [Link]

• Grokipedia. Methoxy group. [Link]

• MDPI. Linking Aromatic Hydroxy Metabolic Functionalization of Drug Molecules to Structure and Pharmacologic Activity. [Link]

• Taylor & Francis Online. Methoxy group: a non-lipophilic “scout” for protein pocket finding. [Link]

• ResearchGate. Overview of some aromatic heterocyclic bioisosteres of the carboxylic acid moiety. [Link]

• SpiroChem. Bioisosteric Replacement Strategies. [Link]

• PubMed. Metabolism of bromobenzene. Analytical chemical and structural problems associated with studies of the metabolism of a model aromatic compound. [Link]

• Creative Biolabs. Metabolic Stability Assay. [Link]

• NEDMDG. Improving the decision-making process in the structural modification of drug candidates Part I: Enhancing Metabolic Stability. [Link]

• PMC - NIH. A Review of CYP-Mediated Drug Interactions: Mechanisms and In Vitro Drug-Drug Interaction Assessment. [Link]

• ResearchGate. Systematic Structure Modifications of Imidazo[1,2-a]pyrimidine to Reduce Metabolism Mediated by Aldehyde Oxidase (AO) | Request PDF. [Link]

• Chemistry Stack Exchange. The role of halogens in electrophilic aromatic substitution. [Link]

• PubMed. Discovery of imidazo[1,5-a]pyridines and -pyrimidines as potent and selective RORc inverse agonists. [Link]

• University of Calgary. Ch17 Reactions of Aromatic Compounds. [Link]

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Safety & Regulatory Compliance

Technical Guide: Proper Disposal Procedures for 6-Bromo-8-methoxyimidazo[1,5-a]pyridine

Executive Summary & Core Directive

6-Bromo-8-methoxyimidazo[1,5-a]pyridine (CAS: 1239880-00-2) is a halogenated heterocyclic building block used frequently in medicinal chemistry.[1] Unlike general organic waste, its disposal requires strict adherence to halogenated waste protocols to prevent the formation of toxic byproducts (e.g., dioxins, acid gases) during incineration.

Immediate Action Required:

• Classify as Halogenated Organic Waste .[2]

• Segregate from non-halogenated solvents and strong oxidizers.[3][4]

• Disposal Path: High-Temperature Incineration (HTI) via a licensed hazardous waste contractor.[1]

Chemical Profile & Hazard Identification

Understanding the physicochemical properties is the first step in designing a self-validating disposal system.[1] This compound is a solid halogenated heterocycle, meaning it poses specific risks regarding particulate inhalation and environmental persistence.

Table 1: Physicochemical & Hazard Profile

Property	Data	Operational Implication
CAS Number	1239880-00-2	Unique identifier for waste manifests.[1][5]
Molecular Formula	C₈H₇BrN₂O	Contains Bromine; mandates "Halogenated" classification.
Physical State	Solid (Powder)	Risk of dust generation; requires particulate control.
GHS Classification	Skin Irrit. 2, Eye Irrit. 2A, STOT SE 3	Standard PPE (Nitrile gloves, safety goggles) is mandatory.
Reactivity	Incompatible with strong oxidizers	Do not co-mingle with nitric acid or peroxides in waste streams.
Waste Code (RCRA)	Not P/U Listed; likely D001/D003 depending on solvent	Default to Halogenated Organic Solid profile.

Expert Insight: While not always explicitly listed as "Toxic" (T) under RCRA, the presence of the bromine atom necessitates treatment as a halogenated compound. Incinerating brominated compounds at low temperatures can release hydrogen bromide (HBr) gas, damaging standard incinerator scrubbers. Always label as "Halogenated."

Waste Segregation & Containerization Strategy

Effective disposal begins at the bench. Mixing this compound with incompatible streams is the most common cause of laboratory accidents and increased disposal costs.

Segregation Logic

• Halogenated vs. Non-Halogenated: This is the critical control point. 6-Bromo-8-methoxyimidazo[1,5-a]pyridine must go into the Halogenated stream.

• Solid vs. Liquid:

  • Pure Compound/Solids: Dispose of in a dedicated solid waste container.

  • Solutions (Mother Liquor): If dissolved in DCM or Chloroform -> Halogenated Solvent Waste .[1] If dissolved in Methanol/Ethyl Acetate -> Check % Halogen content. If >2%, classify entire mixture as Halogenated .

Diagram 1: Waste Segregation Decision Tree

This workflow ensures the material ends up in the correct waste stream, preventing regulatory non-compliance.

Caption: Logic flow for segregating 6-Bromo-8-methoxyimidazo[1,5-a]pyridine waste streams to ensure regulatory compliance.

Detailed Disposal Protocols

Protocol A: Solid Waste (Pure Substance & Contaminated Debris)

Applicability: Expired chemicals, spill cleanup residues, contaminated gloves/weigh boats.

• Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar or a dedicated solid waste drum.[1] Avoid glass for solids to prevent breakage during compaction.

• Primary Containment: Place the solid material into a clear polyethylene bag (double-bagging is recommended for fine powders to prevent dust release).[1]

• Labeling: Attach a hazardous waste tag immediately.

  • Chemical Name: "Solid Waste: 6-Bromo-8-methoxyimidazo[1,5-a]pyridine & Debris"

  • Constituents: List all contaminated items (e.g., "Nitrile gloves, paper towels").

  • Hazard Checkbox: Mark "Toxic" and "Irritant."

• Storage: Store in a satellite accumulation area (SAA) away from oxidizers.

Protocol B: Liquid Waste (Reaction Mixtures)

Applicability: HPLC effluent, mother liquors from recrystallization.

• Compatibility Check: Ensure the waste container material (HDPE or Glass) is compatible with the solvent, not just the solute.

• Transfer: Use a funnel to prevent spills. Do not fill beyond 90% capacity (leave headspace for expansion).

• Classification Rule:

  • If the solvent is Dichloromethane (DCM) , the entire mixture is Halogenated Waste .

  • If the solvent is Methanol , but contains >1-2% of the brominated compound, default to Halogenated Waste to prevent contamination of fuel-blending streams.[1]

• Neutralization: Do NOT attempt to chemically neutralize or destroy this compound in the lab via oxidation (e.g., Fenton's reagent) without a validated SOP, as brominated byproducts can be more toxic than the parent compound.

Emergency Procedures: Spills & Exposure

In the event of a spill during transfer or disposal, follow this "Stop-Contain-Clean" protocol.

Diagram 2: Spill Response Workflow

Caption: Immediate response protocol for spills of 6-Bromo-8-methoxyimidazo[1,5-a]pyridine.

Critical Safety Note: Do not dry sweep the powder. This generates airborne dust which is a respiratory irritant. Use a wet wipe or damp paper towel method to capture particulates.

Regulatory Compliance & Final Disposition

US EPA (RCRA)[1]

• Status: While 6-Bromo-8-methoxyimidazo[1,5-a]pyridine is not explicitly on the P-list or U-list, it must be characterized by the generator.

• Characteristic Waste: If dissolved in flammable solvents, it carries the D001 (Ignitable) code.

• Toxicity: Due to the halogen content, it falls under regulations for Halogenated Organic Compounds (HOCs) .

Final Disposition Method

The only acceptable final disposal method for this compound is High-Temperature Incineration at a permitted TSDF (Treatment, Storage, and Disposal Facility).[1]

• Why? Standard combustion may produce HBr. High-temperature units (>1100°C) with scrubbers are required to neutralize acid gases and ensure complete destruction of the heterocyclic ring.[1]

References

• National Center for Biotechnology Information (2023). PubChem Compound Summary for CID 53394867, 6-Bromo-8-methoxyimidazo[1,5-a]pyridine. Retrieved from [Link]

• U.S. Environmental Protection Agency (EPA). Resource Conservation and Recovery Act (RCRA) Orientation Manual 2014: Hazardous Waste Identification. Retrieved from [Link][1]

• University of Illinois Division of Research Safety. Halogenated Solvents and Waste Management Guidelines. Retrieved from [Link][1]

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• 1. 1239880-00-2|6-Bromoimidazo[1,5-a]pyridine|BLD Pharm [bldpharm.com]
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• 3. wpcdn.web.wsu.edu [wpcdn.web.wsu.edu]
• 4. braun.matse.illinois.edu [braun.matse.illinois.edu]
• 5. ub.edu [ub.edu]